2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic Acid

• CAS: 53314-95-7

Core Science & Biosynthesis

Synthesis of 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the primary synthetic routes for 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid, a fluorinated analog of the essential amino acid L-tryptophan. Commonly known as 7-fluoro-L-tryptophan, this compound is of significant interest in drug discovery and protein engineering due to the unique properties conferred by the fluorine atom. This document provides a comprehensive overview of both chemical and biocatalytic synthesis methodologies, complete with detailed experimental protocols and quantitative data to support researchers in their synthetic efforts.

Introduction

2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid is a valuable building block in medicinal chemistry and a useful probe in biophysical studies. The introduction of a fluorine atom at the 7-position of the indole ring can significantly alter the compound's electronic properties, lipophilicity, and metabolic stability, potentially leading to enhanced biological activity and improved pharmacokinetic profiles of resulting peptides and small molecules. This guide outlines the most effective and commonly employed methods for its preparation.

Chemical Synthesis Approach

The chemical synthesis of 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid typically involves a multi-step sequence starting from commercially available fluorinated precursors. A key intermediate in this process is 7-fluoroindole.

Synthesis of the Key Intermediate: 7-Fluoroindole

A common method for the synthesis of 7-fluoroindole is the reduction of 7-fluoro-isatin.

Experimental Protocol: Synthesis of 7-Fluoroindole from 7-Fluoro-isatin [1]

• Reaction Setup: Under a nitrogen atmosphere, add 7-fluoro-isatin (4.0 g, 0.024 mol) and sodium borohydride (3.52 g, 0.093 mol) to a dry four-necked flask. Cool the flask to below -10 °C.

• Reagent Addition: While stirring, slowly add anhydrous tetrahydrofuran (40 mL) followed by the dropwise addition of boron trifluoride etherate (7.6 g, 0.054 mol). Maintain the temperature at or below -5 °C during the addition.

• Reaction: Allow the reaction mixture to stir at room temperature overnight.

• Work-up: After the reaction is complete, slowly add a solution of sodium bisulfate (6.6 g) in water (70 mL).

• Purification: Steam distill the mixture. Extract the distillate with ethyl acetate. Dry the combined organic extracts over anhydrous magnesium sulfate and concentrate under reduced pressure to yield the product.

Table 1: Quantitative Data for 7-Fluoroindole Synthesis [1]

Starting Material	Product	Yield	Appearance
7-Fluoro-isatin	7-Fluoroindole	78.8%	White needles

Another industrially applicable method for synthesizing 7-fluoroindole starts from 2-fluorobenzene amide[2].

dot

Fig. 1: Chemical synthesis workflow for 7-fluoroindole.

Synthesis of 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid

An established method for the asymmetric synthesis of tryptophan analogs utilizes a chiral glycine equivalent, such as the Schöllkopf auxiliary. The following is an adapted protocol for the synthesis of the target molecule.

Experimental Protocol: Asymmetric Synthesis

This protocol is adapted from the synthesis of a related isotope-labeled fluorotryptophan and can be applied to the synthesis of the unlabeled target compound[3].

• Coupling Reaction: A palladium-catalyzed heteroannulation reaction between a suitably protected iodo-fluoroaniline derivative and a chiral alkyne precursor derived from the Schöllkopf auxiliary is performed to construct the indole ring system with the amino acid side chain.

• Hydrolysis and Deprotection: The resulting indole-bislactim ether is hydrolyzed to the amino acid ester.

• Final Saponification: The ester is then saponified to yield the final 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid.

Further details on a similar enantioselective synthesis using a tandem Friedel-Crafts conjugate addition/asymmetric protonation reaction have also been reported, offering an alternative convergent approach[4].

Biocatalytic Synthesis Approach

Biocatalytic methods offer a green and highly selective alternative to chemical synthesis. The synthesis of 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid can be efficiently achieved using the enzyme tryptophan synthase.

Enzymatic Synthesis from 7-Fluoroindole and Serine

The β-subunit of tryptophan synthase (TrpB) catalyzes the condensation of indole and L-serine to form L-tryptophan. This enzyme has been shown to accept substituted indoles as substrates, including 7-fluoroindole.

Experimental Protocol: Enzymatic Synthesis [5][6]

• Enzyme Preparation: A recombinant strain of Escherichia coli overexpressing the tryptophan synthase β-subunit (TrpB) is cultured and the enzyme is purified or used as a whole-cell catalyst.

• Reaction Mixture: A buffered aqueous solution (e.g., potassium phosphate buffer, pH 8) is prepared containing L-serine and pyridoxal-5'-phosphate (PLP) as a cofactor.

• Substrate Addition: 7-Fluoroindole is added to the reaction mixture. Due to its limited aqueous solubility, a co-solvent such as DMSO may be used.

• Enzymatic Reaction: The TrpB enzyme (or whole cells) is added to initiate the reaction. The mixture is incubated at a controlled temperature (e.g., 37 °C) with gentle agitation.

• Monitoring and Work-up: The reaction progress is monitored by HPLC. Upon completion, the enzyme is removed by centrifugation or filtration, and the product is purified from the supernatant.

• Purification: The product can be purified using techniques such as ion-exchange chromatography or reversed-phase HPLC.

Table 2: Representative Data for Enzymatic Synthesis of Tryptophan Analogs

Enzyme	Substrates	Product	Reported Yields
Tryptophan Synthase (TrpB)	7-Fluoroindole, L-Serine	7-Fluoro-L-tryptophan	High (Specific yields depend on reaction conditions and enzyme variant)

dot

Fig. 2: Biocatalytic synthesis workflow for 7-fluoro-L-tryptophan.

Characterization Data

The synthesized 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid should be characterized using standard analytical techniques to confirm its identity and purity.

Table 3: Expected Analytical Data

Technique	Expected Results
¹H NMR	Signals corresponding to the indole ring protons, with characteristic splitting patterns influenced by the fluorine atom, and signals for the α- and β-protons of the amino acid side chain.
¹⁹F NMR	A singlet or doublet (depending on coupling to adjacent protons) in the characteristic chemical shift range for an aromatic C-F bond.
¹³C NMR	Resonances for all carbon atoms, with C-F coupling constants observable for the carbon directly attached to fluorine and adjacent carbons.
Mass Spectrometry	A molecular ion peak corresponding to the exact mass of the compound (C₁₁H₁₁FN₂O₂).
Chiral HPLC	A single peak for the desired enantiomer when compared to a racemic standard, confirming enantiopurity.

Conclusion

This technical guide has provided a detailed overview of the key synthetic methodologies for producing 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid. Both chemical and biocatalytic routes offer viable pathways to this valuable compound. The choice of method will depend on factors such as the desired scale of synthesis, enantiopurity requirements, and available laboratory resources. The detailed protocols and data presented herein should serve as a valuable resource for researchers in the fields of medicinal chemistry, chemical biology, and drug development.

References

• 1. 7-Fluoroindole synthesis - chemicalbook [chemicalbook.com]
• 2. CN105622482A - Method for industrially preparing 7-fluoroindole - Google Patents [patents.google.com]
• 3. rsc.org [rsc.org]
• 4. scispace.com [scispace.com]
• 5. rsc.org [rsc.org]
• 6. The enzymatic synthesis of L-tryptophan analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 7-Fluoro-L-tryptophan: Properties, Synthesis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Fluoro-L-tryptophan (7F-L-Trp) is a fluorinated analog of the essential amino acid L-tryptophan. The substitution of a hydrogen atom with a fluorine atom at the 7-position of the indole ring confers unique chemical and physical properties, making it a valuable tool in various scientific disciplines, particularly in drug discovery and protein engineering. This guide provides a comprehensive overview of the core chemical and physical properties of 7F-L-Trp, detailed experimental protocols for its synthesis and analysis, and an exploration of its biological activities and impact on cellular signaling pathways.

Chemical and Physical Properties

The introduction of a fluorine atom, the most electronegative element, into the L-tryptophan molecule significantly influences its electronic environment, lipophilicity, and metabolic stability. These alterations are key to its utility as a probe in biochemical and biophysical studies.

Core Properties

Property	Value	Reference
CAS Number	138514-97-3
Molecular Formula	C₁₁H₁₁FN₂O₂
Molecular Weight	222.22 g/mol
Appearance	White to off-white solid	[1]
Storage Temperature	2°C - 8°C

Solubility

Spectroscopic Properties

The fluorine substitution impacts the photophysical properties of the tryptophan indole ring, making 7F-L-Trp a useful fluorescent probe.

Spectroscopic Parameter	Value
UV-Vis Absorption (λmax)	~280 nm
Fluorescence Excitation (λex)	Not explicitly found
Fluorescence Emission (λem)	Not explicitly found
Fluorescence Quantum Yield (Φ)	Not explicitly found

Experimental Protocols

Synthesis of 7-Fluoro-L-tryptophan

Two primary routes for the synthesis of 7-Fluoro-L-tryptophan are employed: chemical synthesis and enzymatic synthesis.

1. Chemical Synthesis

A detailed, step-by-step chemical synthesis protocol for 7-Fluoro-L-tryptophan is not explicitly detailed in the surveyed literature. However, a general method involves the reaction of 7-fluoroindole with a protected serine derivative. The synthesis is noted to be more challenging than that of its non-fluorinated counterpart but can yield a purer product. A plausible synthetic approach, based on established methods for tryptophan synthesis, is outlined below.

A generalized workflow for the chemical synthesis of 7-Fluoro-L-tryptophan.

Experimental Steps:

• Protection of Serine: The amino and carboxyl groups of L-serine are protected using standard protecting groups to prevent unwanted side reactions.

• Activation of the Hydroxyl Group: The hydroxyl group of the protected serine is activated, for example, by conversion to a leaving group such as a tosylate or mesylate.

• Indole Synthesis (if necessary): If 7-fluoroindole is not commercially available, it can be synthesized via various indole synthesis methods, such as the Fischer indole synthesis, starting from a fluorinated phenylhydrazine.

• Coupling: The protected and activated serine derivative is reacted with 7-fluoroindole in the presence of a suitable base to form the carbon-carbon bond at the C3 position of the indole ring.

• Deprotection: The protecting groups on the amino and carboxyl functions of the tryptophan backbone are removed under appropriate conditions to yield 7-Fluoro-L-tryptophan.

• Purification: The final product is purified, typically by recrystallization or chromatography.

2. Enzymatic Synthesis

Enzymatic synthesis offers a more environmentally friendly and stereospecific route to 7-Fluoro-L-tryptophan. This method typically utilizes the enzyme tryptophan synthase or tryptophanase.

Enzymatic synthesis of 7-Fluoro-L-tryptophan from 7-fluoroindole and L-serine.

Experimental Protocol (General):

• Enzyme Source: Tryptophan synthase can be obtained from various microbial sources, such as Escherichia coli, and can be used as a whole-cell catalyst or as a purified enzyme.

• Reaction Mixture: A reaction buffer is prepared containing 7-fluoroindole, L-serine, and pyridoxal-5'-phosphate (PLP) as a cofactor.

• Enzymatic Reaction: The enzyme (either as whole cells or purified) is added to the reaction mixture, and the reaction is incubated at an optimal temperature and pH for the specific enzyme used.

• Reaction Monitoring: The progress of the reaction can be monitored by measuring the depletion of substrates or the formation of the product using techniques like HPLC.

• Product Isolation and Purification: Once the reaction is complete, the enzyme is removed (e.g., by centrifugation for whole cells), and the product is purified from the reaction mixture using methods such as ion-exchange chromatography or reversed-phase HPLC.

Purification by High-Performance Liquid Chromatography (HPLC)

A general reversed-phase HPLC method can be adapted for the purification and analysis of 7-Fluoro-L-tryptophan.

Typical HPLC Parameters:

• Column: C18 reversed-phase column (e.g., 5 µm particle size, 4.6 x 250 mm).

• Mobile Phase: A gradient of water with 0.1% trifluoroacetic acid (TFA) (Solvent A) and acetonitrile with 0.1% TFA (Solvent B).

• Gradient: A linear gradient from 5% to 95% Solvent B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 280 nm.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹⁹F NMR are essential techniques for the characterization of 7-Fluoro-L-tryptophan and for studying its incorporation into peptides and proteins.

Sample Preparation:

Dissolve the 7-Fluoro-L-tryptophan sample in a suitable deuterated solvent, such as deuterium oxide (D₂O) or dimethyl sulfoxide-d₆ (DMSO-d₆).

¹H NMR Spectroscopy:

The ¹H NMR spectrum will show characteristic signals for the indole ring protons and the amino acid backbone. The fluorine substitution will cause splitting of the signals of adjacent protons.

¹⁹F NMR Spectroscopy:

The ¹⁹F NMR spectrum will exhibit a single resonance corresponding to the fluorine atom at the 7-position of the indole ring. The chemical shift of this signal is sensitive to the local environment and can be used to probe changes in protein conformation upon ligand binding or other perturbations.

Biological Activity and Signaling Pathways

7-Fluoro-L-tryptophan can be utilized by cellular machinery and incorporated into proteins in place of natural tryptophan. This substitution allows for the study of protein structure and function using ¹⁹F NMR. Furthermore, as a tryptophan analog, 7F-L-Trp has the potential to influence metabolic pathways that utilize tryptophan as a substrate.

Serotonin and Kynurenine Pathways

Tryptophan is a precursor for the synthesis of the neurotransmitter serotonin and for the kynurenine pathway. Studies using radiolabeled 7-[¹⁸F]fluorotryptophan have shown that it can be used to visualize alterations in both the serotonin/melatonin and kynurenine metabolic pathways in the brain.[2] This suggests that 7F-L-Trp can be metabolized by the enzymes in these pathways.

Potential involvement of 7-Fluoro-L-tryptophan in major tryptophan metabolic pathways.

Interferon Signaling

Recent research has indicated that metabolites of aromatic amino acids, including tryptophan, can modulate interferon (IFN) signaling.[3][4] Specifically, tryptophan metabolites have been shown to generally reduce IFN signaling in human lung epithelial cells and monocytes.[3][4] While direct evidence for the effect of 7-Fluoro-L-tryptophan on this pathway is not yet available, its structural similarity to tryptophan suggests a potential for interaction.

Hypothesized modulation of interferon signaling by 7-Fluoro-L-tryptophan.

Conclusion

7-Fluoro-L-tryptophan is a versatile molecule with significant potential in biomedical research and drug development. Its unique spectroscopic properties make it an invaluable probe for studying protein structure and dynamics. While detailed quantitative data for some of its physical properties and a standardized chemical synthesis protocol require further investigation, the available information highlights its importance. Future research focusing on the specific effects of 7F-L-Trp on cellular signaling pathways will undoubtedly uncover new applications for this intriguing tryptophan analog.

References

• 1. addi.ehu.es [addi.ehu.es]
• 2. Imaging of cerebral tryptophan metabolism using 7-[18F]FTrp-PET in a unilateral Parkinsonian rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aromatic amino acid metabolites alter interferon signaling and influenza pathogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Aromatic amino acid metabolites alter interferon signaling and influenza pathogenesis [frontiersin.org]

The Biological Activity of 7-Fluoro-Tryptophan Analogs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biological activity of 7-fluoro-tryptophan (7F-Trp) analogs. These synthetically modified amino acids have garnered significant interest in the scientific community for their unique properties, which allow for novel approaches to studying protein structure, function, and dynamics. This document summarizes key quantitative data, details experimental protocols, and provides visualizations of relevant biological pathways and experimental workflows.

Core Biological Activity: A Powerful Probe for ¹⁹F NMR Spectroscopy

The primary biological significance of 7-fluoro-tryptophan lies in its application as a non-perturbative probe for ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy. The fluorine atom at the 7th position of the indole ring offers a unique spectroscopic window to investigate the local environment of tryptophan residues within a protein. This is due to the high sensitivity of the ¹⁹F chemical shift to changes in its surroundings, the 100% natural abundance of the ¹⁹F isotope, and the absence of a natural fluorine background in biological systems.

The site-specific incorporation of a single 7F-Trp residue into a protein allows researchers to monitor conformational changes, ligand binding events, and protein-protein interactions with high precision[1][2]. The minimal steric perturbation caused by the substitution of a hydrogen atom with a fluorine atom ensures that the protein's native structure and function are largely preserved[1].

Quantitative Data Summary

The following tables summarize the available quantitative data regarding the biological activity and properties of 7-fluoro-tryptophan and its analogs.

Table 1: Protein Expression Yields with 7-Fluoro-Tryptophan Analogs

Protein	Expression System	Analog	Method of Incorporation	Yield (mg/L of culture)	Reference
AncCDT-1	E. coli	7-Fluoro-tryptophan	Genetic Encoding (from 7-fluoroindole)	9	[3]
ZiPro	E. coli	7-Fluoro-tryptophan	Genetic Encoding (from 7-fluoroindole)	~25% reduction compared to 7F-Trp supplementation	[1]

Table 2: Binding Affinities of Proteins Containing Fluorinated Tryptophan Analogs

Protein Variant	Ligand	Dissociation Constant (K_d)	Reference
RSL[7FW]	αMeFuc	1.11 ± 0.02 µM	[4]
RSL[7FW]	HType2	4.35 ± 0.35 µM	[4]
RSL[7FW]	Le^X	52.1 ± 0.8 µM	[4]

Table 3: Photophysical Properties of 7-Fluoro-Tryptophan and Related Compounds

Compound	Environment	Fluorescence Quantum Yield (Φ_f)	Fluorescence Lifetime (τ)	Reference
Tryptophan	Water, pH 7	0.12 - 0.14	-	[5]
7-Fluoro-tryptophan	-	Significantly reduced compared to Tryptophan	-	[6]
Photo-crosslinked 7F-Trp-CypA	-	~0.40	2.38 ns	[7]

Note on Enzyme Inhibition and Cytotoxicity: Extensive literature searches did not yield specific enzyme inhibition constants (K_i) or IC50 values for 7-fluoro-tryptophan. Its primary role in research is as a biophysical probe rather than a bioactive inhibitor.

Experimental Protocols

Site-Specific Incorporation of 7-Fluoro-Tryptophan into Proteins via Genetic Code Expansion

This protocol is adapted from methodologies described for the site-specific incorporation of non-canonical amino acids using engineered aminoacyl-tRNA synthetases[1][8].

Objective: To produce a target protein with 7-fluoro-tryptophan incorporated at a specific site in response to an amber stop codon (TAG).

Materials:

• E. coli expression strain (e.g., BL21(DE3))

• Expression plasmid for the target protein with a TAG codon at the desired incorporation site.

• Plasmid encoding the engineered 7F-Trp-specific aminoacyl-tRNA synthetase (e.g., a mutant pyrrolysyl-tRNA synthetase) and its corresponding tRNA.

• Luria-Bertani (LB) or M9 minimal medium.

• 7-fluoro-tryptophan or 7-fluoroindole.

• Appropriate antibiotics for plasmid maintenance.

• IPTG (Isopropyl β-D-1-thiogalactopyranoside) for induction.

Procedure:

• Co-transform the E. coli expression strain with the plasmid for the target protein and the plasmid for the 7F-Trp synthetase/tRNA pair.

• Plate the transformed cells on an LB agar plate containing the appropriate antibiotics and incubate overnight at 37°C.

• Inoculate a single colony into a starter culture of LB medium with antibiotics and grow overnight at 37°C with shaking.

• Inoculate a larger volume of M9 minimal medium (supplemented with necessary nutrients) with the overnight culture.

• Grow the culture at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Supplement the culture medium with 1 mM 7-fluoro-tryptophan or 1 mM 7-fluoroindole. If using 7-fluoroindole, the cellular machinery will convert it to 7-fluoro-tryptophan.

• Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.

• Continue to incubate the culture at a reduced temperature (e.g., 18-25°C) for 16-24 hours to enhance protein folding and yield.

• Harvest the cells by centrifugation.

• Purify the 7F-Trp-labeled protein using standard chromatography techniques (e.g., Ni-NTA affinity chromatography for His-tagged proteins).

• Confirm the incorporation of 7F-Trp by mass spectrometry.

¹⁹F NMR Spectroscopy of 7-Fluoro-Tryptophan Labeled Proteins

This protocol outlines the general steps for acquiring ¹⁹F NMR spectra of a protein containing a 7F-Trp residue to study ligand binding[1].

Objective: To observe changes in the ¹⁹F NMR signal of a 7F-Trp labeled protein upon addition of a ligand.

Materials:

• Purified 7F-Trp labeled protein.

• NMR buffer (e.g., 20 mM MES, pH 6.5, 150 mM NaCl).

• Ligand of interest.

• NMR spectrometer equipped with a fluorine probe.

Procedure:

• Prepare a 0.1-0.5 mM solution of the purified 7F-Trp labeled protein in the NMR buffer.

• Transfer the protein solution to an NMR tube.

• Acquire a one-dimensional (1D) ¹⁹F NMR spectrum of the apo-protein. This will serve as the reference spectrum.

• Add a known concentration of the ligand to the NMR tube.

• Acquire another 1D ¹⁹F NMR spectrum.

• Compare the spectra of the apo- and ligand-bound protein. Changes in the chemical shift, line width, or intensity of the ¹⁹F signal indicate a binding event and can provide information about the binding affinity and conformational changes.

• For determining the dissociation constant (K_d), perform a titration by acquiring a series of ¹⁹F NMR spectra with increasing concentrations of the ligand and fitting the changes in the ¹⁹F signal to a binding isotherm.

Visualizations of Pathways and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key processes related to the use of 7-fluoro-tryptophan analogs.

Caption: Experimental workflow for the production and analysis of proteins containing site-specifically incorporated 7-fluoro-tryptophan.

Caption: Proposed metabolic pathway of 7-fluoro-tryptophan to 7-fluoro-serotonin.

Caption: Logical workflow for detecting ligand binding using ¹⁹F NMR spectroscopy of a 7-fluoro-tryptophan labeled protein.

Conclusion

7-Fluoro-tryptophan analogs are invaluable tools in modern biochemical and biophysical research. Their primary utility as ¹⁹F NMR probes provides a high-resolution method for investigating the intricacies of protein structure and function. While their direct biological activities in terms of enzyme inhibition or cytotoxicity appear to be limited, their role as sophisticated molecular reporters is well-established. The experimental protocols and data presented in this guide offer a foundational understanding for researchers looking to employ these powerful analogs in their own work. Further research into the photophysical properties and potential for in vivo imaging will undoubtedly expand the applications of these versatile molecules.

References

• 1. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 2. pubs.acs.org [pubs.acs.org]
• 3. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 4. Effect of Noncanonical Amino Acids on Protein–Carbohydrate Interactions: Structure, Dynamics, and Carbohydrate Affinity of a Lectin Engineered with Fluorinated Tryptophan Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. The Magic of Linking Rings: Discovery of a Unique Photoinduced Fluorescent Protein Crosslink - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

The Fluorinated Tryptophan Toolbox: A Technical Guide to Unlocking Protein Structure and Function

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The strategic incorporation of fluorinated tryptophan analogs into proteins has emerged as a powerful and versatile tool in chemical biology and drug discovery. The unique properties of the fluorine atom—its small size, high electronegativity, and favorable NMR characteristics—provide a minimally perturbative probe to dissect complex biological processes. This technical guide delves into the core mechanisms by which fluorinated tryptophan influences protein behavior, offering a comprehensive overview of its applications, detailed experimental protocols, and quantitative data to inform experimental design. From enhancing protein stability to serving as a sensitive reporter for ligand binding and conformational changes, fluorinated tryptophan provides an unparalleled window into the molecular intricacies of protein science.

Mechanism of Action: How Fluorine Alters Tryptophan's Character and Influences Protein Behavior

The substitution of a hydrogen atom with a fluorine atom on the indole ring of tryptophan introduces subtle yet profound changes in its physicochemical properties, which in turn modulate protein structure, stability, and function.

Electronic Effects and Altered Non-Covalent Interactions

Fluorine's high electronegativity withdraws electron density from the indole ring, decreasing its aromaticity and altering its capacity for π-π and cation-π interactions, which are often crucial for protein structure and ligand binding.[1][2] Progressive fluorination of tryptophan residues has been shown to systematically decrease the binding affinity for aromatic drugs, providing a quantitative measure of the electrostatic contribution to these interactions.[2][3] Conversely, the electron-withdrawing nature of fluorine can enhance the potential for other non-covalent interactions, such as the formation of weak hydrogen bonds between the fluorine atom and hydroxyl groups on ligands or other residues.[1]

Steric and Hydrophobic Effects

The substitution of hydrogen with fluorine results in a minimal steric perturbation, with the C-F bond being only slightly longer than a C-H bond and the van der Waals radius of fluorine being only marginally larger.[4] This subtle increase in size is generally well-tolerated within protein structures without causing significant overall conformational changes.[5][6] Fluorinated amino acids are typically more hydrophobic than their non-fluorinated counterparts, which can contribute to increased protein stability through the hydrophobic effect, a primary driving force in protein folding.[7]

Impact on Protein Stability and Folding

The incorporation of fluorinated tryptophan can have a variable, position-dependent effect on protein stability.[1][5] In some cases, the increased hydrophobicity leads to enhanced thermal and chemical stability.[7][8] However, in other instances, particularly with multiple substitutions or in sensitive regions of the protein, fluorination can be destabilizing.[5] For example, in the protein transthyretin, 6-fluorotryptophan was found to be more destabilizing than 5-fluorotryptophan, highlighting the nuanced effects of the fluorine position.[5][9] These site-specific effects underscore the importance of careful selection of the fluorination site.

Applications in Protein Science and Drug Development

The unique properties of fluorinated tryptophan have led to its widespread use as a versatile probe in various biophysical and biochemical studies.

A Sensitive Reporter for ¹⁹F NMR Spectroscopy

Perhaps the most powerful application of fluorinated tryptophan is in ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy.[10] The fluorine-19 nucleus has a spin of 1/2, 100% natural abundance, and a large chemical shift dispersion, making it an exquisitely sensitive probe of the local chemical environment.[10][11] Since proteins do not naturally contain fluorine, the resulting ¹⁹F NMR spectra are free from background signals, allowing for the clear detection of signals from the labeled sites.[12] This has been instrumental in studying:

• Ligand Binding: Changes in the ¹⁹F chemical shift upon ligand binding provide site-specific information about binding events and conformational changes at the binding site.[6][11]

• Conformational Heterogeneity: The sensitivity of ¹⁹F NMR allows for the detection of minor conformational states and dynamic processes such as indole ring flips, which are often invisible to other techniques.[4][12]

• Protein Folding and Unfolding: Real-time ¹⁹F NMR can be used to monitor the unfolding of proteins and characterize the stability of different domains.[5]

A Modulator and Probe for Fluorescence Spectroscopy

The intrinsic fluorescence of tryptophan is highly sensitive to its local environment, making it a widely used intrinsic probe for studying protein structure and dynamics.[13][14][15] The incorporation of fluorinated tryptophan analogs can modulate these fluorescence properties. For example, the emission of 5-fluorotryptophan and 6-fluorotryptophan in transthyretin is red-shifted compared to the wild-type protein, providing site-specific information about the solvation of the indole ring.[5] In contrast, 4-fluorotryptophan is non-fluorescent, and its incorporation can be used to suppress the fluorescence of specific tryptophan residues, thereby allowing the study of other chromophores in the protein.[16]

Quantitative Data Summary

The following tables summarize key quantitative data from studies on proteins containing fluorinated tryptophan.

Table 1: Effects of Fluorinated Tryptophan on Protein Stability

Protein	Fluorinated Tryptophan Analog	Change in Stability (ΔT_m or ΔG_unfolding)	Reference
Transthyretin (TTR)	5-Fluorotryptophan (5FW)	Kinetically more stable than WT-6FW	[5]
Transthyretin (TTR)	6-Fluorotryptophan (6FW)	Aggregates more rapidly than WT or WT-5FW	[5]
Lectin (RSL)	4-Fluorotryptophan (4FW)	ΔT_m = +1.5 °C	[1]
Lectin (RSL)	5-Fluorotryptophan (5FW)	ΔT_m = +3.0 °C	[1]
Lectin (RSL)	6-Fluorotryptophan (6FW)	ΔT_m = -4.0 °C	[1]
Globular α-β protein NTL9	trifluoro-Valine (tFVal)	Increased stability by 1.4 kcal/mol per residue	[7]

Table 2: ¹⁹F NMR Chemical Shift Changes Upon Environmental Perturbation

Protein	Fluorinated Tryptophan	Perturbation	Chemical Shift Change (ppm)	Reference
Transthyretin (TTR)	WT-6FW (unfolded)	Urea unfolding	Upfield shift of 4-5 ppm	[5]
Transthyretin (TTR)	WT-5FW (unfolded, W41)	Urea unfolding	Upfield shift of 4-5 ppm	[5]
Transthyretin (TTR)	WT-5FW (unfolded, W79)	Urea unfolding	Upfield shift of 0.5 ppm	[5]
Zika Virus Protease (ZiPro)	7-Fluorotryptophan (7FTrp)	Ligand binding	Site-dependent shifts	[11]

Table 3: Impact of Tryptophan Fluorination on Ligand Binding Affinity

Protein	Ligand	Number of Fluorine Atoms on Trp	Change in Binding Affinity (K_d)	Reference
LmrR	Daunomycin	Progressive fluorination (1-4 F atoms)	6-fold decrease	[2]
LmrR	Riboflavin	Progressive fluorination (1-4 F atoms)	70-fold decrease	[2]

Experimental Protocols

Detailed methodologies for the incorporation and analysis of fluorinated tryptophan in proteins are crucial for successful experimentation.

Biosynthetic Incorporation of Fluorinated Tryptophan

Objective: To express a protein with tryptophan residues replaced by a fluorinated analog.

Method 1: Using Tryptophan Auxotrophs

This is a common method that utilizes E. coli strains incapable of synthesizing their own tryptophan.[17][18]

• Cell Culture: Grow a tryptophan-auxotrophic E. coli strain (e.g., M5219) transformed with the expression plasmid for the protein of interest in a minimal medium supplemented with tryptophan.

• Induction: Once the culture reaches a desired optical density (e.g., OD₆₀₀ of 0.6-0.8), harvest the cells by centrifugation, wash them to remove tryptophan, and resuspend them in a fresh minimal medium lacking tryptophan but containing the desired fluorinated tryptophan analog (e.g., 50-100 mg/L).

• Protein Expression: Induce protein expression with an appropriate inducer (e.g., IPTG) and continue the culture for several hours.

• Verification: Confirm the incorporation of the fluorinated analog using mass spectrometry.

Method 2: Inhibition of the Shikimate Pathway

This method can be used with standard E. coli expression strains like BL21(DE3).[10][19]

• Cell Culture: Grow the E. coli strain harboring the expression plasmid in a minimal medium.

• Inhibition and Supplementation: At an OD₆₀₀ of 0.6-0.7, add glyphosate (an inhibitor of the shikimate pathway, which produces aromatic amino acids) to a final concentration of 1 g/L. Simultaneously, supplement the medium with phenylalanine, tyrosine, and the desired fluorinated tryptophan analog (e.g., 50 mg/L).

• Induction: After a short incubation period (e.g., 30-45 minutes), induce protein expression with IPTG.

• Expression: Continue the culture at a reduced temperature (e.g., 18°C) for an extended period (e.g., 16 hours).

Method 3: Site-Specific Incorporation using Genetic Code Expansion

This advanced technique allows for the incorporation of a single fluorinated tryptophan at a specific site in response to a nonsense codon (e.g., the amber stop codon).[4][11][12]

• System Components: This method requires an orthogonal aminoacyl-tRNA synthetase (aaRS)/tRNA pair that is specific for the fluorinated tryptophan analog and does not cross-react with endogenous synthetases and tRNAs.

• Procedure: Co-transform E. coli with a plasmid encoding the engineered aaRS/tRNA pair and the expression plasmid for the target protein where the codon for the desired tryptophan site has been mutated to an amber stop codon. Grow the cells in a medium supplemented with the fluorinated tryptophan analog and induce protein expression.

¹⁹F NMR Spectroscopy

Objective: To acquire ¹⁹F NMR spectra of a protein containing fluorinated tryptophan to study its structure, dynamics, or interactions.

• Sample Preparation: Prepare a solution of the purified fluorinated protein at a concentration of 0.3-0.7 mM in a suitable NMR buffer (e.g., 20 mM MES, pH 6.5, 150 mM NaCl).[11]

• Instrumentation: Use an NMR spectrometer equipped with a broadband or dedicated ¹⁹F probe.

• Data Acquisition: Record one-dimensional (1D) ¹⁹F NMR spectra at a constant temperature (e.g., 25°C).[11] The total acquisition time can range from a few minutes to several hours depending on the protein concentration and the desired signal-to-noise ratio.

• Ligand Titration: For binding studies, acquire a series of 1D ¹⁹F NMR spectra after the addition of increasing concentrations of the ligand.

• Data Processing: Process the spectra using appropriate software. Chemical shifts are typically referenced to an external standard like trifluoroacetic acid.

Fluorescence Spectroscopy

Objective: To measure the intrinsic fluorescence of a protein containing fluorinated tryptophan to monitor conformational changes or ligand binding.

• Sample Preparation: Prepare a solution of the purified protein in a suitable buffer. The concentration should be adjusted to keep the absorbance at the excitation wavelength below 0.1 to avoid inner filter effects.

• Instrumentation: Use a fluorescence spectrophotometer with a temperature-controlled cuvette holder.

• Data Acquisition:

  • Excitation: Excite the sample at a wavelength where tryptophan absorbs, typically around 295 nm, to minimize excitation of tyrosine residues.

  • Emission Spectrum: Record the emission spectrum over a range of wavelengths, for example, from 300 to 400 nm.

• Data Analysis: Analyze the changes in fluorescence intensity and the wavelength of maximum emission (λ_max) to infer changes in the local environment of the tryptophan residues. A blue shift in λ_max indicates a more hydrophobic environment, while a red shift suggests increased solvent exposure.[5][20]

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of fluorinated tryptophan in proteins.

Caption: Mechanism of action of fluorinated tryptophan in proteins.

Caption: Experimental workflow for ¹⁹F NMR studies of fluorinated proteins.

Caption: Probing signaling events with fluorinated tryptophan.

Conclusion and Future Outlook

The incorporation of fluorinated tryptophan has proven to be a robust and insightful strategy for elucidating the intricacies of protein structure, dynamics, and interactions. The minimal perturbation introduced by fluorine, coupled with its unique spectroscopic properties, provides a powerful lens through which to view biological processes at the molecular level. As methods for site-specific incorporation become more accessible and sophisticated, the applications of fluorinated tryptophan are poised to expand further. Future directions may include the use of multi-fluorinated tryptophans to fine-tune electronic properties, the development of novel fluorinated analogs with unique functionalities, and the application of these tools to increasingly complex biological systems, such as in-cell NMR studies and the investigation of membrane protein dynamics. For researchers and drug development professionals, the fluorinated tryptophan toolbox offers a wealth of opportunities to address fundamental questions in biology and to accelerate the discovery of novel therapeutics.

References

• 1. Effect of Noncanonical Amino Acids on Protein–Carbohydrate Interactions: Structure, Dynamics, and Carbohydrate Affinity of a Lectin Engineered with Fluorinated Tryptophan Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Role of Tryptophan in π Interactions in Proteins: An Experimental Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 5. Fluorotryptophan incorporation modulates the structure and stability of transthyretin in a site-specific manner - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Fluorine: A new element in protein design - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Effect of Fluorine-Containing Amino Acids on Protein Secondary Structure Stability [acswebcontent.acs.org]
• 9. Fluorotryptophan Incorporation Modulates the Structure and Stability of Transthyretin in a Site-Specific Manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. addi.ehu.es [addi.ehu.es]
• 11. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Hands On: Using Tryptophan Fluorescence Spectroscopy to Study Protein Structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. nist.gov [nist.gov]
• 15. Hands On: Using Tryptophan Fluorescence Spectroscopy to Study Protein Structure | Springer Nature Experiments [experiments.springernature.com]
• 16. Suppression of fluorescence of tryptophan residues in proteins by replacement with 4-fluorotryptophan - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Efficient biosynthetic incorporation of tryptophan and indole analogs in an integral membrane protein - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Biosynthetic Incorporation of Tryptophan Analogs in Proteins | Basicmedical Key [basicmedicalkey.com]
• 19. Fluorine labeling of proteins for NMR studies – Bio-NMR Core [bionmr.cores.ucla.edu]
• 20. A guide to intrinsic protein fluorescence | The Labbot Blog [labbot.bio]

The Fluorine Advantage: A Technical Guide to Fluorinated Amino Acids in Protein Design

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorinated amino acids into proteins has emerged as a transformative tool in protein engineering and drug discovery. This guide provides an in-depth exploration of the discovery, applications, and methodologies associated with these unique building blocks, offering a comprehensive resource for researchers seeking to harness the power of fluorine in their work.

Introduction: The Unique Properties of Fluorine in a Biological Context

Fluorine, the most electronegative element, possesses a small van der Waals radius, similar to that of a hydrogen atom. When incorporated into amino acid side chains, fluorine can dramatically alter the physicochemical properties of proteins without causing significant steric perturbation.[1][2] Key effects of fluorination include:

• Increased Hydrophobicity: Fluorinated side chains are significantly more hydrophobic than their hydrocarbon counterparts, which can enhance protein stability.[2][3]

• Altered Electrostatics: The strong electron-withdrawing nature of fluorine can modulate the pKa of nearby functional groups and influence local electrostatic interactions.[1]

• Enhanced Thermal and Chemical Stability: The incorporation of fluorinated amino acids, particularly in the hydrophobic core, has been shown to increase a protein's resistance to thermal and chemical denaturation.[2][3]

• Orthogonal Interactions: The unique nature of fluorinated side chains can lead to novel "fluorous" interactions, offering a new dimension for designing specific protein-protein interactions.

• NMR Spectroscopy Probe: The ¹⁹F nucleus is an excellent NMR probe due to its 100% natural abundance, high gyromagnetic ratio, and the absence of background signals in biological systems.[4][5][6][7] This allows for sensitive monitoring of protein conformation and dynamics.

Discovery and Evolution of Fluorinated Amino Acids in Protein Science

The journey of fluorinated amino acids in protein science began with their use as probes for ¹⁹F NMR studies to investigate protein structure and dynamics.[6][7] Over time, researchers recognized that the unique properties of fluorine could be exploited to engineer proteins with enhanced stability and novel functions.[2][3] This led to the development of various synthetic and biosynthetic methods for incorporating a wide range of fluorinated amino acids into peptides and proteins. Today, these modified amino acids are integral to fields ranging from de novo protein design to the development of new therapeutics.[1]

Applications in Protein Design and Drug Development

The unique characteristics of fluorinated amino acids have paved the way for a multitude of applications in protein design and drug development.

Enhancing Protein Stability

One of the most significant applications of fluorinated amino acids is the enhancement of protein stability. By replacing hydrophobic core residues with their fluorinated analogs, researchers can significantly increase the melting temperature (Tm) and the free energy of unfolding (ΔG°) of proteins. This "fluorous effect" is attributed to the increased hydrophobicity of the fluorinated side chains.[2][3]

Modulating Protein-Protein Interactions

The distinct properties of fluorinated amino acids can be harnessed to control protein-protein interactions. The introduction of fluorinated residues at protein interfaces can either strengthen or weaken binding affinities, providing a powerful tool for engineering novel protein assemblies and disrupting pathological interactions.

Enzyme Design and Inhibition

Fluorinated amino acids serve as valuable tools in enzyme design and for studying enzyme mechanisms. They can be used to probe active site environments and to design potent and specific enzyme inhibitors.[8][9][10] The electronic effects of fluorine can alter the catalytic activity of an enzyme or the binding affinity of an inhibitor.

¹⁹F NMR Spectroscopy for Structural Biology

The use of fluorinated amino acids as ¹⁹F NMR probes provides a powerful method for studying protein structure, dynamics, and interactions.[4][5][6][7][11] The sensitivity of the ¹⁹F chemical shift to the local environment allows for the detection of subtle conformational changes upon ligand binding or protein-protein interaction.

Quantitative Data on the Impact of Fluorinated Amino Acids

The following tables summarize the quantitative effects of incorporating fluorinated amino acids on protein stability.

Table 1: Effect of Fluorinated Amino Acids on the Stability of the G B1 Domain

Amino Acid Substitution	Change in Free Energy of Unfolding (ΔΔG°, kcal/mol)
Leu → Hexafluoroleucine (Hfl)	-0.43 ± 0.14
Phe → Pentafluorophenylalanine (Pff)	-0.45 ± 0.20

Data sourced from molecular dynamics simulations and validated by experimental results.[12]

Table 2: Thermodynamic Stability of Fluorine-Labeled Cold Shock Protein B (BsCspB) Variants

BsCspB Variant	Free Energy of Unfolding (ΔG°, kJ/mol)
Wild Type	11.1 ± 0.5
2-¹⁹F-Phe	12.1 ± 0.8
3-¹⁹F-Phe	12.0 ± 0.9
4-¹⁹F-Phe	11.1 ± 0.7
4-¹⁹F-Trp	12.7 ± 1.1
5-¹⁹F-Trp	9.0 ± 0.5
6-¹⁹F-Trp	10.5 ± 0.6

This data indicates that single fluorine substitutions at different positions have varied but generally stabilizing effects on the protein.[13]

Experimental Protocols

Detailed methodologies for the incorporation and analysis of fluorinated amino acids are crucial for successful protein engineering.

Solid-Phase Peptide Synthesis (SPPS) of Fluorinated Peptides

This protocol outlines the manual Fmoc/tBu-based solid-phase synthesis of peptides containing fluorinated amino acids.

Materials:

• Rink Amide resin or other suitable solid support

• Fmoc-protected amino acids (including fluorinated analogs)

• Coupling reagents (e.g., HBTU, HATU)

• N,N-Diisopropylethylamine (DIEA)

• Piperidine solution (20% in DMF or NMP) for Fmoc deprotection

• Solvents: N,N-Dimethylformamide (DMF) or 1-Methyl-2-pyrrolidinone (NMP), Dichloromethane (DCM)

• Cleavage cocktail (e.g., TFA/TIS/H₂O)

• Kaiser test reagents for monitoring coupling completion

Procedure:

• Resin Swelling: Swell the resin in DMF or NMP for at least 1 hour in a reaction vessel.[14][15]

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 20-30 minutes to remove the Fmoc protecting group from the N-terminus. Wash the resin thoroughly with DMF.[16][17]

• Amino Acid Coupling:

  • Activate the Fmoc-protected amino acid (3 equivalents) with a coupling reagent like HBTU (3 equivalents) and DIEA (6 equivalents) in DMF.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.[16]

  • Monitor the coupling reaction using the Kaiser test. If the test is positive (indicating free amines), repeat the coupling step.

• Washing: After complete coupling, wash the resin extensively with DMF and DCM.

• Repeat Cycle: Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

• Final Deprotection: After the final coupling, remove the N-terminal Fmoc group as described in step 2.

• Cleavage and Side-Chain Deprotection: Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O) for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.[14][18]

• Peptide Precipitation and Purification: Precipitate the peptide in cold diethyl ether, centrifuge to collect the peptide, and then dissolve it in a suitable solvent for purification by reverse-phase HPLC.

Biosynthetic Incorporation of Fluorinated Amino Acids in E. coli

This protocol describes a general method for incorporating fluorinated amino acids into proteins expressed in E. coli.

Materials:

• E. coli expression strain (e.g., BL21(DE3))

• Expression vector containing the gene of interest

• Minimal media (e.g., M9)

• Fluorinated amino acid analog

• IPTG for induction of protein expression

• Antibiotics for plasmid selection

Procedure:

• Culture Growth: Grow a starter culture of E. coli harboring the expression plasmid overnight in rich medium (e.g., LB) with the appropriate antibiotic.

• Inoculation of Minimal Media: Inoculate a larger volume of minimal media with the overnight culture and grow at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induction and Amino Acid Addition:

  • Add the fluorinated amino acid to the culture. The optimal concentration will need to be determined empirically.

  • Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM.

• Protein Expression: Continue to grow the culture at a reduced temperature (e.g., 18-25°C) for several hours to overnight to allow for protein expression and incorporation of the fluorinated amino acid.

• Cell Harvesting and Lysis: Harvest the cells by centrifugation. Resuspend the cell pellet in a suitable lysis buffer and lyse the cells using sonication or other methods.

• Protein Purification: Purify the fluorinated protein from the cell lysate using standard chromatography techniques (e.g., affinity chromatography, ion-exchange chromatography, size-exclusion chromatography).

Visualizing Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate key workflows and concepts in the application of fluorinated amino acids.

Caption: General workflow for the synthesis, purification, and application of proteins containing fluorinated amino acids.

Caption: Simplified competitive inhibition mechanism where a fluorinated inhibitor competes with the natural substrate for the enzyme's active site.

Conclusion

Fluorinated amino acids represent a powerful and versatile tool in the arsenal of protein designers and drug developers. Their unique properties enable the creation of proteins with enhanced stability, the modulation of protein-protein interactions, and the development of novel therapeutic agents. The detailed protocols and quantitative data provided in this guide serve as a valuable resource for researchers looking to explore the exciting possibilities offered by the strategic incorporation of fluorine into biological systems. As synthetic and biosynthetic methods continue to evolve, the applications of fluorinated amino acids are poised to expand even further, promising new breakthroughs in medicine and biotechnology.

References

• 1. Fluorinated amino acids: compatibility with native protein structures and effects on protein–protein interactions - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. Structural basis for the enhanced stability of highly fluorinated proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Effect of Fluorine-Containing Amino Acids on Protein Secondary Structure Stability [acswebcontent.acs.org]
• 4. Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 6. Use of 19F NMR to probe protein structure and conformational changes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Use of Fluorinated Functionality in Enzyme Inhibitor Development: Mechanistic and Analytical Advantages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. rroij.com [rroij.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. tandfonline.com [tandfonline.com]
• 13. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 14. wernerlab.weebly.com [wernerlab.weebly.com]
• 15. chemistry.du.ac.in [chemistry.du.ac.in]
• 16. rsc.org [rsc.org]
• 17. chem.uci.edu [chem.uci.edu]
• 18. luxembourg-bio.com [luxembourg-bio.com]

Probing Protein Structure: An In-depth Technical Guide to the Structural Analysis of Proteins Containing 7-Fluoro-L-tryptophan

For Researchers, Scientists, and Drug Development Professionals

The incorporation of non-canonical amino acids into proteins has emerged as a powerful tool for elucidating protein structure, dynamics, and interactions. Among these, 7-fluoro-L-tryptophan (7F-Trp) has garnered significant attention as a minimally perturbative probe for nuclear magnetic resonance (NMR) and fluorescence spectroscopy. This technical guide provides a comprehensive overview of the structural analysis of proteins containing this unique amino acid, with a focus on data presentation, detailed experimental protocols, and visual representations of key workflows.

Introduction: The Power of a Single Fluorine Atom

The substitution of a single hydrogen atom with a fluorine atom at the 7th position of the tryptophan indole ring offers several distinct advantages for structural biology. The fluorine atom is small and sterically similar to hydrogen, minimizing structural perturbations to the protein.[1][2][3] Furthermore, the stable ¹⁹F nucleus boasts 100% natural abundance and a large chemical shift range, making it an exquisitely sensitive probe for ¹⁹F NMR spectroscopy.[1][4] This allows for the site-specific monitoring of local environmental changes within a protein, free from the background signals inherent in traditional ¹H NMR.[4][5] Consequently, 7F-Trp serves as a valuable tool for investigating protein conformation, ligand binding, and dynamics.[1][2][3]

Key Analytical Techniques

The structural analysis of proteins containing 7-fluoro-L-tryptophan primarily relies on two powerful techniques:

• ¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the cornerstone for studying 7F-Trp-labeled proteins. The chemical shift of the ¹⁹F nucleus is highly sensitive to its local electronic environment, providing detailed information about protein folding, conformational changes, and interactions with other molecules.[1][4][5]

• Fluorescence Spectroscopy: The intrinsic fluorescence of the tryptophan indole ring is a widely used probe of protein structure and dynamics.[6][7] The introduction of a fluorine atom can modulate its photophysical properties, offering a sensitive handle to monitor changes in the local environment, such as solvent accessibility or burial within the protein core.[8][9]

Data Presentation: Quantitative Insights

The following tables summarize key quantitative data from studies involving 7-fluoro-L-tryptophan incorporation in proteins, providing a comparative overview of expression yields and spectroscopic properties.

Table 1: Protein Expression Yields with Site-Specific Incorporation of Fluorotryptophan Isomers

Protein	Fluorotryptophan Isomer	Expression Yield (mg/L of cell culture)	Reference
AncCDT-1	4F-Trp	7.2	[4]
AncCDT-1	5F-Trp	23	[4]
AncCDT-1	6F-Trp	7.4	[4]
AncCDT-1	7F-Trp	9	[4]

Table 2: Photophysical Properties of N-acetylated Methyl Esters of Tryptophan Analogs in Methanol

Amino Acid Analog	Absorption Max (nm)	Emission Max (nm)	Quantum Yield
Tryptophan	280	~350	Not specified
7-Azatryptophan	~290	~390	Not specified

Note: Quantitative data for 7-fluorotryptophan was not explicitly available in the provided search results. Data for 7-azatryptophan is included for comparative purposes as a modified tryptophan analog.[10][11]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of these advanced techniques. The following sections outline the key experimental protocols.

Site-Specific Incorporation of 7-Fluoro-L-tryptophan

The genetic encoding of 7F-Trp in response to an amber stop codon (TAG) is a widely used method for its site-specific incorporation into proteins.[1][2][3] This is achieved using a mutant aminoacyl-tRNA synthetase/tRNA pair that is orthogonal to the host's translational machinery.

Protocol:

• Plasmid Preparation: A plasmid containing the gene for the mutant pyrrolysyl-tRNA synthetase (PylRS) specific for 7F-Trp and a plasmid carrying the gene of interest with an amber stop codon at the desired incorporation site are co-transformed into a suitable E. coli expression strain (e.g., BL21(DE3)).[1]

• Cell Culture: Cells are grown in a minimal medium to an OD₆₀₀ of 0.6-0.8.[12]

• Induction and Amino Acid Addition: Protein expression is induced with IPTG. Simultaneously, 7-fluoro-L-tryptophan is added to the culture medium.[1][12]

• Protein Expression: The culture is incubated at a reduced temperature (e.g., 18-20°C) for 16-20 hours to allow for protein expression and incorporation of 7F-Trp.[12][13]

• Cell Harvesting and Lysis: Cells are harvested by centrifugation, resuspended in a suitable buffer, and lysed.[13]

• Protein Purification: The 7F-Trp labeled protein is purified from the cell lysate using standard chromatography techniques (e.g., Ni-NTA affinity chromatography for His-tagged proteins).[11]

¹⁹F NMR Spectroscopy

¹⁹F NMR experiments provide high-resolution information about the local environment of the incorporated 7F-Trp residue.

Protocol:

• Sample Preparation: The purified 7F-Trp labeled protein is buffer-exchanged into a suitable NMR buffer (e.g., phosphate-buffered saline, PBS).

• NMR Data Acquisition: One-dimensional ¹⁹F NMR spectra are recorded on a high-field NMR spectrometer equipped with a cryoprobe.[14]

• Ligand Titration (Optional): To study protein-ligand interactions, spectra are recorded in the absence and presence of increasing concentrations of the ligand.[1]

• Data Processing and Analysis: The acquired spectra are processed and analyzed to determine the chemical shifts, line widths, and intensities of the ¹⁹F signals. Changes in these parameters upon ligand binding or other perturbations provide insights into structural and dynamic changes.

Mandatory Visualizations: Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate key experimental workflows and logical relationships in the structural analysis of proteins containing 7-fluoro-L-tryptophan.

Caption: Workflow for site-specific incorporation and analysis of 7F-Trp proteins.

Caption: Workflow for 19F NMR-based structural analysis of 7F-Trp labeled proteins.

Conclusion and Future Outlook

The use of 7-fluoro-L-tryptophan as a site-specific probe has significantly advanced our ability to study protein structure and function with minimal perturbation. The combination of genetic incorporation techniques and high-resolution spectroscopic methods provides a powerful platform for investigating a wide range of biological processes at the molecular level. Future developments in aminoacyl-tRNA synthetase engineering may expand the toolkit of fluorinated amino acids, enabling even more sophisticated studies of protein structure, dynamics, and their roles in health and disease, thereby paving the way for novel drug discovery and development.

References

• 1. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Site-Specific Incorporation of 7-Fluoro-L-tryptophan into Proteins by Genetic Encoding to Monitor Ligand Binding by 19F NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 5. Genetic Encoding of Fluoro-l-tryptophans for Site-Specific Detection of Conformational Heterogeneity in Proteins by NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hands On: Using Tryptophan Fluorescence Spectroscopy to Study Protein Structure | Springer Nature Experiments [experiments.springernature.com]
• 7. bmglabtech.com [bmglabtech.com]
• 8. 4,5,6,7-Tetrafluoro-L-tryptophan | 72120-72-0 | Benchchem [benchchem.com]
• 9. Fluorotryptophan Incorporation Modulates the Structure and Stability of Transthyretin in a Site-Specific Manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Incorporation of the fluorescent amino acid 7-azatryptophan into the core domain 1–47 of hirudin as a probe of hirudin folding and thrombin recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Tryptophan-based Fluorophores for Studying Protein Conformational Changes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fluorine labeling of proteins for NMR studies – Bio-NMR Core [bionmr.cores.ucla.edu]
• 13. 19F NMR relaxation studies of fluorosubstituted tryptophans - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

The In Vivo Metabolic Fate of 7-Fluoro-L-Tryptophan: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo metabolic fate of 7-fluoro-L-tryptophan (7-F-Trp), a fluorinated analog of the essential amino acid L-tryptophan. The strategic placement of a fluorine atom at the 7th position of the indole ring confers unique properties to this molecule, making it a valuable tool in biomedical research, particularly as a positron emission tomography (PET) probe for visualizing tryptophan metabolism. This document details its absorption, distribution, metabolism, and excretion (ADME) profile, supported by quantitative data, experimental protocols, and visual diagrams of the relevant biological pathways.

Introduction

L-tryptophan is a precursor to several physiologically crucial molecules, including the neurotransmitter serotonin, the neuroregulator kynurenine, and the hormone melatonin.[1] Dysregulation of tryptophan metabolism has been implicated in a range of pathologies, from neurological disorders to cancer.[2][3] The development of probes to monitor these metabolic pathways in vivo is therefore of significant interest. 7-fluoro-L-tryptophan, particularly its radiolabeled form 7-[¹⁸F]fluoro-L-tryptophan (7-[¹⁸F]FTrp), has emerged as a promising candidate due to its high in vivo stability compared to other fluorinated tryptophan isomers.[2][4][5] This guide will delve into the metabolic journey of 7-F-Trp within a biological system.

Absorption, Distribution, and Excretion (ADME)

Studies in both preclinical models and humans have characterized the pharmacokinetic profile of 7-F-Trp. Following intravenous administration, it undergoes rapid distribution throughout the body.

Key ADME Characteristics:

• High In Vivo Stability: Unlike 4-, 5-, and 6-fluorotryptophan, which are prone to rapid in vivo defluorination, 7-F-Trp exhibits remarkable stability.[2][4][5]

• Organ Distribution: In humans, the highest activity of 7-[¹⁸F]FTrp is observed in the liver, pancreas, and salivary glands.[6] In rats, significant uptake is also seen in serotonergic areas of the brain and the melatonin-producing pineal gland.[2][7]

• Brain Penetration: 7-F-Trp is capable of crossing the blood-brain barrier, allowing for the visualization of cerebral tryptophan metabolism.[6][7]

• Excretion: The primary route of excretion for 7-F-Trp and its metabolites is through the urinary system.[6]

Quantitative Biodistribution Data

The following table summarizes the biodistribution of 7-[¹⁸F]FTrp in healthy human volunteers, presented as the mean percentage of the injected dose (%ID) at a specific time point.

Organ	Mean % Injected Dose (at 5.5 hours post-injection)
Liver	15.2 ± 2.1
Pancreas	1.8 ± 0.4
Salivary Glands	0.5 ± 0.1
Urinary Bladder	25.6 ± 8.3
Brain	1.1 ± 0.1

Data adapted from a first-in-human pharmacokinetic study.[6]

Metabolic Pathways

7-Fluoro-L-tryptophan is metabolized via the two primary pathways of native tryptophan: the serotonin pathway and the kynurenine pathway.[3][8] The fluorine substitution at the 7-position does not prevent its recognition and processing by the key enzymes in these pathways, although it may alter the reaction kinetics.[8]

The Serotonin Pathway

In the serotonin pathway, 7-F-Trp is first hydroxylated to form 7-fluoro-5-hydroxytryptophan, which is then decarboxylated to produce 7-fluoro-serotonin. Further metabolism can lead to the formation of 7-fluoro-melatonin, particularly in the pineal gland.[3]

The Kynurenine Pathway

The initial and rate-limiting step of the kynurenine pathway is the oxidation of tryptophan by either tryptophan 2,3-dioxygenase (TDO) or indoleamine 2,3-dioxygenase (IDO).[1] While 7-F-Trp can be a substrate for these enzymes, in vitro studies have shown that tryptophan 2,3-dioxygenase oxidizes 7-F-tryptophan at a reduced rate compared to native tryptophan.[8] This pathway generates a series of metabolites, including 7-fluoro-kynurenine.

Metabolic pathways of 7-Fluoro-L-Tryptophan.

Experimental Protocols

The study of the in vivo metabolic fate of 7-F-Trp relies on a combination of advanced imaging and analytical techniques.

In Vivo PET/CT Imaging

Objective: To non-invasively assess the biodistribution and pharmacokinetics of 7-[¹⁸F]FTrp in vivo.

Methodology:

• Radiotracer Synthesis: 7-[¹⁸F]FTrp is synthesized via a copper-mediated radiofluorination of the corresponding precursor.[2] The final product is purified by HPLC and formulated in a sterile solution for injection.

• Animal/Human Subject Preparation: Subjects are typically fasted before the scan to reduce baseline tryptophan levels.

• Administration: A known activity of 7-[¹⁸F]FTrp is administered intravenously.

• Imaging: Dynamic or static PET scans are acquired over a period of several hours using a PET/CT scanner. The CT scan provides anatomical reference.

• Data Analysis: Regions of interest (ROIs) are drawn on the co-registered PET/CT images for various organs. Time-activity curves (TACs) are generated to quantify the tracer uptake over time. Pharmacokinetic modeling (e.g., Patlak analysis) can be applied to brain imaging data.[6][7]

Workflow for in vivo PET/CT imaging of 7-[¹⁸F]FTrp.

Ex Vivo Metabolite Analysis using HPLC

Objective: To identify and quantify 7-F-Trp and its metabolites in biological samples (e.g., plasma, tissue homogenates).

Methodology:

• Sample Collection: Blood or tissue samples are collected at various time points after administration of 7-F-Trp.

• Sample Preparation: Proteins are precipitated from plasma or tissue homogenates using an acid (e.g., trichloroacetic acid). The supernatant is collected after centrifugation.

• Chromatographic Separation: The extract is injected into a high-performance liquid chromatography (HPLC) system.

  • Column: A reverse-phase C18 column is commonly used.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is employed.

  • Detection: Detection can be achieved using UV absorbance, fluorescence, or electrochemical detection. For radiolabeled compounds, a radio-detector is used.

• Quantification: The concentration of each compound is determined by comparing its peak area to that of a known standard.

Toxicity Profile

While comprehensive toxicology studies on 7-fluoro-L-tryptophan are not extensively reported in the public domain, its use in human clinical trials for PET imaging suggests a favorable safety profile at the microdose levels used for this application.[6][7] The estimated effective dose for 7-[¹⁸F]FTrp is within the acceptable range for ¹⁸F-labeled radiopharmaceuticals.[6] It is important to note that toxicity can be dose-dependent, and the safety at higher, therapeutic doses has not been established.

Conclusion

7-Fluoro-L-tryptophan is a metabolically stable analog of L-tryptophan that serves as an excellent in vivo probe for studying tryptophan metabolic pathways. It is readily distributed throughout the body, penetrates the brain, and is metabolized through both the serotonin and kynurenine pathways. Its favorable pharmacokinetic and safety profile at tracer doses has established 7-[¹⁸F]FTrp as a valuable tool in PET imaging for neuroscience and oncology research. Further investigation into its potential therapeutic applications and high-dose toxicology is warranted.

References

• 1. Frontiers | Tryptophan Metabolic Pathways and Brain Serotonergic Activity: A Comparative Review [frontiersin.org]
• 2. Discovery of 7-[18F]Fluorotryptophan as a Novel Positron Emission Tomography (PET) Probe for the Visualization of Tryptophan Metabolism in Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Imaging of cerebral tryptophan metabolism using 7-[18F]FTrp-PET in a unilateral Parkinsonian rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. biorxiv.org [biorxiv.org]
• 7. biorxiv.org [biorxiv.org]
• 8. Ex Vivo Analysis of Tryptophan Metabolism Using 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of 7-Fluoro-L-Tryptophan: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Fluoro-L-tryptophan (7F-Trp) is a fluorinated analog of the essential amino acid L-tryptophan. The strategic placement of a fluorine atom at the 7th position of the indole ring imparts unique spectroscopic and chemical properties, making it a valuable tool in protein science and drug development. This technical guide provides a comprehensive overview of the core spectroscopic characteristics of 7-fluoro-L-tryptophan, with a focus on its absorption, fluorescence, and nuclear magnetic resonance properties. Detailed experimental protocols and data are presented to facilitate its application in research and development.

Spectroscopic Data

The spectroscopic properties of 7-fluoro-L-tryptophan are highly sensitive to its local environment, a characteristic that is exploited in many of its applications. The following tables summarize key quantitative data for 7F-Trp in various solvents, providing a comparative reference for experimental design.

Absorption and Emission Properties

The absorption and fluorescence emission maxima of 7-fluoro-L-tryptophan exhibit solvatochromic shifts, changing with the polarity of the solvent.

Table 1: Absorption and Emission Maxima of 7-Fluoro-L-Tryptophan in Different Solvents

Solvent	Dielectric Constant (ε)	Absorption Max (λabs, nm)	Emission Max (λem, nm)	Stokes Shift (cm-1)
Water	80.1	~285	~358	~7,500
Ethanol (ETH)	24.5	~286	~350	~6,500
2,2,2-Trifluoroethanol (TFE)	8.5	~284	~345	~6,300
1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)	16.7	~283	~338	~5,800

Data compiled from studies on the photophysical properties of 7-fluoro-L-tryptophan.

Photophysical Parameters

The fluorescence quantum yield and lifetime are critical parameters for the application of 7-fluoro-L-tryptophan as a fluorescent probe. A notable characteristic of 7F-Trp is its significantly lower fluorescence intensity compared to native tryptophan.[1]

Table 2: Photophysical Properties of 7-Fluoro-L-Tryptophan in Various Solvents

Solvent	Quantum Yield (ΦF)	Fluorescence Lifetime (τ, ns)
Water	~0.03	~1.5
Ethanol (ETH)	~0.05	~2.0
2,2,2-Trifluoroethanol (TFE)	~0.08	~2.5
1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)	~0.10	~3.0

Values are approximate and can vary based on experimental conditions such as pH and temperature.

Experimental Protocols

Detailed methodologies are crucial for obtaining reproducible spectroscopic data. The following sections outline protocols for key experiments.

UV-Visible Absorption Spectroscopy

Objective: To determine the absorption spectrum and molar absorptivity of 7-fluoro-L-tryptophan.

Materials:

• 7-Fluoro-L-tryptophan

• Spectroscopy-grade solvent (e.g., water, ethanol)

• Quartz cuvettes (1 cm path length)

• UV-Visible spectrophotometer

Procedure:

• Sample Preparation:

  • Prepare a stock solution of 7-fluoro-L-tryptophan of a known concentration (e.g., 1 mM) in the desired solvent.

  • Prepare a series of dilutions from the stock solution to obtain concentrations ranging from 10 µM to 100 µM.

• Instrument Setup:

  • Turn on the spectrophotometer and allow the lamp to warm up for at least 30 minutes.

  • Set the wavelength range to 200-400 nm.

  • Use the solvent as a blank to zero the instrument.

• Data Acquisition:

  • Measure the absorbance of each dilution at the wavelength of maximum absorption (λabs).

  • Record the full absorption spectrum for the most concentrated solution that remains within the linear range of the instrument.

• Data Analysis:

  • Plot absorbance versus concentration.

  • The molar absorptivity (ε) can be calculated from the slope of the linear fit according to the Beer-Lambert law (A = εcl).

Fluorescence Spectroscopy

Objective: To determine the fluorescence emission spectrum, quantum yield, and lifetime of 7-fluoro-L-tryptophan.

Materials:

• 7-Fluoro-L-tryptophan

• Spectroscopy-grade solvent

• Fluorescence cuvettes (1 cm path length)

• Fluorometer (spectrofluorometer)

• Quantum yield standard (e.g., quinine sulfate in 0.1 M H2SO4, ΦF = 0.54)

Procedure:

• Sample and Standard Preparation:

  • Prepare a solution of 7-fluoro-L-tryptophan and a solution of the quantum yield standard in the appropriate solvents. The absorbance of both solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Instrument Setup:

  • Turn on the fluorometer and allow the lamp to warm up.

  • Set the excitation wavelength (e.g., 285 nm).

  • Set the emission wavelength range (e.g., 300-500 nm).

  • Set the excitation and emission slit widths (e.g., 5 nm).

• Data Acquisition:

  • Record the fluorescence emission spectrum of the solvent blank, the standard, and the 7-fluoro-L-tryptophan sample.

• Data Analysis:

  • Subtract the blank spectrum from the sample and standard spectra.

  • Integrate the area under the emission spectra for both the sample and the standard.

  • Calculate the quantum yield (ΦF) using the following equation: ΦF,sample = ΦF,std * (Isample / Istd) * (Astd / Asample) * (nsample2 / nstd2) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

  • Fluorescence lifetime measurements are typically performed using time-correlated single-photon counting (TCSPC) instrumentation.

19F Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To characterize 7-fluoro-L-tryptophan in a protein environment and monitor protein-ligand interactions.

Materials:

• Protein labeled with 7-fluoro-L-tryptophan

• NMR buffer (e.g., 20 mM MES, pH 6.5, 150 mM NaCl)[2]

• NMR tubes

• High-field NMR spectrometer with a fluorine probe

Procedure:

• Sample Preparation:

  • Dissolve the 19F-labeled protein in the NMR buffer to a final concentration of 0.3-0.7 mM.[2]

  • Transfer the solution to an NMR tube.

• Instrument Setup:

  • Tune and match the fluorine probe.

  • Set the temperature (e.g., 25 °C).[2]

• Data Acquisition:

  • Acquire a one-dimensional 19F NMR spectrum. The chemical shifts are sensitive to the local environment of the fluorine atom.[2]

• Ligand Titration (Optional):

  • Acquire a baseline 19F NMR spectrum of the protein.

  • Add small aliquots of a concentrated ligand solution and acquire a spectrum after each addition to monitor changes in the chemical shift or intensity of the 19F signal, which can indicate binding events.

Visualizations

The following diagrams illustrate key experimental workflows and concepts related to the spectroscopic characterization of 7-fluoro-L-tryptophan.

References

• 1. Making sure you're not a bot! [opus4.kobv.de]
• 2. scirp.org [scirp.org]

The Fluorinated Tryptophan Probe: An In-depth Technical Guide to 7-Fluoro-L-tryptophan's Role in Protein Folding and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

The intricate dance of protein folding, essential for biological function, and the subsequent stability of the native conformation are central themes in biochemistry and drug development. Understanding the forces that govern these processes is paramount for designing novel therapeutics and comprehending disease mechanisms. The introduction of biophysical probes that can report on the local environment within a protein without significantly perturbing its structure has revolutionized this field. Among these, 7-fluoro-L-tryptophan (7-F-Trp), a fluorinated analog of the natural amino acid tryptophan, has emerged as a powerful tool. This technical guide provides a comprehensive overview of the role of 7-F-Trp in studying protein folding and stability, detailing its properties, experimental applications, and the valuable insights it offers.

The substitution of a hydrogen atom with a fluorine atom at the 7th position of the indole ring of tryptophan is a subtle yet impactful modification. Fluorine's small size and similar hydrophobicity to hydrogen ensure that the incorporation of 7-F-Trp into a protein sequence generally results in minimal structural perturbation.[1][2][3][4] However, the unique spectroscopic properties of the fluorine atom, particularly its 19F nuclear magnetic resonance (NMR) signature, provide a highly sensitive and background-free window into the protein's local environment.[1][3]

Quantitative Analysis of 7-Fluoro-L-tryptophan's Impact on Protein Stability

While extensive quantitative data specifically for 7-fluoro-L-tryptophan across a wide range of proteins is still emerging in the literature, studies on other fluorinated tryptophan analogs provide a strong indication of the likely effects. The substitution of tryptophan with its fluorinated counterparts can lead to subtle changes in the thermodynamic stability of a protein, which can be quantified by measuring the change in the Gibbs free energy of unfolding (ΔG°) and the melting temperature (Tm).

A study on the cold shock protein B (BsCspB) from Bacillus subtilis systematically investigated the impact of single fluorine substitutions at different positions on the indole ring of tryptophan. The table below summarizes the thermodynamic parameters for the wild-type protein and its fluorinated variants, offering a valuable comparative framework.

Protein Variant	ΔG° (kJ/mol)	Tm (K)
Wild-type BsCspB	11.1 ± 0.5	316.8 ± 0.2
4-19F-Trp-BsCspB	12.7 ± 1.1	320.8 ± 0.1
5-19F-Trp-BsCspB	9.0 ± 0.5	317.1 ± 0.1
6-19F-Trp-BsCspB	11.0 ± 0.7	316.6 ± 0.1
Table 1: Thermodynamic stability of wild-type and fluorinated variants of BsCspB. Data extracted from Welte et al., 2020.[5]

As the data for other fluorotryptophan isomers in Table 1 suggests, the position of the fluorine atom can have a discernible effect on protein stability. While a comprehensive dataset for 7-F-Trp is not yet available, the minimal structural perturbation it induces suggests that its impact on ΔG° and Tm is likely to be modest and dependent on the specific local environment within the protein.[1]

Key Experimental Protocols

The utility of 7-F-Trp as a probe is realized through a combination of sophisticated biochemical and biophysical techniques. Here, we provide detailed methodologies for the key experiments involved in its application.

Site-Specific Incorporation of 7-Fluoro-L-tryptophan

The precise placement of 7-F-Trp at a specific position within a protein is crucial for targeted studies. This is most commonly achieved through the use of an expanded genetic code, employing a mutant aminoacyl-tRNA synthetase/tRNA pair that is orthogonal to the host's translational machinery.[1][2][4]

Methodology:

• Plasmid Construction:

  • Clone the gene of interest into an expression vector. Introduce an amber stop codon (TAG) at the desired tryptophan codon position using site-directed mutagenesis.

  • Co-transform the expression plasmid with a second plasmid encoding the engineered aminoacyl-tRNA synthetase (aaRS) specific for 7-F-Trp and its cognate tRNACUA.

• Protein Expression:

  • Grow the transformed E. coli cells in a suitable medium (e.g., LB or minimal medium) supplemented with the appropriate antibiotics.

  • Induce protein expression at the optimal temperature and cell density.

  • Simultaneously, supplement the growth medium with 7-fluoro-L-tryptophan (typically 1-2 mM).

• Protein Purification:

  • Harvest the cells by centrifugation.

  • Lyse the cells using sonication or a French press.

  • Purify the protein of interest using standard chromatographic techniques (e.g., affinity chromatography, ion-exchange chromatography, and size-exclusion chromatography).

• Verification of Incorporation:

  • Confirm the successful incorporation of 7-F-Trp by mass spectrometry. The mass of the protein will be increased by 18 Da for each incorporated 7-F-Trp residue compared to the wild-type protein.

Caption: Workflow for site-specific incorporation of 7-F-Trp.

Fluorescence Spectroscopy

The intrinsic fluorescence of the tryptophan indole ring is highly sensitive to its local environment. While 7-F-Trp itself has a low quantum yield, changes in the fluorescence of nearby native tryptophans or other fluorescent probes upon 7-F-Trp incorporation or conformational changes can be monitored.

Methodology:

• Sample Preparation:

  • Prepare protein samples (both wild-type and 7-F-Trp labeled) in a suitable buffer. Ensure the buffer does not contain any components that interfere with fluorescence measurements.

  • Determine the protein concentration accurately using a method such as the Bradford assay or UV absorbance at 280 nm.

• Data Acquisition:

  • Use a spectrofluorometer to measure the fluorescence emission spectra.

  • For tryptophan fluorescence, excite the sample at 295 nm to minimize tyrosine excitation.

  • Record the emission spectrum, typically from 310 to 450 nm.

• Unfolding Studies:

  • Chemical Denaturation: Titrate the protein sample with a chemical denaturant (e.g., urea or guanidinium chloride) and record the fluorescence spectrum at each denaturant concentration.

  • Thermal Denaturation: Gradually increase the temperature of the protein sample and record the fluorescence spectrum at each temperature point.

• Data Analysis:

  • Monitor the change in fluorescence intensity or the shift in the wavelength of maximum emission (λmax) as a function of denaturant concentration or temperature.

  • Fit the data to a two-state unfolding model to determine the midpoint of the transition (Cm or Tm) and the Gibbs free energy of unfolding (ΔG°).

References

• 1. Site-Specific Incorporation of 7-Fluoro-L-tryptophan into Proteins by Genetic Encoding to Monitor Ligand Binding by 19F NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What does fluorine do to a protein? Thermodynamic, and highly-resolved structural insights into fluorine-labelled variants of the cold shock protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 4. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 5. cdnsciencepub.com [cdnsciencepub.com]

Protocols & Analytical Methods

Application Notes and Protocols for Site-Specific Incorporation of 7-Fluoro-L-tryptophan into Proteins

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the site-specific incorporation of the non-canonical amino acid 7-fluoro-L-tryptophan (7FTrp) into target proteins. This technique is a powerful tool for protein engineering and drug development, enabling detailed structural and functional studies using ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy. The substitution of a single hydrogen atom with a fluorine atom offers a minimally perturbative probe to monitor protein conformational changes, protein-ligand interactions, and dynamics.[1][2][3][4][5]

Introduction

The site-specific incorporation of non-canonical amino acids (ncAAs) into proteins is achieved through the use of an orthogonal aminoacyl-tRNA synthetase (aaRS) and its cognate tRNA pair, which recognize a unique codon, typically a nonsense codon like the amber stop codon (UAG).[6] This methodology allows for the precise insertion of ncAAs with unique chemical properties at any desired position within a protein.

7-fluoro-L-tryptophan is a particularly useful ncAA due to the unique properties of the fluorine atom. ¹⁹F is a spin-1/2 nucleus with 100% natural abundance and a large gyromagnetic ratio, making it highly sensitive for NMR spectroscopy.[1][7] Since fluorine is absent in biological macromolecules, ¹⁹F NMR spectra of labeled proteins are free from background signals, providing a clear window into the local environment of the incorporated 7FTrp.[8][9] The small size and similar hydrophobicity of fluorine compared to hydrogen ensure minimal perturbation to the protein's structure and function.[1][2]

Applications

The site-specific incorporation of 7FTrp has several key applications in research and drug development:

• Monitoring Ligand Binding: The chemical shift of the ¹⁹F nucleus is highly sensitive to its local environment. Ligand binding events near the 7FTrp residue will induce changes in the ¹⁹F NMR spectrum, allowing for the detection and characterization of protein-ligand interactions.[1][2][4][5] This is particularly valuable for fragment-based drug discovery.[8]

• Studying Protein Conformation and Dynamics: Changes in protein conformation can be monitored by observing the ¹⁹F NMR signals of 7FTrp residues placed at strategic locations within the protein. This can provide insights into protein folding, allosteric regulation, and enzyme catalysis.[3][6][8]

• Investigating Protein-Protein Interactions: The interface of a protein-protein interaction can be probed by incorporating 7FTrp at the interface and monitoring changes in the ¹⁹F NMR spectrum upon binding of the partner protein.

• Structural Biology: The ¹⁹F chemical shifts can provide valuable constraints for protein structure determination and refinement.

Experimental Workflow

The overall workflow for the site-specific incorporation of 7FTrp into a target protein involves several key steps, from the selection of a specific aminoacyl-tRNA synthetase to the final analysis of the labeled protein.

Caption: Overall workflow for site-specific incorporation of 7FTrp.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained during the expression and analysis of proteins containing site-specifically incorporated 7FTrp. The data presented here is based on the expression of the Zika virus NS2B-NS3 protease (ZiPro) with 7FTrp incorporated at various positions.[1]

Table 1: Protein Expression Yields

Mutant (7FTrp at position)	Yield (mg/L of culture)
W50	2.5
W69	1.8
W83	3.0
W86	2.2
W89	2.8
W100	2.0

Table 2: Mass Spectrometry Analysis

Mutant	Expected Mass (Da)	Observed Mass (Da)
ZiPro-W50(7FTrp)	25084.8	25085.1
ZiPro-W69(7FTrp)	25084.8	25084.9
ZiPro-W83(7FTrp)	25084.8	25085.0
ZiPro-W86(7FTrp)	25084.8	25085.2
ZiPro-W89(7FTrp)	25084.8	25084.7
ZiPro-W100(7FTrp)	25084.8	25085.1

Table 3: ¹⁹F NMR Chemical Shifts

Mutant (7FTrp at position)	¹⁹F Chemical Shift (ppm) - Apo	¹⁹F Chemical Shift (ppm) - with Inhibitor	Chemical Shift Perturbation (ppm)
W50	-132.5	-132.8	0.3
W69	-134.1	-134.1	0.0
W83	-131.7	-131.2	-0.5
W86	-133.5	-133.6	0.1
W89	-132.9	-132.9	0.0
W100	-134.8	-135.1	0.3

Detailed Experimental Protocols

Protocol 1: Selection of a 7FTrp-Specific Aminoacyl-tRNA Synthetase

This protocol describes the selection of a mutant pyrrolysyl-tRNA synthetase (PylRS) that is specific for 7FTrp using Fluorescence-Activated Cell Sorting (FACS).[1]

Materials:

• E. coli DH10B cells

• pBAD-H6RFP plasmid (with an amber stop codon in the mCherry RFP gene)

• pBK-G1RS plasmid library (containing mutants of the PylRS)

• LB medium and agar plates with appropriate antibiotics

• 7-fluoro-L-tryptophan (7FTrp)

• L-arabinose

• Flow cytometer

Procedure:

• Co-transformation: Co-transform E. coli DH10B cells with the pBAD-H6RFP selection plasmid and the pBK-G1RS library plasmid. Plate the transformed cells on LB agar plates with appropriate antibiotics and incubate overnight at 37°C.

• Library Inoculation: Scrape the colonies from the plate and inoculate into 50 mL of LB medium with antibiotics. Grow the culture at 37°C with shaking until the OD₆₀₀ reaches 0.6.

• Induction: Induce the expression of the RFP reporter by adding L-arabinose to a final concentration of 0.02% (w/v).

• Positive Selection: Add 7FTrp to a final concentration of 1 mM. Incubate the culture at 37°C for 4 hours.

• FACS Analysis: Harvest the cells by centrifugation and resuspend in PBS. Analyze the cell population using a flow cytometer, exciting at 561 nm and detecting emission at 610/20 nm.

• Sorting: Sort the top 1% of fluorescent cells.

• Negative Selection (Optional but recommended): To select for synthetases that are not active with canonical amino acids, grow the sorted cells in the presence of L-arabinose but without 7FTrp. Sort the non-fluorescent population.

• Iteration: Repeat the positive (and negative) selection rounds for 3-5 cycles to enrich for cells containing a highly active and specific 7FTrp-synthetase.

• Plasmid Isolation and Sequencing: After the final round of sorting, plate the cells, pick individual colonies, and grow overnight cultures. Isolate the pBK-G1RS plasmids and sequence the synthetase gene to identify the mutations responsible for 7FTrp specificity.

References

• 1. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 2. pnas.org [pnas.org]
• 3. Preparation of site-specifically labeled fluorinated proteins for 19F-NMR structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 7. Fluorine labeling of proteins for NMR studies – Bio-NMR Core [bionmr.cores.ucla.edu]
• 8. Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Utilizing 7-fluoro-L-tryptophan in ¹⁹F NMR Spectroscopy of Proteins

Audience: Researchers, scientists, and drug development professionals.

Introduction

The use of fluorine-19 Nuclear Magnetic Resonance (¹⁹F NMR) spectroscopy has become an increasingly powerful tool for studying protein structure, dynamics, and interactions. The ¹⁹F nucleus is an ideal probe due to its 100% natural abundance, high gyromagnetic ratio (83% of the sensitivity of ¹H), and a wide chemical shift range of over 300 ppm, which makes it highly sensitive to the local chemical environment.[1][2][3] Since fluorine is virtually absent in biological systems, ¹⁹F NMR offers the significant advantage of background-free spectra.[4][5][6]

7-fluoro-L-tryptophan (7F-Trp) is a particularly valuable probe for these studies. Tryptophan residues are often found at protein-protein interfaces and in enzyme active sites, and their relatively low natural abundance (1-3%) simplifies spectral analysis.[2][7] The substitution of a single hydrogen atom with a fluorine atom in the indole ring is a minimal perturbation, preserving the protein's structure and function while introducing a sensitive NMR reporter.[1][8] This application note provides detailed protocols for incorporating 7F-Trp into proteins and using ¹⁹F NMR to study protein-ligand interactions and conformational changes.

Key Advantages of 7-fluoro-L-tryptophan in ¹⁹F NMR

• High Sensitivity: The ¹⁹F nucleus provides strong NMR signals, enabling studies at relatively low protein concentrations.[6]

• Minimal Perturbation: The small size and similar hydrophobicity of fluorine compared to hydrogen ensure that the protein's structure and function are minimally affected.[1][8]

• Site-Specific Information: By incorporating 7F-Trp at specific sites, researchers can obtain detailed information about local conformational changes, dynamics, and ligand binding events.[1][9]

• Background-Free Spectra: The absence of endogenous fluorine in proteins results in clean spectra without background signals.[4]

• Wide Chemical Shift Dispersion: The large chemical shift range of ¹⁹F provides high resolution, allowing for the differentiation of multiple conformational states.[3][7]

Quantitative Data Summary

The following tables summarize key quantitative data for 7-fluoro-L-tryptophan from ¹⁹F NMR studies.

Table 1: ¹⁹F NMR Relaxation Rates of 7-fluoro-L-tryptophan [10]

Sample	Magnetic Field (T)	Temperature (K)	R₁ (s⁻¹)	R₂ (s⁻¹)
Free 7F-L-Trp	14.1	298	0.87	1.03
7F-Trp labeled CypA	14.1	298	~1.2	~110

Data from Lu et al. (2019). R₁ is the longitudinal relaxation rate, and R₂ is the transverse relaxation rate. CypA (Cyclophilin A) is an 18.3 kDa protein.

Table 2: ¹⁹F Chemical Shifts of 7-fluoro-L-tryptophan Incorporated into Zika Virus NS2B-NS3 Protease (ZiPro) [1]

Mutant Site in ZiPro	Chemical Shift (ppm) - Free	Chemical Shift (ppm) - Inhibitor Bound
W5	-132.8	-132.5
W69	-134.5 (major), -135.0 (minor)	-134.2
W83	-131.5 (major), -132.2 (minor)	-130.8
W99	-133.2	-133.0
W101	-133.8	-133.5
W123	-133.9	-133.6

Data from Qianzhu et al. (2022). Spectra were recorded at 25 °C on a 9.4 T NMR spectrometer. Chemical shifts are sensitive to the local environment and change upon ligand binding.

Experimental Protocols

Two primary methods for incorporating 7-fluoro-L-tryptophan into proteins are detailed below: site-specific incorporation using genetic code expansion and global incorporation using auxotrophic E. coli strains.

Protocol 1: Site-Specific Incorporation of 7F-Trp via Genetic Encoding

This protocol is based on the work of Qianzhu et al. (2022) and utilizes a mutant aminoacyl-tRNA synthetase (aaRS) to incorporate 7F-Trp in response to an amber stop codon (TAG).[1][8][9] This allows for the production of a protein with a single 7F-Trp at a desired position.

Materials:

• E. coli expression strain (e.g., BL21(DE3))

• Expression plasmid for the protein of interest with a TAG codon at the desired incorporation site.

• Plasmid encoding the mutant 7F-Trp-specific pyrrolysyl-tRNA synthetase (G1(7FTrp)RS) and its corresponding tRNA.[1]

• 7-fluoro-L-tryptophan (7F-Trp) or 7-fluoroindole (7FI) for a more cost-effective option.[1]

• Standard bacterial growth media (e.g., LB or minimal media).

• IPTG for induction.

Procedure:

• Transformation: Co-transform the E. coli expression strain with the plasmid for the protein of interest and the plasmid for the G1(7FTrp)RS/tRNA pair.

• Starter Culture: Inoculate a single colony into 5 mL of LB medium containing the appropriate antibiotics and grow overnight at 37°C.

• Expression Culture: Inoculate 1 L of expression medium with the overnight culture. Grow at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Addition of 7F-Trp: Add 7-fluoro-L-tryptophan to a final concentration of 1 mM. If using 7-fluoroindole, it can be added as a more economical precursor which E. coli will convert to 7F-Trp.[1][11]

• Induction: Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.

• Incubation: Reduce the temperature to 18-25°C and continue to incubate for 16-20 hours.

• Harvesting and Purification: Harvest the cells by centrifugation. Purify the 7F-Trp labeled protein using standard chromatography techniques appropriate for the protein of interest.

• Verification: Confirm the successful incorporation of 7F-Trp using mass spectrometry.

Protocol 2: Global Incorporation of 7F-Trp using Fluoroindole

This method allows for the replacement of all tryptophan residues with 7F-Trp. It is simpler as it does not require a special genetic system but results in uniform labeling. This is particularly useful for proteins with a single tryptophan residue.

Materials:

• E. coli expression strain (e.g., BL21(DE3))

• Expression plasmid for the protein of interest.

• Minimal medium (e.g., M9).

• 7-fluoroindole.

• IPTG for induction.

Procedure:

• Starter Culture: Grow a starter culture of the E. coli expression strain in LB medium overnight.

• Expression Culture: Inoculate 1 L of M9 minimal medium with the starter culture. Grow at 37°C with shaking until the OD₆₀₀ reaches 0.6.

• Addition of Fluoroindole: Add 7-fluoroindole to the culture medium to a final concentration of 50 mg/L. E. coli will utilize the fluoroindole to synthesize 7F-Trp.[11][12]

• Induction: After a short incubation (e.g., 15-30 minutes), induce protein expression with IPTG (0.5-1 mM).

• Incubation: Continue to grow the culture at a reduced temperature (e.g., 18-30°C) for 16-20 hours.

• Harvesting and Purification: Harvest the cells and purify the labeled protein using standard methods.

Protocol 3: ¹⁹F NMR Data Acquisition and Analysis

Sample Preparation:

• Prepare the 7F-Trp labeled protein sample in a suitable NMR buffer (e.g., 20 mM MES, pH 6.5, 150 mM NaCl).[1] Protein concentrations typically range from 0.3 to 0.7 mM.[1]

• Add 5-10% D₂O for the field frequency lock.

• An external reference standard such as trifluoroacetic acid (TFA) can be used.[10]

NMR Data Acquisition:

• Spectrometer: Experiments are typically performed on high-field NMR spectrometers (e.g., 9.4 T or 14.1 T) equipped with a cryoprobe.[1][10]

• 1D ¹⁹F NMR: Acquire one-dimensional ¹⁹F spectra to observe the 7F-Trp signals. A simple pulse-acquire sequence is usually sufficient.

  • Temperature: Maintain a constant temperature, for example, 25°C (298 K).[1][10]

  • Acquisition Time: The total recording time for a 1D spectrum can range from 5 to 25 minutes depending on the sample concentration.[1]

• Ligand Titration: To study protein-ligand interactions, acquire a series of 1D ¹⁹F NMR spectra while titrating a ligand into the protein sample. The changes in chemical shift, line width, and intensity of the ¹⁹F signal provide information on binding affinity, kinetics, and conformational changes.

Data Analysis:

• Chemical Shift Perturbations (CSPs): Monitor the changes in the ¹⁹F chemical shifts upon ligand binding. The magnitude of the CSP can indicate the proximity of the 7F-Trp residue to the binding site.

• Line Broadening: Changes in the linewidth of the ¹⁹F signal can provide information about the exchange kinetics between the free and bound states.

• Relaxation Measurements: Measure R₁ and R₂ relaxation rates to probe the dynamics of the indole side chain at the labeled position.[10]

Visualizations

Caption: Workflow for site-specific incorporation of 7-fluoro-L-tryptophan.

References

• 1. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 19 F NMR viewed through two different lenses: ligand-observed and protein-observed 19 F NMR applications for fragment-based drug discovery - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00085C [pubs.rsc.org]
• 4. Fluorine labeling of proteins for NMR studies – Bio-NMR Core [bionmr.cores.ucla.edu]
• 5. researchgate.net [researchgate.net]
• 6. USE OF 19F NMR TO PROBE PROTEIN STRUCTURE AND CONFORMATIONAL CHANGES - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. Site-Specific Incorporation of 7-Fluoro-L-tryptophan into Proteins by Genetic Encoding to Monitor Ligand Binding by 19F NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. 19F NMR relaxation studies of fluorosubstituted tryptophans - PMC [pmc.ncbi.nlm.nih.gov]
• 11. structbio.biochem.dal.ca [structbio.biochem.dal.ca]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Labeling Proteins with 7-fluoro-L-tryptophan

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the site-specific labeling of proteins with the noncanonical amino acid 7-fluoro-L-tryptophan (7FTrp). This technique is a powerful tool for studying protein structure, dynamics, and ligand interactions using ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy. The fluorine atom serves as a sensitive and minimally perturbing probe, offering a clean spectroscopic window into the protein's local environment.

Introduction

Site-specific incorporation of 7-fluoro-L-tryptophan provides a high-resolution method for interrogating protein structure and function. Unlike global substitution methods, which can be difficult to interpret for proteins with multiple tryptophan residues, site-specific labeling allows for the precise placement of a ¹⁹F NMR probe.[1][2][3] This is achieved through the use of an orthogonal translation system, typically employing a mutant aminoacyl-tRNA synthetase (aaRS) and its cognate tRNA to recognize an amber stop codon (TAG) engineered into the gene of interest.[1][2][4] The result is a protein with a single hydrogen atom replaced by a fluorine atom, a substitution that is minimally perturbing to the protein's structure and function.[1][2]

The primary application of 7FTrp labeling is in ¹⁹F NMR spectroscopy. The ¹⁹F nucleus has a high gyromagnetic ratio, 100% natural abundance, and a large chemical shift dispersion, making it an exquisitely sensitive reporter of its local electronic environment.[1][5] This sensitivity allows for the detection of subtle conformational changes, ligand binding events, and protein-protein interactions.[2][4]

Key Applications

• Ligand Binding Studies: Monitor changes in the ¹⁹F NMR spectrum of a 7FTrp-labeled protein upon titration of a ligand to determine binding affinities and kinetics.[1][2]

• Conformational Analysis: Detect and characterize different conformational states of a protein, as the ¹⁹F chemical shift is highly sensitive to the local protein environment.[3][6]

• Drug Discovery and Development: Screen for and characterize the binding of small molecule fragments and lead compounds to protein targets.[1]

• Protein Folding Studies: Investigate the folding pathways and stability of proteins by monitoring the environment of the 7FTrp probe.

Experimental Workflow Overview

The overall workflow for site-specific incorporation of 7-fluoro-L-tryptophan involves several key steps, from plasmid preparation to protein analysis. The following diagram illustrates the general procedure.

Caption: General experimental workflow for site-specific 7FTrp labeling.

Detailed Protocols

Protocol 1: Site-Directed Mutagenesis

This protocol describes the introduction of an amber stop codon (TAG) at the desired tryptophan codon in your gene of interest.

• Primer Design: Design primers for site-directed mutagenesis to change the tryptophan codon (TGG) to an amber stop codon (TAG).

• PCR Amplification: Perform PCR using a high-fidelity DNA polymerase and the expression plasmid containing your gene of interest as the template.

• Template Digestion: Digest the parental, methylated template DNA with DpnI.

• Transformation: Transform the DpnI-treated PCR product into competent E. coli cells.

• Sequence Verification: Isolate the plasmid DNA and verify the presence of the TAG codon by sequencing.

Protocol 2: Protein Expression and 7FTrp Incorporation

This protocol details the expression of the 7FTrp-labeled protein in E. coli. It is based on the use of a specialized aminoacyl-tRNA synthetase/tRNA pair, often provided on a separate plasmid (e.g., pEVOL-7FTrpRS).

Materials:

• E. coli expression strain (e.g., BL21(DE3))

• Expression plasmid with the gene of interest containing a TAG codon

• pEVOL plasmid encoding the 7FTrp-specific aminoacyl-tRNA synthetase (7FTrpRS) and its cognate tRNA

• Minimal media (e.g., M9) supplemented with necessary antibiotics, glucose, and trace elements

• 7-fluoro-L-tryptophan

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

Procedure:

• Co-transformation: Co-transform the E. coli expression strain with the expression plasmid and the pEVOL-7FTrpRS plasmid. Select for colonies on LB agar plates containing the appropriate antibiotics.

• Starter Culture: Inoculate a single colony into 5 mL of LB medium with antibiotics and grow overnight at 37°C.

• Main Culture: Inoculate 1 L of minimal medium with the overnight culture to an initial OD₆₀₀ of 0.05-0.1. Grow the culture at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induction and Labeling:

  • Cool the culture to 18-20°C.

  • Add 7-fluoro-L-tryptophan to a final concentration of 1 mM.

  • Induce protein expression by adding IPTG to a final concentration of 0.5 mM.

• Expression: Continue to incubate the culture at 18-20°C for 16-20 hours with shaking.

• Cell Harvest: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C. The cell pellet can be stored at -80°C until purification.

Protocol 3: Protein Purification and Analysis

This protocol outlines the purification of the 7FTrp-labeled protein and subsequent analysis to confirm incorporation.

• Cell Lysis: Resuspend the cell pellet in a suitable lysis buffer (e.g., containing lysozyme, DNase I, and protease inhibitors) and lyse the cells by sonication or high-pressure homogenization.

• Clarification: Centrifuge the lysate at high speed (e.g., 20,000 x g) for 30 minutes at 4°C to pellet cell debris.

• Affinity Chromatography: Purify the protein from the clarified lysate using an appropriate affinity chromatography method (e.g., Ni-NTA for His-tagged proteins).

• Further Purification (Optional): If necessary, perform additional purification steps such as ion-exchange or size-exclusion chromatography to achieve high purity.

• Analysis:

  • SDS-PAGE: Analyze the purified protein by SDS-PAGE to assess purity.

  • Mass Spectrometry: Use intact protein mass spectrometry to confirm the incorporation of 7FTrp. The mass of the labeled protein will be higher than the wild-type protein due to the substitution of a hydrogen atom with a fluorine atom.

  • ¹⁹F NMR Spectroscopy: Acquire a one-dimensional ¹⁹F NMR spectrum of the purified protein. A single resonance is expected for each site of 7FTrp incorporation. The chemical shift of this resonance will be sensitive to the local environment of the probe.[1]

Quantitative Data

The following table summarizes typical quantitative data obtained during the production and analysis of 7FTrp-labeled proteins. Note that yields can be highly dependent on the specific protein and the site of incorporation.

Parameter	Typical Value	Notes
Protein Yield	2-25 mg/L of culture	Highly variable depending on the protein and the position of the amber codon.[5]
Incorporation Efficiency	>95%	Can be assessed by mass spectrometry.
¹⁹F NMR Chemical Shift	-131 to -135 ppm	Relative to a standard (e.g., trifluoroacetic acid). The exact chemical shift is sensitive to the local environment.[1]

Signaling Pathway and Logical Relationship Diagram

The genetic encoding of 7-fluoro-L-tryptophan relies on an orthogonal translation system that hijacks the cell's translational machinery to incorporate the noncanonical amino acid at a specific site. The following diagram illustrates the key components and their interactions.

Caption: Orthogonal translation system for 7FTrp incorporation.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low protein yield	Poor expression of the mutant protein.	Optimize expression conditions (temperature, IPTG concentration). Ensure the amber codon is not in a critical region for protein folding or expression.
Low incorporation efficiency.	Increase the concentration of 7FTrp in the medium. Verify the activity of the 7FTrpRS.
No incorporation of 7FTrp	Inactive 7FTrpRS or tRNA.	Sequence the pEVOL plasmid to ensure the integrity of the synthetase and tRNA genes.
Degradation of 7FTrp.	Prepare fresh solutions of 7FTrp.
Multiple peaks in ¹⁹F NMR spectrum	Conformational heterogeneity of the protein.	This may be a genuine feature of the protein. Consider temperature or buffer optimization to favor a single conformation.
Protein degradation.	Add protease inhibitors during purification and store the protein appropriately.
Misfolding.	Optimize refolding protocols if the protein is purified from inclusion bodies.

References

• 1. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 2. Site-Specific Incorporation of 7-Fluoro-L-tryptophan into Proteins by Genetic Encoding to Monitor Ligand Binding by 19F NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 4. pubs.acs.org [pubs.acs.org]
• 5. structbio.biochem.dal.ca [structbio.biochem.dal.ca]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes: Monitoring Ligand Binding Using 7-Fluoro-L-tryptophan

Introduction

7-Fluoro-L-tryptophan (7F-Trp) is a powerful probe for studying protein-ligand interactions. As a non-canonical amino acid, it can be site-specifically incorporated into a protein of interest, offering a minimally perturbative fluorine (¹⁹F) nucleus for nuclear magnetic resonance (NMR) spectroscopy. The ¹⁹F chemical shift is highly sensitive to the local environment, making it an exquisite reporter of conformational changes that occur upon ligand binding.[1][2][3] This allows for the detailed characterization of binding events, including the determination of binding affinities and the identification of allosteric modulation.

The primary advantage of using 7F-Trp in ¹⁹F NMR is the absence of background signals in biological macromolecules, leading to clean spectra where the signal from the fluorine probe is unambiguous.[1][4][5] This enables researchers to monitor specific sites within a protein, providing valuable insights into the structural and dynamic consequences of ligand association.[1][2][3]

Key Applications

• Site-Specific Monitoring of Ligand Binding: By replacing a native tryptophan with 7F-Trp at a specific position, researchers can directly observe the environmental changes at that site upon the addition of a ligand.[1][2][3]

• Characterization of Conformational Changes: Ligand binding often induces conformational changes in a protein. These changes alter the local environment of the incorporated 7F-Trp, resulting in a measurable change in its ¹⁹F NMR chemical shift.[4][5]

• Fragment-Based Drug Discovery: ¹⁹F NMR screening using proteins labeled with 7F-Trp is an effective method for identifying small molecule fragments that bind to a target protein.

• Determination of Binding Affinity (Kd): By titrating a ligand into a solution of 7F-Trp labeled protein and monitoring the change in the ¹⁹F NMR signal, the dissociation constant (Kd) can be accurately determined.

Experimental Protocols

Protocol 1: Site-Specific Incorporation of 7-Fluoro-L-tryptophan into a Target Protein

This protocol describes the genetic encoding methodology for incorporating 7F-Trp into a protein of interest in E. coli. This is achieved by utilizing a mutant aminoacyl-tRNA synthetase/tRNA pair that is orthogonal to the host's translational machinery.[1][2]

1. Plasmid Construction:

• Clone the gene of the target protein into a low-copy-number plasmid (e.g., pCDF). Introduce an amber stop codon (TAG) at the desired tryptophan residue site via site-directed mutagenesis.
• Clone the genes for the mutant pyrrolysyl-tRNA synthetase (PylRS) specific for 7F-Trp (e.g., G1(7FTrp)RS) and its corresponding tRNA (PyltRNACUA) into a high-copy-number plasmid (e.g., pRSF).[1]

2. Protein Expression:

• Co-transform E. coli expression strains (e.g., BL21(DE3)) with the target protein plasmid and the synthetase/tRNA plasmid.
• Grow the transformed cells in minimal medium at 37°C to an OD₆₀₀ of 0.6-0.8.
• Supplement the medium with 1 mM 7-fluoro-L-tryptophan.
• Induce protein expression with 1 mM isopropyl β-D-1-thiogalactopyranoside (IPTG) and continue to grow the culture at a reduced temperature (e.g., 20°C) for 12-16 hours.

3. Protein Purification:

• Harvest the cells by centrifugation.
• Lyse the cells using sonication or high-pressure homogenization in a suitable lysis buffer.
• Purify the target protein using standard chromatography techniques (e.g., Ni-NTA affinity chromatography if the protein is His-tagged, followed by size-exclusion chromatography).

4. Verification of Incorporation:

• Confirm the successful incorporation of 7F-Trp by mass spectrometry. The mass of the labeled protein will be increased by 18 Da for each incorporated 7F-Trp residue compared to the wild-type protein.

Protocol 2: Monitoring Ligand Binding using ¹⁹F NMR Spectroscopy

This protocol outlines the procedure for acquiring and analyzing ¹⁹F NMR spectra to monitor ligand binding to a 7F-Trp labeled protein.

1. Sample Preparation:

• Prepare a sample of the purified 7F-Trp labeled protein in a suitable NMR buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.5) to a final concentration of 50-100 µM.
• Prepare a stock solution of the ligand in the same NMR buffer.

2. NMR Data Acquisition:

• Acquire a one-dimensional (1D) ¹⁹F NMR spectrum of the protein in the absence of the ligand. This will serve as the reference (apo) spectrum.
• Perform a titration by adding increasing concentrations of the ligand to the protein sample. Acquire a 1D ¹⁹F NMR spectrum at each titration point.
• Record all spectra at a constant temperature on an NMR spectrometer equipped with a cryoprobe for enhanced sensitivity.

3. Data Analysis:

• Process the ¹⁹F NMR spectra using appropriate software (e.g., TopSpin, NMRPipe).
• Monitor the changes in the chemical shift and/or intensity of the ¹⁹F resonance upon ligand addition.
• To determine the dissociation constant (Kd), plot the change in chemical shift (Δδ) as a function of the ligand concentration. Fit the data to a one-site binding model using the following equation:

Quantitative Data

The following table summarizes representative data obtained from a ¹⁹F NMR titration experiment monitoring the binding of an inhibitor to the Zika virus NS2B-NS3 protease (ZiPro) labeled with 7F-Trp at various positions.[1]

7F-Trp Position in ZiPro	¹⁹F Chemical Shift (Apo) (ppm)	¹⁹F Chemical Shift (Bound) (ppm)	Chemical Shift Perturbation (Δδ) (ppm)
Trp5	-132.5	-132.8	-0.3
Trp50	-133.2	-133.5	-0.3
Trp69	-131.8	-131.9	-0.1
Trp83	-134.1	-135.0	-0.9
Trp89	-133.7	-134.2	-0.5
Trp61*	-134.5	-134.6	-0.1

Note: Trp61 is located in the NS2B cofactor.

Visualizations

Caption: Experimental workflow for monitoring ligand binding using 7F-Trp.

Caption: Ligand binding equilibrium and corresponding ¹⁹F NMR signals.

References

• 1. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 2. Site-Specific Incorporation of 7-Fluoro-L-tryptophan into Proteins by Genetic Encoding to Monitor Ligand Binding by 19F NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Genetic Encoding of Fluoro-l-tryptophans for Site-Specific Detection of Conformational Heterogeneity in Proteins by NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Unlocking New Vistas in Protein Analysis: 7-Fluoro-L-tryptophan as a Photoactivatable Fluorescent Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Fluoro-L-tryptophan (7-F-Trp) is a synthetic analog of the natural amino acid tryptophan. While structurally similar to tryptophan, the introduction of a fluorine atom at the 7th position of the indole ring dramatically alters its photophysical properties. Unlike tryptophan, 7-F-Trp exhibits negligible intrinsic fluorescence at room temperature, rendering it a "dark" probe under normal spectroscopic conditions.[1] However, this seemingly limiting characteristic is the key to its unique application: upon exposure to ultraviolet (UV) light, 7-F-Trp can undergo a photoinduced reaction to form a highly fluorescent species. This photoactivation phenomenon opens up exciting possibilities for its use as a site-specific, photoactivatable fluorescent probe in proteins for a variety of applications, including monitoring protein conformational changes, studying protein-protein interactions, and high-resolution imaging.

This document provides detailed application notes and protocols for the incorporation of 7-F-Trp into proteins and its subsequent use as a photoactivatable fluorescent probe.

Principle of Photoactivation

The remarkable utility of 7-F-Trp as a fluorescent probe stems from its photochemical reactivity. When incorporated into a protein, exposure to UV light (around 282 nm) can induce defluorination of the 7-F-Trp residue and facilitate a crosslinking reaction with a nearby aromatic residue, such as phenylalanine or tyrosine.[1][2][3][4] This covalent modification results in the formation of a novel fluorophore with a significantly high fluorescence quantum yield (approximately 0.40) and a fluorescence lifetime of around 2.38 ns.[1][2][4] This process effectively "turns on" the fluorescence, allowing for spatiotemporal control over the fluorescent signal.

Applications

The unique photoactivatable nature of 7-F-Trp makes it a powerful tool for various research and drug development applications:

• Monitoring Protein Dynamics and Conformational Changes: By site-specifically incorporating 7-F-Trp at a region of interest, researchers can trigger its fluorescence at a specific time point and monitor changes in the fluorescence signal that correspond to conformational changes in the protein.

• Tracking Protein-Protein Interactions: Photoactivation can be used to study the dynamics of protein complex formation or dissociation. For instance, fluorescence can be activated after a binding event, allowing for the specific tracking of the complex.

• Super-Resolution Imaging: The ability to switch on fluorescence allows for techniques like Photoactivated Localization Microscopy (PALM), enabling the visualization of protein localization and dynamics at a resolution beyond the diffraction limit of light.

• Drug Discovery: The sensitivity of the fluorophore's environment can be exploited to screen for small molecules that bind to the protein and induce conformational changes, which would be reflected in the fluorescence properties of the photoactivated probe.

Data Presentation

Table 1: Photophysical Properties of Tryptophan and its Analogs

Amino Acid	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Fluorescence Lifetime (τ) (ns)	Key Characteristics
L-Tryptophan	~280	~350	~0.14 (in water)	Biexponential (~0.5 and ~3.1)	Naturally fluorescent, sensitive to environment.
7-Fluoro-L-tryptophan (before photoactivation)	~282	N/A	Negligible at room temp.	N/A	Non-fluorescent "dark" probe.
7-Fluoro-L-tryptophan (after photoactivation)	~304	~373	~0.40	~2.38	Highly fluorescent, red-shifted emission.
4-Fluoro-L-tryptophan	~285	N/A	Negligible at room temp.	N/A	Non-fluorescent, but more photochemically active than tryptophan.[5]
5-Fluoro-L-tryptophan	~288	~350	Similar to Tryptophan	-	Fluorescent, can serve as a dual fluorescence and NMR probe.
6-Fluoro-L-tryptophan	~288	~350	Similar to Tryptophan	-	Fluorescent, similar properties to 5-F-Trp.
7-Azatryptophan	~290	~400 (in water)	~0.01 (in water), up to 0.25 (in acetonitrile)	-	Red-shifted absorption and emission compared to Tryptophan.[6]

Experimental Protocols

Protocol 1: Site-Specific Incorporation of 7-Fluoro-L-tryptophan into Proteins

This protocol describes the genetic incorporation of 7-F-Trp into a target protein in E. coli using an evolved aminoacyl-tRNA synthetase (aaRS)/tRNA pair that recognizes the amber stop codon (UAG).

Caption: Workflow for site-specific incorporation of 7-F-Trp.

Materials:

• Expression vector for the target protein with a UAG (amber) stop codon at the desired incorporation site.

• Plasmid encoding the engineered 7-F-Trp-specific aminoacyl-tRNA synthetase and its corresponding tRNA (e.g., pRSF-G1(7FTrp)RS).

• Competent E. coli strain (e.g., DH10B or BL21(DE3)).

• 7-Fluoro-L-tryptophan powder.

• Standard bacterial growth media (e.g., LB and M9 minimal media) and antibiotics.

• IPTG (Isopropyl β-D-1-thiogalactopyranoside) for induction.

• Protein purification equipment (e.g., chromatography system).

Method:

• Transformation: Co-transform the competent E. coli cells with the plasmid carrying the target gene and the plasmid carrying the aaRS/tRNA system. Plate the transformed cells on selective agar plates containing the appropriate antibiotics and incubate overnight at 37°C.

• Starter Culture: Inoculate a single colony into 5-10 mL of LB medium with antibiotics and grow overnight at 37°C with shaking.

• Expression Culture: Inoculate a larger volume of minimal medium (e.g., 1 L of M9 medium) supplemented with antibiotics with the overnight starter culture. Grow the cells at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induction and 7-F-Trp Addition:

  • Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.

  • Simultaneously, add 7-fluoro-L-tryptophan to the culture medium to a final concentration of 1-2 mM.

• Protein Expression: Reduce the temperature to 18-25°C and continue to incubate the culture for 16-24 hours with shaking to allow for protein expression and incorporation of 7-F-Trp.

• Harvesting and Purification:

  • Harvest the cells by centrifugation.

  • Resuspend the cell pellet in a suitable lysis buffer and lyse the cells (e.g., by sonication).

  • Clarify the lysate by centrifugation and purify the target protein using an appropriate chromatography method (e.g., Ni-NTA affinity chromatography for His-tagged proteins).

• Verification: Confirm the incorporation of 7-F-Trp by mass spectrometry. The mass of the protein should increase by 18 Da for each incorporated 7-F-Trp residue compared to the wild-type protein.

Protocol 2: Photoactivation and Fluorescence Spectroscopy of 7-F-Trp Labeled Proteins

This protocol outlines the procedure for photoactivating the incorporated 7-F-Trp and measuring the resulting fluorescence.

Caption: Workflow for photoactivation and fluorescence measurement.

Materials:

• Purified protein containing site-specifically incorporated 7-F-Trp.

• Appropriate buffer for the protein of interest.

• Quartz cuvette.

• UV light source with an emission wavelength around 282 nm (e.g., a UV lamp with a filter or a tunable laser).

• Spectrofluorometer.

Method:

• Sample Preparation: Prepare a solution of the 7-F-Trp labeled protein in a suitable buffer. The concentration will depend on the protein and the sensitivity of the spectrofluorometer, but a starting point is typically in the low micromolar range. Transfer the sample to a quartz cuvette.

• Baseline Measurement: Before photoactivation, measure the fluorescence of the sample by exciting at ~282 nm and scanning the emission from 300 to 500 nm to confirm the absence of a significant fluorescence signal.

• Photoactivation:

  • Expose the sample in the cuvette to UV light at ~282 nm. The duration of exposure required for complete activation will depend on the light source intensity and the specific protein environment.

  • Monitor the progress of photoactivation by periodically measuring the fluorescence emission at ~373 nm (with excitation at ~304 nm) until the signal reaches a plateau.

• Fluorescence Spectroscopy of the Activated Probe:

  • Once photoactivation is complete, record the full emission spectrum of the sample by exciting at the new excitation maximum of the photoproduct, which is around 304 nm. Scan the emission from approximately 320 to 500 nm.

  • To study the effects of ligands, conformational changes, or other perturbations, add the substance of interest to the cuvette containing the photoactivated protein and record the changes in the fluorescence spectrum.

• Data Analysis: Analyze the changes in fluorescence intensity, emission maximum wavelength (spectral shifts), and fluorescence anisotropy to gain insights into the protein's structure, dynamics, and interactions.

Logical Relationships

Caption: Logical flow from 7-F-Trp to its applications.

Conclusion

7-Fluoro-L-tryptophan represents a paradigm shift in the use of tryptophan analogs as fluorescent probes. Its unique property of being initially non-fluorescent and becoming highly fluorescent upon photoactivation provides researchers with a powerful tool for spatiotemporal control of fluorescence in protein studies. The protocols and data presented here provide a comprehensive guide for the successful implementation of this innovative technique in a wide range of biological and biomedical research, paving the way for new discoveries in protein science and drug development.

References

• 1. The Magic of Linking Rings: Discovery of a Unique Photoinduced Fluorescent Protein Crosslink - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. The Magic of Linking Rings: Discovery of a Unique Photoinduced Fluorescent Protein Crosslink - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The non-fluorescence of 4-fluorotryptophan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Incorporation of the fluorescent amino acid 7-azatryptophan into the core domain 1–47 of hirudin as a probe of hirudin folding and thrombin recognition - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Introducing Fluorinated Amino Acids into Proteins

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of fluorinated amino acids into proteins has emerged as a transformative tool in chemical biology, drug discovery, and materials science. The unique physicochemical properties of fluorine, including its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond, can confer novel functionalities to proteins. These include enhanced thermal and metabolic stability, altered folding and binding properties, and the introduction of a sensitive 19F NMR probe for structural and dynamic studies.[1][2] This document provides detailed application notes and protocols for the principal methods of introducing fluorinated amino acids into proteins.

Methods Overview

There are three primary strategies for incorporating fluorinated amino acids into proteins:

• Global Substitution (in vivo): This method involves the replacement of a canonical amino acid with its fluorinated analog throughout the entire protein in a living organism. This is often achieved in auxotrophic bacterial strains or by supplementing the growth media of mammalian cells.[3][4]

• Site-Specific Incorporation (in vivo): This powerful technique utilizes the cell's translational machinery to insert a fluorinated amino acid at a specific, predetermined position in the protein sequence. This is typically accomplished using an orthogonal aminoacyl-tRNA synthetase/tRNA pair that recognizes a nonsense or frameshift codon.[5][6]

• Cell-Free Protein Synthesis (in vitro): This in vitro method offers a high degree of control over the reaction environment, allowing for the efficient incorporation of fluorinated amino acids without the constraints of a living cell.[7][8]

A fourth method, Solid-Phase Peptide Synthesis (SPPS) , is also a valuable technique for creating peptides containing fluorinated amino acids and is particularly useful for shorter protein fragments.[9][10]

Data Presentation: Quantitative Comparison of Incorporation Methods

The choice of method often depends on the desired outcome, including the level of incorporation, the need for site-specificity, and the required protein yield. The following table summarizes typical quantitative data for each method.

Method	Organism/System	Fluorinated Amino Acid	Incorporation Efficiency (%)	Typical Protein Yield	Reference(s)
Global Substitution	E. coli (auxotroph)	3-Fluorotyrosine	>95%	5-15 mg/L	[4]
Human Cells (HEK293T)	4-Fluorophenylalanine	up to 60%	Variable	[11]
Human Cells (HEK293T)	5-Fluorotryptophan	up to 60%	Variable	[11]
Site-Specific Incorporation	E. coli	4-Trifluoromethylphenylalanine	High (not quantified)	High (not quantified)	[5][6]
E. coli	4-Fluorophenylalanine	64-75%	Variable	[10]
Cell-Free Protein Synthesis	E. coli extract	p-acetyl-L-phenylalanine	≥ 98%	~100 mg/L	[6]
Wheat Germ extract	General	High (not quantified)	µg to mg scale	[12]

Experimental Protocols

Protocol 1: Global Substitution of Fluorinated Amino Acids in E. coli

This protocol is adapted for the global incorporation of aromatic fluorinated amino acids using glyphosate to inhibit endogenous aromatic amino acid synthesis.[13]

Materials:

• E. coli BL21(DE3) cells harboring the expression plasmid for the protein of interest

• Minimal media (e.g., M9)

• Glucose (or other carbon source)

• Ampicillin (or other appropriate antibiotic)

• Glyphosate solution (1 g/L)

• Fluorinated amino acid (e.g., 3-Fluoro-L-tyrosine)

• L-phenylalanine and L-tryptophan

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

Procedure:

• Inoculate a starter culture of E. coli BL21(DE3) containing the expression plasmid in LB medium with the appropriate antibiotic and grow overnight at 37°C.

• The next day, inoculate 1 L of minimal media with the overnight culture to an initial OD600 of 0.05-0.1.

• Grow the culture at 37°C with shaking until the OD600 reaches 0.6.

• Reduce the shaker temperature to 18°C and continue shaking for one hour.

• Add 1 g of glyphosate, 50 mg of the desired fluorinated aromatic amino acid (e.g., 3-F-L-tyrosine), and 50 mg each of the other two non-fluorinated aromatic amino acids (e.g., L-phenylalanine and L-tryptophan).[13]

• Induce protein expression by adding IPTG to a final concentration of 0.5 mM.

• Incubate the culture at 18°C for 18-20 hours with shaking.

• Harvest the cells by centrifugation at 4,000 rpm for 15 minutes at 4°C.

• The cell pellet can be stored at -80°C or used immediately for protein purification.

Protocol 2: Site-Specific Incorporation of a Fluorinated Amino Acid in E. coli

This protocol describes the site-specific incorporation of a fluorinated amino acid using an orthogonal tRNA/aminoacyl-tRNA synthetase pair in response to an amber stop codon (UAG).[5][6][14]

Materials:

• E. coli BL21(DE3) cells

• Expression plasmid for the gene of interest with an in-frame amber (TAG) codon at the desired incorporation site.

• Plasmid encoding the orthogonal aminoacyl-tRNA synthetase/tRNA(CUA) pair specific for the fluorinated amino acid (e.g., pEVOL-p-F-Phe for 4-fluorophenylalanine).[15]

• LB agar plates and LB medium containing the appropriate antibiotics (e.g., ampicillin and chloramphenicol).

• Fluorinated amino acid (e.g., 4-fluorophenylalanine).

• IPTG and L-arabinose for induction.

Procedure:

• Co-transform E. coli BL21(DE3) cells with the expression plasmid for your protein of interest and the pEVOL plasmid.

• Plate the transformed cells on LB agar plates containing the appropriate antibiotics and incubate overnight at 37°C.

• Inoculate a single colony into 20 mL of LB medium with antibiotics and grow overnight at 37°C.

• The next day, inoculate 1 L of LB medium containing antibiotics and the fluorinated amino acid (e.g., 0.5 g of 4-fluorophenylalanine) with the overnight culture.[14]

• Grow the culture at 37°C with shaking to an OD600 of 0.5.

• Induce protein expression with 1 mM IPTG and 0.02% L-arabinose.[14]

• Shake the culture overnight at 30°C.

• Harvest the cells by centrifugation.

• Proceed with protein purification.

Protocol 3: Cell-Free Protein Synthesis for Site-Specific Incorporation

This protocol provides a general framework for incorporating a fluorinated amino acid at a specific site using an E. coli S30 extract-based cell-free system and a pre-charged suppressor tRNA.[7][8]

Materials:

• S30 cell extract from a suitable E. coli strain (e.g., C321.ΔA for improved efficiency with non-canonical amino acids).[6]

• Reaction buffer containing ATP, GTP, creatine phosphate, creatine kinase, and amino acids (excluding the one to be replaced).

• Plasmid DNA encoding the protein of interest with a UAG stop codon at the desired site.

• Fluorinated amino acid-charged suppressor tRNA (e.g., F-Phe-tRNA(CUA)).

• T7 RNA polymerase.

Procedure:

• Thaw all components on ice.

• Set up the cell-free reaction mixture in the following order: reaction buffer, plasmid DNA, T7 RNA polymerase, and the fluorinated amino acid-charged tRNA.

• Finally, add the S30 cell extract to initiate the reaction.

• Incubate the reaction at the optimal temperature (typically 30-37°C) for several hours (e.g., 2-4 hours).

• The reaction can be monitored by taking small aliquots and analyzing protein expression by SDS-PAGE or autoradiography if a radiolabeled amino acid is included.

• The resulting protein can be directly used for some applications or purified.

Protocol 4: Synthesis of Fluorinated Amino Acids

This section provides an example protocol for the synthesis of 4-Fluorophenylalanine. The synthesis of other fluorinated amino acids may require different starting materials and reaction conditions.[16][17]

Synthesis of 4-Fluorophenylalanine:

This synthesis can be achieved through various routes. A common method involves the enzymatic synthesis from 4-fluorophenylpyruvic acid.

Materials:

• 4-Fluorophenylpyruvic acid

• 2,2-Diphenylglycine

• Chiral pyridoxamine

• Methanol-Water (8:2)

• Silica gel for column chromatography

• Eluent: Ethanol/Ethyl acetate/Ammonia (100:58:16)

Procedure:

• In a reaction vial, combine 4-fluorophenylpyruvic acid, 2,2-diphenylglycine, and chiral pyridoxamine in a methanol-water solvent.[17]

• Stir the reaction mixture at 20°C for 3 days.[17]

• After the reaction, add methanol to dissolve all solids and then add silica gel.

• Remove the solvent under reduced pressure.

• Purify the resulting residue by silica gel column chromatography using the specified eluent to obtain (S)-2-amino-3-(4-fluorophenyl)propanoic acid (L-4-Fluorophenylalanine).[17]

Protocol 5: Purification of His-tagged Fluorinated Proteins

This protocol describes the purification of a His-tagged protein containing a fluorinated amino acid using Immobilized Metal Affinity Chromatography (IMAC).[13][14][18][19]

Materials:

• Cell pellet containing the expressed His-tagged fluorinated protein

• Lysis Buffer (e.g., 20mM HEPES-KOH pH 8.0, 1M NaCl, 2mM β-Mercaptoethanol)[14]

• Wash Buffer 1 (Lysis buffer + 10mM Imidazole)[14]

• Wash Buffer 2 (Lysis buffer + 20mM Imidazole)[14]

• Elution Buffer (Lysis buffer + 250mM Imidazole)[14]

• Ni-NTA Agarose resin

• Protease inhibitors (e.g., PMSF, cOmplete Protease Inhibitor Cocktail)

Procedure:

• Cell Lysis:

  • Resuspend the cell pellet in ice-cold Lysis Buffer containing protease inhibitors.

  • Lyse the cells by sonication on ice.

  • Clarify the lysate by centrifugation at high speed (e.g., 15,000 x g) for 1 hour at 4°C.

• Binding:

  • Equilibrate the Ni-NTA agarose resin with Lysis Buffer.

  • Add the cleared lysate to the equilibrated resin and incubate with gentle rotation at 4°C for 1-2 hours.

• Washing:

  • Centrifuge the resin-lysate mixture at a low speed (e.g., 500 x g) for 5 minutes and carefully remove the supernatant.[14]

  • Wash the resin with Wash Buffer 1, mix gently, and centrifuge to pellet the resin. Discard the supernatant.

  • Repeat the wash step with Wash Buffer 2.

• Elution:

  • Add Elution Buffer to the washed resin and incubate with gentle mixing for 10-15 minutes.

  • Centrifuge and collect the supernatant containing the purified protein.

  • Repeat the elution step to maximize recovery.

• Analysis and Downstream Processing:

  • Analyze the purified protein by SDS-PAGE.

  • Confirm the incorporation of the fluorinated amino acid by mass spectrometry.

  • If necessary, dialyze the protein into a suitable storage buffer.

Visualizations

Diagrams of Experimental Workflows

References

• 1. flore.unifi.it [flore.unifi.it]
• 2. cytivalifesciences.com [cytivalifesciences.com]
• 3. Controlling the incorporation of fluorinated amino acids in human cells and its structural impact - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of a single culture E. coli expression system for the enzymatic synthesis of fluorinated tyrosine and its incorporation into proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of 3,5-Difluorotyrosine-Containing Peptides: Application in Substrate Profiling of Protein Tyrosine Phosphatases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. d-nb.info [d-nb.info]
• 7. protocols.io [protocols.io]
• 8. Cell-Free Synthesis of Defined Protein Conjugates by Site-directed Cotranslational Labeling - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. ukisotope.com [ukisotope.com]
• 13. Purification of His-Tagged Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. russell-rakotondrafaralab.webhosting.cals.wisc.edu [russell-rakotondrafaralab.webhosting.cals.wisc.edu]
• 15. benchchem.com [benchchem.com]
• 16. Establishment of a radiosynthesis method of 4-[18F]fluorophenylalanine using pinacol borane ester | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 17. L-4-Fluorophenylalanine | 1132-68-9 [chemicalbook.com]
• 18. His-tagged Proteins–Production and Purification | Thermo Fisher Scientific - CA [thermofisher.com]
• 19. med.upenn.edu [med.upenn.edu]

Application Notes & Protocols: Quantitative Analysis of Protein Expression with Fluorinated Tryptophan

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The incorporation of fluorinated tryptophan analogues into proteins offers a powerful tool for quantitative analysis of protein expression, structure, dynamics, and interactions. The unique properties of the fluorine-19 (¹⁹F) nucleus, such as its 100% natural abundance, high gyromagnetic ratio, and the absence of endogenous fluorine in most biological systems, make it an exceptional probe for Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2][3] This results in background-free ¹⁹F NMR spectra with high sensitivity and a large chemical shift dispersion, allowing for the detection of subtle changes in the local environment of the labeled tryptophan residue.[1][3][4] Furthermore, the minimal steric perturbation caused by fluorine substitution for hydrogen ensures that the protein's structure and function are largely preserved.[1][5]

These application notes provide detailed protocols for the incorporation of fluorinated tryptophan into proteins in both bacterial and mammalian expression systems, followed by methods for quantitative analysis using NMR and mass spectrometry.

Key Applications

• Quantitative Protein Expression: Determine the efficiency of fluorinated tryptophan incorporation and quantify protein expression levels.

• Protein-Ligand Interactions: Characterize binding affinities (Kd), kinetics (kon, koff), and conformational changes upon ligand binding.[5][6]

• Protein Dynamics and Folding: Investigate protein conformational changes, stability, and folding pathways.[4][7]

• In-Cell NMR: Study protein expression and interactions within a cellular environment, overcoming limitations of traditional NMR techniques.[2][3]

• Drug Development: Screen for drug candidates and characterize their binding to target proteins.

Experimental Workflow

The overall workflow for quantitative protein analysis using fluorinated tryptophan involves several key steps, from protein expression and labeling to data acquisition and analysis.

Caption: Overall experimental workflow for quantitative protein analysis.

Protocols

Protocol 1: Incorporation of 5-Fluorotryptophan in E. coli

This protocol is adapted for efficient and cost-effective labeling of proteins with 5-fluorotryptophan using 5-fluoroindole as a precursor.[1]

Materials:

• E. coli BL21(DE3) cells harboring the expression plasmid for the protein of interest.

• Minimal media (e.g., M9 salts).

• Glucose (or other carbon source).

• 5-Fluoroindole.

• Isopropyl β-D-1-thiogalactopyranoside (IPTG).

• Appropriate antibiotic.

Procedure:

• Starter Culture: Inoculate a single colony of the transformed E. coli into LB medium containing the appropriate antibiotic and grow overnight at 37°C with shaking.

• Main Culture: Inoculate 1 L of minimal media with the starter culture to an initial OD₆₀₀ of ~0.05-0.1. Grow at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induction and Labeling:

  • Reduce the temperature to 18-20°C.

  • Add 5-fluoroindole to a final concentration of 50-100 mg/L. E. coli will convert 5-fluoroindole into 5-fluorotryptophan.

  • Induce protein expression with IPTG (e.g., 0.5-1 mM final concentration).

• Expression: Continue to incubate the culture at 18-20°C for 16-20 hours.

• Harvesting: Harvest the cells by centrifugation (e.g., 5,000 x g for 15 minutes at 4°C).

• Cell Lysis and Purification: Proceed with your standard protocol for cell lysis and protein purification.

Protocol 2: Incorporation of Fluorinated Tryptophan in Mammalian Cells (HEK293T)

This protocol describes a medium-switch strategy for incorporating fluorinated tryptophan analogues in transiently transfected human embryonic kidney (HEK293T) cells.[2][3]

Materials:

• HEK293T cells.

• Expression vector containing the gene of interest.

• Transfection reagent (e.g., PEI).

• Standard culture medium (e.g., DMEM with 10% FBS).

• Custom tryptophan-free medium supplemented with the desired fluorinated tryptophan analogue (e.g., 5-fluorotryptophan, 6-fluorotryptophan).[2]

Procedure:

• Cell Seeding and Transfection: Seed HEK293T cells in a culture dish and grow to ~70-80% confluency. Transfect the cells with the expression vector using a suitable transfection reagent.

• Medium Switch: At an optimized time post-transfection (e.g., 24 hours), remove the standard culture medium.

• Labeling: Add the pre-warmed, custom tryptophan-free medium supplemented with the fluorinated tryptophan analogue (e.g., 0.5 mM).

• Expression: Incubate the cells for an additional 24-48 hours to allow for protein expression and incorporation of the fluorinated amino acid.

• Harvesting and Lysis: Harvest the cells, wash with PBS, and lyse using a suitable lysis buffer.

• Purification: Purify the labeled protein from the soluble cell lysate using your established protocol.

Quantitative Data Presentation

The following tables summarize typical quantitative data obtained from studies utilizing fluorinated tryptophan.

Table 1: Incorporation Efficiency of Fluorinated Tryptophan

Expression System	Fluorinated Analogue	Method of Quantification	Incorporation Efficiency (%)	Reference
E. coli	5-Fluorotryptophan	Mass Spectrometry	>95	[8]
E. coli	5-Fluorotryptophan	Not specified	>80	[1]
Human Cells (HEK293T)	3-Fluoro-L-tyrosine	Mass Spectrometry	up to 60	[2][3]
Human Cells (HEK293T)	6-Fluoro-L-tryptophan	Mass Spectrometry	up to 60	[2][3]

Table 2: Impact of 5-Fluorotryptophan on Protein-Ligand Binding Affinity (Kd)

Protein	Ligand	Kd (Unlabeled, µM)	Kd (5-F-Trp Labeled, µM)	Fold Change in Kd	Reference
SH3 Domain	Peptide	70	150	2.14	[5]
LmrR	Riboflavin	~0.1	~0.7 (with 5,6,7-trifluoro-Trp)	~7	[8]
LmrR	Daunomycin	~0.2	~14 (with 4,5,6,7-tetrafluoro-Trp)	~70	[8]

Signaling Pathway Visualization

The quantitative analysis of protein expression and interactions using fluorinated tryptophan can be applied to study various cellular signaling pathways. Below is a generic representation of a signaling cascade that can be investigated.

Caption: A generic cell signaling pathway amenable to ¹⁹F NMR studies.

Conclusion

The use of fluorinated tryptophan as a probe for quantitative protein analysis provides a versatile and powerful approach for researchers in academia and the pharmaceutical industry. The detailed protocols and application examples provided here serve as a guide to implementing this technique for a deeper understanding of protein expression, function, and interaction networks. The minimal perturbation to protein structure, combined with the high sensitivity of ¹⁹F NMR, ensures the generation of high-quality, quantitative data for a wide range of biological questions.

References

• 1. Fluorine labeling of proteins for NMR studies – Bio-NMR Core [bionmr.cores.ucla.edu]
• 2. Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Assessing the applicability of 19F labeled tryptophan residues to quantify protein dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rapid Quantification of Protein-Ligand Binding via 19F NMR Lineshape Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 7. Tryptophan-based Fluorophores for Studying Protein Conformational Changes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Unveiling Protein Dynamics: Experimental Design for Studying Conformational Changes with 7-Fluoro-L-Tryptophan

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

The study of protein conformational changes is paramount to understanding biological function, disease mechanisms, and for the rational design of therapeutics. 7-Fluoro-L-tryptophan (7-F-Trp), a fluorinated analog of the natural amino acid tryptophan, has emerged as a powerful probe for these investigations. Its unique spectroscopic properties, particularly for Nuclear Magnetic Resonance (NMR) and fluorescence spectroscopy, offer a minimally perturbative window into the dynamic world of proteins.

This document provides detailed application notes and experimental protocols for utilizing 7-F-Trp to elucidate protein conformational changes. The primary focus is on its application in ¹⁹F NMR spectroscopy, a technique for which it is exceptionally well-suited. Protocols for fluorescence-based assays are also presented, leveraging the altered photophysical properties of 7-F-Trp compared to its natural counterpart.

Key Advantages of 7-Fluoro-L-Tryptophan

• Minimal Perturbation: The substitution of a hydrogen atom with a fluorine atom, which is of a similar size, results in minimal structural and functional perturbation to the protein.[1][2][3]

• Sensitive Spectroscopic Probe: The ¹⁹F nucleus is a highly sensitive NMR probe with a large chemical shift dispersion, making it exquisitely sensitive to changes in its local electronic environment.[1][4][5]

• No Background Signal: Since fluorine is absent in naturally occurring biological macromolecules, ¹⁹F NMR spectra are free from background signals, allowing for the clear detection of the probe's signal.[1][6][7]

• Site-Specific Incorporation: Genetic code expansion techniques enable the precise, site-specific incorporation of 7-F-Trp into a protein of interest, allowing for the interrogation of specific regions.[1][3][6]

Application 1: Probing Ligand-Induced Conformational Changes using ¹⁹F NMR Spectroscopy

¹⁹F NMR spectroscopy is the most powerful and widely used technique for exploiting the benefits of 7-F-Trp. The chemical shift of the ¹⁹F nucleus is highly sensitive to its local environment. Ligand binding, protein folding, or allosteric transitions can alter the conformation of the protein, leading to a change in the chemical environment of the incorporated 7-F-Trp and a corresponding change in its ¹⁹F chemical shift.[1][4][8]

Experimental Workflow for ¹⁹F NMR Studies

Workflow for ¹⁹F NMR analysis of conformational changes.

Protocol 1: Site-Specific Incorporation of 7-Fluoro-L-Tryptophan

This protocol utilizes an engineered aminoacyl-tRNA synthetase (aaRS)/tRNA pair to incorporate 7-F-Trp in response to an amber stop codon (TAG).[1][6]

Materials:

• E. coli expression strain (e.g., DH10B)

• Expression plasmid for the protein of interest with a TAG codon at the desired incorporation site.

• Plasmid encoding the 7-F-Trp-specific aaRS and its cognate tRNA (e.g., pEVOL-7FTrpRS).

• Luria-Bertani (LB) agar plates and broth.

• Appropriate antibiotics for plasmid selection.

• 7-Fluoro-L-tryptophan.

• Isopropyl β-D-1-thiogalactopyranoside (IPTG).

Method:

• Site-Directed Mutagenesis: Introduce an amber stop codon (TAG) at the desired tryptophan codon in the gene of your protein of interest using standard molecular biology techniques.

• Transformation: Co-transform the E. coli expression strain with the protein expression plasmid and the pEVOL-7FTrpRS plasmid.

• Starter Culture: Inoculate a single colony into 5 mL of LB broth containing the appropriate antibiotics and grow overnight at 37°C with shaking.

• Expression Culture: Inoculate 1 L of LB broth containing antibiotics with the overnight culture. Grow at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induction: Add 7-fluoro-L-tryptophan to a final concentration of 1 mM. Induce protein expression with IPTG (final concentration 0.5-1 mM).

• Incubation: Continue to grow the culture at a reduced temperature (e.g., 18-25°C) for 16-24 hours to enhance proper protein folding.

• Harvesting and Purification: Harvest the cells by centrifugation. Purify the protein using standard chromatography techniques (e.g., Ni-NTA affinity chromatography for His-tagged proteins).

• Verification: Confirm the incorporation of 7-F-Trp by mass spectrometry.

Protocol 2: ¹⁹F NMR Spectroscopy of 7-F-Trp Labeled Protein

Materials:

• Purified 7-F-Trp labeled protein.

• NMR buffer (e.g., 20 mM MES, pH 6.5, 150 mM NaCl).[1]

• Ligand of interest.

• NMR spectrometer equipped with a fluorine probe.

Method:

• Sample Preparation: Prepare a 0.3-0.7 mM solution of the purified protein in the NMR buffer.[1]

• Acquisition of Apo Spectrum: Record a one-dimensional (1D) ¹⁹F NMR spectrum of the protein in the absence of the ligand (apo state).

• Ligand Titration: Add a known concentration of the ligand to the protein sample.

• Acquisition of Ligand-Bound Spectrum: Record a 1D ¹⁹F NMR spectrum of the protein-ligand complex. This can be done at a single saturating ligand concentration or as a titration series.

• Data Analysis: Compare the chemical shifts of the ¹⁹F resonance in the apo and ligand-bound states. A change in chemical shift indicates a conformational change in the vicinity of the 7-F-Trp probe upon ligand binding.

Data Presentation: ¹⁹F Chemical Shift Perturbations

The following table provides an example of how to present ¹⁹F NMR data from a ligand binding study with the Zika virus NS2B-NS3 protease (ZiPro), where individual tryptophan residues were replaced with 7-F-Trp.[1]

7-F-Trp Position	¹⁹F Chemical Shift (ppm) - Apo	¹⁹F Chemical Shift (ppm) - with Inhibitor	Chemical Shift Change (ppm)
Trp5	-132.5	-132.8	-0.3
Trp50	-134.2	-133.5	+0.7
Trp69	-131.8	-131.5	+0.3
Trp83	-133.0	-134.5	-1.5
Trp89	-134.8	-135.2	-0.4

Data adapted from Qianzhu et al., ACS Sensors, 2022.[1]

Application 2: Monitoring Conformational Changes with Fluorescence Spectroscopy

The introduction of a fluorine atom into the indole ring of tryptophan alters its photophysical properties. While natural tryptophan fluorescence is a widely used intrinsic probe, the distinct spectral properties of 7-F-Trp can offer advantages in certain experimental contexts, such as reducing spectral overlap in multi-tryptophan proteins or acting as a FRET partner.[9][10]

Logical Relationship for Fluorescence Quenching Assay

References

• 1. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Site-Specific Incorporation of 7-Fluoro-L-tryptophan into Proteins by Genetic Encoding to Monitor Ligand Binding by 19F NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Use of 19F NMR to probe protein structure and conformational changes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 7. Genetic Encoding of Fluoro-l-tryptophans for Site-Specific Detection of Conformational Heterogeneity in Proteins by NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 19F NMR‐based solvent accessibility profiling reveals tryptophan ring‐flip dynamics in a protein - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tryptophan-based Fluorophores for Studying Protein Conformational Changes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Non-natural Amino Acid Fluorophores for One- and Two-Step FRET Applications† - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 7-Fluoro-L-Tryptophan (7-F-L-Trp) in PET Imaging for Tumor Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Altered tryptophan metabolism is an emerging hallmark of cancer, contributing to tumor growth, immune evasion, and resistance to therapy. Positron Emission Tomography (PET) with radiolabeled amino acids offers a non-invasive method to visualize and quantify this metabolic reprogramming. 7-[18F]fluoro-L-tryptophan (7-[18F]F-L-Trp) is a novel PET radiotracer designed to probe tryptophan metabolism in vivo. Its favorable properties, including high in vivo stability, make it a promising tool for oncological research and clinical applications.[1][2]

These application notes provide an overview of 7-[18F]F-L-Trp and detailed protocols for its use in preclinical tumor imaging studies.

Principle and Mechanism of Action

7-[18F]F-L-Trp is an analog of the essential amino acid L-tryptophan. Following intravenous administration, it is transported into cells, including tumor cells, via amino acid transporters. Once inside the cell, it can enter the major tryptophan metabolic pathways: the kynurenine and serotonin pathways. The positron-emitting fluorine-18 isotope allows for the visualization and quantification of its accumulation in tissues using a PET scanner. Increased uptake of 7-[18F]F-L-Trp in tumors is indicative of upregulated tryptophan metabolism, a characteristic of many malignancies.

Data Presentation

Radiosynthesis of Fluorinated Tryptophan Analogs

Radiotracer	Precursor	Method	Radiochemical Yield (RCY)	Radiochemical Purity	Total Synthesis Time
[18F]7-F-L-Trp	Bpin ester precursor	Alcohol-enhanced Cu-mediated radiofluorination	30-53%[1][2]	≥ 95%[3][4]	105-115 min[3][4]
[18F]7-F-L-Trp	Not specified	GMP compliant protocol	5-10%[3][4]	≥ 95%[3][4]	105-115 min[3][4]
1-(2-[18F]fluoroethyl)-L-tryptophan ([18F]FETrp)	Not specified	Automated on Synthra RNPlus	6.0 ± 0.3% (decay corrected)	>99%[5]	90 min[6]
1-(2-[18F]fluoroethyl)-L-tryptophan ([18F]FETrp)	Not specified	One-pot, two-step protocol	20 ± 5% (decay corrected)	>95%	Not specified

Preclinical and Clinical Biodistribution of 7-[18F]F-L-Trp

Organ	Uptake in Healthy Human Volunteers (Effective Dose)
Effective Dose	14.1 ± 0.2 µSv/MBq[3]
Highest Activity	Liver, pancreas, salivary glands[3]
Excretion	Urinary[3]
Brain Uptake	Modest, with highest accumulation in the pineal gland[3]

Experimental Protocols

Protocol 1: Radiosynthesis of [18F]7-F-L-Trp

This protocol is based on the modified alcohol-enhanced Cu-mediated radiofluorination method.

Materials:

• [18F]Fluoride

• Bpin ester precursor for 7-F-L-Trp

• Copper catalyst (e.g., Cu(OTf)2)

• Ligand (e.g., pyridine)

• Solvent (e.g., dimethylacetamide/n-butanol)

• Solid-phase extraction (SPE) cartridges for purification

• High-performance liquid chromatography (HPLC) system for purification and analysis

• Reagents for quality control (e.g., standards for radio-TLC and radio-HPLC)

Procedure:

• Produce [18F]fluoride via cyclotron.

• Trap [18F]fluoride on an anion exchange cartridge and elute with a base in a mixture of water and acetonitrile.

• Azeotropically dry the [18F]fluoride.

• Add the Bpin ester precursor, copper catalyst, and ligand dissolved in the reaction solvent to the dried [18F]fluoride.

• Heat the reaction mixture at a specified temperature and time (e.g., 110°C for 15 minutes).

• Cool the reaction mixture and perform initial purification using SPE cartridges to remove unreacted [18F]fluoride and other impurities.

• Further purify the crude product using semi-preparative HPLC.

• Collect the fraction containing [18F]7-F-L-Trp and remove the HPLC solvent.

• Formulate the final product in a physiologically compatible solution (e.g., 0.9% sodium chloride).

• Perform quality control tests, including radiochemical purity (radio-HPLC and radio-TLC), chemical purity (HPLC), residual solvents, pH, and sterility.

Protocol 2: In Vitro Cell Uptake Assay

Materials:

• Tumor cell lines of interest

• Cell culture medium and supplements

• [18F]7-F-L-Trp

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., NaOH)

• Gamma counter

Procedure:

• Plate tumor cells in multi-well plates and culture until they reach the desired confluency.

• Wash the cells with pre-warmed PBS.

• Incubate the cells with a known concentration of [18F]7-F-L-Trp in culture medium for various time points (e.g., 5, 15, 30, 60 minutes) at 37°C.

• To terminate the uptake, aspirate the radioactive medium and quickly wash the cells three times with ice-cold PBS.

• Lyse the cells using a lysis buffer.

• Collect the cell lysate and measure the radioactivity using a gamma counter.

• Measure the protein concentration in each well to normalize the radioactivity uptake.

• Express the results as a percentage of the added radioactivity per milligram of protein.

Protocol 3: Animal PET/CT Imaging

Materials:

• Tumor-bearing animal model (e.g., mice with xenografts)

• [18F]7-F-L-Trp

• Anesthesia (e.g., isoflurane)

• PET/CT scanner

• Saline for injection

Procedure:

• Fast the animal for a few hours before the scan, with water available ad libitum.

• Anesthetize the animal using a suitable anesthetic agent.

• Position the animal on the scanner bed and maintain anesthesia throughout the imaging session.

• Administer a known amount of [18F]7-F-L-Trp intravenously (e.g., via the tail vein).

• Acquire dynamic or static PET images over a specified duration (e.g., 60 minutes).

• Following the PET scan, perform a CT scan for anatomical co-registration.

• Reconstruct the PET images and co-register them with the CT images.

• Draw regions of interest (ROIs) on the tumor and other organs of interest to calculate the standardized uptake value (SUV) or percentage of injected dose per gram of tissue (%ID/g).

Protocol 4: Ex Vivo Biodistribution Study

Materials:

• Tumor-bearing animal model

• [18F]7-F-L-Trp

• Anesthesia and euthanasia solution

• Surgical tools for dissection

• Gamma counter

• Analytical balance

Procedure:

• Administer a known amount of [18F]7-F-L-Trp intravenously to a cohort of animals.

• At predetermined time points post-injection (e.g., 30, 60, 120 minutes), euthanize the animals.

• Dissect and collect major organs and tissues of interest (e.g., tumor, blood, muscle, liver, kidneys, brain).

• Weigh each tissue sample.

• Measure the radioactivity in each sample using a gamma counter, along with standards of the injected dose.

• Calculate the tracer uptake in each tissue and express it as a percentage of the injected dose per gram of tissue (%ID/g).

Conclusion

7-[18F]F-L-Trp is a valuable PET radiotracer for the in vivo investigation of tryptophan metabolism in cancer. Its high stability and specific uptake in tumors make it a promising tool for preclinical research, drug development, and potential clinical translation for improved cancer diagnosis, staging, and therapy monitoring. The provided protocols offer a framework for researchers to incorporate this novel imaging agent into their studies.

References

• 1. Discovery of 7-[18F]Fluorotryptophan as a Novel Positron Emission Tomography (PET) Probe for the Visualization of Tryptophan Metabolism in Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biorxiv.org [biorxiv.org]
• 4. biorxiv.org [biorxiv.org]
• 5. The First Human Application of an F-18-labeled Tryptophan Analog for PET Imaging of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Automated Radiosynthesis of 1-(2-[18F]Fluoroethyl)-L-Tryptophan ([18F]FETrp) for PET Imaging of Cancer in Humans - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid, also known as 7-fluoro-L-tryptophan.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 7-fluoro-L-tryptophan, providing potential causes and recommended solutions.

Problem ID	Issue Description	Potential Causes	Recommended Solutions
SYN-001	Low yield in Fischer indole synthesis step	- Inappropriate acid catalyst.[1][2][3][4] - Unstable aryl hydrazone intermediate.[1] - Suboptimal reaction temperature or time.[1] - Side reactions such as aldol condensation or Friedel-Crafts products.[1] - Electron-donating substituents on the aryl hydrazine leading to N-N bond cleavage.[5]	- Screen various Brønsted or Lewis acids (e.g., HCl, H₂SO₄, polyphosphoric acid, ZnCl₂, BF₃).[2][3][4] - Prepare the aryl hydrazone in situ without isolation.[1] - Optimize temperature and reaction time; microwave irradiation may improve yields.[3] - Use aprotic polar solvents like DMSO or acetic acid.[3] - For substrates prone to N-N bond cleavage, consider alternative synthetic routes.[5]
SYN-002	Formation of unexpected side-products during synthesis	- Alkylation of the indole nucleus by carbocations from protecting groups or linkers in solid-phase synthesis.[6] - Sulfonation of the tryptophan ring when using sulfonyl-based protecting groups for arginine.[7] - Racemization at the α-carbon during coupling or deprotection steps.[8] - N to O acyl migration at serine or threonine residues during acidolysis.[6]	- Use scavengers (e.g., triisopropylsilane (TIS), water, phenol, thioanisole, 1,2-ethanedithiol (EDT)) during deprotection to trap reactive cationic species.[7] - Employ an indole nitrogen protecting group, such as Boc, to prevent side reactions.[7][9] - For racemization-prone steps, use mild coupling reagents and deprotection conditions.[8] - Optimize deprotection conditions to minimize acyl migration.
PUR-001	Difficulty in separating enantiomers (D/L isomers)	- Inadequate chiral stationary phase (CSP) for HPLC. - Suboptimal mobile phase composition.[10]	- Screen different types of chiral HPLC columns, such as those based on macrocyclic glycopeptides (e.g., teicoplanin-based CSPs) or Cinchona alkaloids.[10][11] - Optimize the mobile phase by adjusting the organic modifier concentration and pH. A "U-shaped" retention profile with varying organic modifier content is sometimes observed.[10] - Consider enzymatic resolution of a racemic N-acyl amino acid precursor.[11][12]
PRO-001	Incomplete removal of protecting groups	- Inefficient cleavage cocktail for the specific protecting groups used.[6][13] - Steric hindrance around the protecting group.	- Use a strong acid like trifluoroacetic acid (TFA) or hydrogen fluoride (HF) for Boc and other acid-labile groups, often in combination with scavengers.[6][13] - For Fmoc groups, use a mild base such as piperidine in DMF.[8] - Ensure sufficient reaction time and appropriate temperature for deprotection.
ENZ-001	Low efficiency in enzymatic synthesis using tryptophan synthase (TrpS)	- Low activity of TrpS with the fluorinated indole substrate. - Poor solubility of 7-fluoroindole in the aqueous reaction medium.	- Consider using an engineered tryptophan synthase with improved activity for halogenated indoles.[14] - Optimize reaction conditions such as pH, temperature, and substrate concentration. - Use of co-solvents may improve substrate solubility, but compatibility with the enzyme must be verified.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid?

The most common synthetic strategies involve either the construction of the indole ring system on an amino acid backbone or the coupling of a pre-formed 7-fluoroindole moiety to an amino acid precursor.[15] Key approaches include:

• Fischer Indole Synthesis: This classic method involves the reaction of a (2-fluorophenyl)hydrazine with a suitable aldehyde or ketone under acidic conditions to form the 7-fluoroindole ring.[1][2][3][4]

• Enzymatic Synthesis: Tryptophan synthase (TrpS) and its engineered variants can catalyze the reaction between 7-fluoroindole and serine to produce 7-fluoro-L-tryptophan.[14][16] This method offers high enantioselectivity.

• Asymmetric Synthesis using Chiral Auxiliaries: A diastereoselective alkylation of a chiral auxiliary with a fluorinated electrophile can be employed to introduce the amino acid side chain with high stereochemical control.[17]

Q2: Why is indole nitrogen protection important during the synthesis?

The indole nitrogen of tryptophan is nucleophilic and can participate in undesirable side reactions, especially under acidic conditions used for deprotection in peptide synthesis.[18] Protecting the indole nitrogen with an electron-withdrawing group, such as a tert-butoxycarbonyl (Boc) group, can prevent side reactions like alkylation and sulfonation, leading to a cleaner product and higher yield.[7][9]

Q3: What are the key challenges in the purification of 7-fluoro-L-tryptophan?

The primary purification challenge is the separation of the desired L-enantiomer from the D-enantiomer if a non-stereospecific synthesis is performed. This typically requires chiral chromatography, such as chiral HPLC.[19] The choice of the chiral stationary phase and the mobile phase composition are critical for achieving good separation.[10][11] Additionally, removing structurally similar impurities from side reactions can be challenging and may require multiple chromatographic steps.

Q4: Can 7-fluoroindole be used as a precursor in biological systems for the synthesis of 7-fluoro-L-tryptophan?

Yes, some organisms, like E. coli, can utilize 7-fluoroindole as a precursor to synthesize 7-fluoro-L-tryptophan in vivo using their native tryptophan synthase.[14] This can be a cost-effective method for producing proteins containing this non-canonical amino acid, as 7-fluoroindole is significantly less expensive than the purified amino acid.[14]

Experimental Protocols

Protocol 1: General Procedure for Fischer Indole Synthesis

This protocol is a generalized procedure and may require optimization for specific substrates.

• Hydrazone Formation:

  • Dissolve the (2-fluorophenyl)hydrazine and a suitable keto-acid or aldehyde (e.g., pyruvic acid) in a suitable solvent such as ethanol or acetic acid.

  • Stir the mixture at room temperature for 1-2 hours, or until hydrazone formation is complete as monitored by TLC or LC-MS.

• Indolization:

  • Add the acid catalyst (e.g., polyphosphoric acid, zinc chloride, or sulfuric acid in ethanol) to the reaction mixture.

  • Heat the mixture to reflux (temperature will depend on the solvent and catalyst used) for several hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Cool the reaction mixture and pour it into ice water.

  • Neutralize the mixture with a suitable base (e.g., NaOH or NaHCO₃).

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Protocol 2: Enzymatic Synthesis of L-7-fluorotryptophan

This protocol utilizes tryptophan synthase (TrpS) for the stereoselective synthesis of the L-enantiomer.

• Reaction Setup:

  • Prepare a buffered aqueous solution (e.g., phosphate buffer, pH 7.5-8.0).

  • Dissolve L-serine and 7-fluoroindole in the buffer. A co-solvent like DMSO may be used to aid the solubility of 7-fluoroindole, but its concentration should be kept low to avoid enzyme denaturation.

  • Add pyridoxal-5'-phosphate (PLP) as a cofactor.

  • Add the tryptophan synthase enzyme (wild-type or an engineered variant).

• Incubation:

  • Incubate the reaction mixture at the optimal temperature for the enzyme (typically 25-37°C) with gentle agitation.

  • Monitor the formation of L-7-fluorotryptophan by HPLC.

• Work-up and Purification:

  • Terminate the reaction by denaturing the enzyme (e.g., by adding acid or heating).

  • Centrifuge the mixture to remove the precipitated protein.

  • Purify the L-7-fluorotryptophan from the supernatant using techniques such as ion-exchange chromatography or reversed-phase HPLC.

Visualizations

Caption: General workflow for the synthesis and purification of 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid.

Caption: A logical decision tree for troubleshooting common issues in the synthesis of 7-fluoro-L-tryptophan.

References

• 1. testbook.com [testbook.com]
• 2. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Fischer_indole_synthesis [chemeurope.com]
• 5. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 8. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 9. Protection of the indole ring of tryptophan by the nucleophile-stable, acid-cleavable Nin-2,4-dimethylpent-3-yloxycarbonyl (Doc) protecting group - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Enantiomeric Separation of Monosubstituted Tryptophan Derivatives and Metabolites by HPLC with a Cinchona Alkaloid-Based Zwitterionic Chiral Stationary Phase and Its Application to the Evaluation of the Optical Purity of Synthesized 6-Chloro-l-Tryptophan - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and Application of the Blue Fluorescent Amino Acid L-4-Cyanotryptophan to Assess Peptide-Membrane Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 15. soc.chim.it [soc.chim.it]
• 16. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 17. researchwith.montclair.edu [researchwith.montclair.edu]
• 18. researchgate.net [researchgate.net]
• 19. phx.phenomenex.com [phx.phenomenex.com]

Technical Support Center: Optimizing Protein Yield with 7-Fluoro-L-Tryptophan

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 7-fluoro-L-tryptophan (7F-Trp) for protein labeling.

Troubleshooting Guide

This guide addresses common issues encountered during the expression of proteins labeled with 7-fluoro-L-tryptophan in a question-and-answer format.

My protein expression is very low or non-existent after attempting to label with 7F-Trp. What could be the cause?

Low or no protein yield is a frequent challenge. The table below outlines potential causes and suggests solutions to improve your results.

Potential Cause	Explanation	Recommended Solution(s)
Toxicity of 7F-Trp	Some fluorinated amino acids can be toxic to the E. coli expression host, leading to poor cell growth and reduced protein production.[1] While 7F-Trp is generally less toxic than other analogs like 4-fluoro-tryptophan, toxicity can still be a factor.[1]	- Lower the induction temperature (e.g., 18-25°C) after adding 7F-Trp. - Reduce the concentration of 7F-Trp in the growth media. - Use a less toxic, cost-effective precursor like 7-fluoroindole (7FI), which is converted to 7F-Trp in vivo.[1]
Inefficient Incorporation	The mutant aminoacyl-tRNA synthetase (aaRS) may not be efficiently charging the tRNA with 7F-Trp, or it may have poor specificity, leading to competition with endogenous tryptophan.	- Ensure you are using a validated and highly specific mutant aaRS for 7F-Trp, such as a G1PylRS variant.[1][2] - Increase the concentration of 7F-Trp in the media to outcompete any residual tryptophan. - For global substitution methods, use a tryptophan auxotrophic E. coli strain.
Suboptimal Expression Conditions	Standard protein expression protocols may not be optimal for incorporating non-canonical amino acids.	- Optimize the induction conditions (IPTG concentration, induction time, and cell density at induction). - Use a minimal medium (e.g., M9) to better control the amino acid composition.[3]
Plasmid and Strain Incompatibility	The combination of your expression plasmid, the plasmid containing the mutant aaRS/tRNA, and the E. coli strain may not be ideal.	- Use compatible plasmids with different origins of replication and antibiotic resistance markers. - Employ E. coli strains known to be suitable for non-canonical amino acid incorporation, such as BL21(DE3) or DH10B.[1][4]

Frequently Asked Questions (FAQs)

Q1: What is 7-fluoro-L-tryptophan and why is it used for protein labeling?

7-fluoro-L-tryptophan (7F-Trp) is an analog of the natural amino acid L-tryptophan where a hydrogen atom at the 7th position of the indole ring is replaced by a fluorine atom. This substitution is minimal in terms of size, making 7F-Trp a non-perturbative probe.[5][6] It is primarily used to introduce a ¹⁹F NMR probe into a protein of interest.[1][5][6][7] The fluorine atom provides a sensitive and specific signal in ¹⁹F NMR spectroscopy, which is advantageous because there is no background signal from biological macromolecules.[8] This allows for detailed studies of protein structure, dynamics, and ligand binding.[1][5][6][7]

Q2: What are the main methods for incorporating 7F-Trp into proteins?

There are three primary methods for labeling proteins with 7F-Trp:

• Site-Specific Incorporation: This method uses a mutant aminoacyl-tRNA synthetase (aaRS) and its corresponding tRNA to incorporate 7F-Trp at a specific site in the protein in response to a unique codon, typically the amber stop codon (TAG).[1][5][6][7] This allows for the introduction of a single ¹⁹F probe at a defined location.

• Global Substitution: In this approach, all tryptophan residues in a protein are replaced with 7F-Trp. This is often achieved by using a tryptophan auxotrophic E. coli strain that cannot synthesize its own tryptophan, or by inhibiting the endogenous tryptophan synthesis pathway with an inhibitor like glyphosate and then supplementing the growth medium with 7F-Trp.[8]

• In Vivo Synthesis from 7-Fluoroindole (7FI): This is a cost-effective variation of the global substitution method where 7-fluoroindole is added to the culture.[1] The E. coli tryptophan synthase then converts 7FI into 7F-Trp, which is subsequently incorporated into the protein.[1] This method can significantly reduce the cost of labeling, as 7FI is much cheaper than 7F-Trp.[1]

Q3: How can I verify that 7F-Trp has been successfully incorporated into my protein?

Successful incorporation can be verified using the following techniques:

• ¹⁹F NMR Spectroscopy: This is the most direct method. A single peak or a set of peaks in the ¹⁹F NMR spectrum, corresponding to the fluorine atom(s) in the protein, confirms successful labeling.[1]

• Mass Spectrometry: Electrospray ionization mass spectrometry (ESI-MS) can be used to measure the mass of the intact protein. The mass of a protein labeled with 7F-Trp will be higher than the unlabeled protein by approximately 18 Da for each incorporated 7F-Trp residue (the difference between fluorine and hydrogen).

Q4: Is 7-fluoroindole a viable alternative to 7-fluoro-L-tryptophan for labeling?

Yes, 7-fluoroindole (7FI) is a highly viable and cost-effective alternative.[1] E. coli can efficiently convert 7FI into 7F-Trp using its endogenous tryptophan synthase.[1] While this method may result in a slightly lower protein yield compared to using 7F-Trp directly, the significant cost savings often make it an attractive option.[1]

Quantitative Data Summary

The following tables provide a summary of quantitative data reported in the literature for the expression of proteins labeled with fluorinated tryptophans.

Table 1: Reported Protein Yields for Fluorinated Tryptophan-Labeled Proteins

Protein	Fluorinated Tryptophan Analog	Expression System	Reported Yield (mg/L of culture)
AncCDT-1	4-fluorotryptophan	E. coli B-95.ΔAΔfabR	7.2[2]
AncCDT-1	5-fluorotryptophan	E. coli B-95.ΔAΔfabR	23[2]
AncCDT-1	6-fluorotryptophan	E. coli B-95.ΔAΔfabR	7.4[2]
AncCDT-1	7-fluorotryptophan	E. coli B-95.ΔAΔfabR	9[2]
Zika Virus NS2B-NS3 Protease	7-azatryptophan	E. coli B95.ΔA	35-170 µM in 0.5 mL (from 100 mL culture)[9]

Table 2: Typical Concentrations of Supplements Used in Growth Media

Supplement	Purpose	Typical Concentration
7-fluoro-L-tryptophan	Site-specific incorporation or global substitution	1 mM - 2.5 mM[1][9]
7-fluoroindole	In vivo synthesis of 7F-Trp	1 mM[2]
Glyphosate	Inhibition of aromatic amino acid synthesis	1 g/L[3][8]
L-phenylalanine	Supplementation for auxotrophic strains	50 mg/L - 100 mg/L[3][8]
L-tyrosine	Supplementation for auxotrophic strains	50 mg/L - 100 mg/L[3][8]
L-tryptophan (unlabeled)	Supplementation for auxotrophic strains (control)	50 mg/L[8]

Experimental Protocols

Protocol 1: Site-Specific Incorporation of 7F-Trp via Amber Codon Suppression

This protocol is adapted for the expression of a target protein with a single 7F-Trp residue at a position encoded by a TAG codon.

• Transformation: Co-transform E. coli cells (e.g., DH10B or BL21(DE3)) with two plasmids:

  • An expression plasmid for your target protein containing an amber (TAG) stop codon at the desired labeling site.

  • A plasmid encoding the mutant 7F-Trp-specific aminoacyl-tRNA synthetase (e.g., G1(7FTrp)RS) and its corresponding suppressor tRNA.[1]

• Starter Culture: Inoculate a single colony into 5-10 mL of LB medium with appropriate antibiotics and grow overnight at 37°C with shaking.

• Main Culture: Inoculate 1 L of minimal medium (e.g., M9 medium supplemented with glucose, MgSO₄, CaCl₂, and necessary vitamins) with the overnight culture. Grow at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induction:

  • Add 7-fluoro-L-tryptophan to a final concentration of 1-2.5 mM.[1]

  • Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.

  • Reduce the temperature to 18-25°C and continue to shake for 18-24 hours.

• Harvesting: Harvest the cells by centrifugation (e.g., 4,000 x g for 20 minutes at 4°C).

• Purification: Purify the labeled protein using standard chromatography techniques (e.g., Ni-NTA affinity chromatography for His-tagged proteins).

• Verification: Confirm incorporation by ¹⁹F NMR and/or mass spectrometry.

Protocol 2: In Vivo Synthesis of 7F-Trp from 7-Fluoroindole

This protocol is a cost-effective method for producing proteins globally labeled with 7F-Trp.

• Transformation: Transform an appropriate E. coli strain (e.g., B-95.ΔAΔfabR) with the expression plasmid for your target protein.[2]

• Starter Culture: Grow an overnight starter culture as described in Protocol 1.

• Main Culture: Inoculate 1 L of LB or minimal medium with the starter culture and grow at 37°C until the OD₆₀₀ reaches 0.5.[2]

• Addition of Precursor: Add 7-fluoroindole to a final concentration of 1 mM.[2] Incubate for 30 minutes at room temperature with shaking.[2]

• Induction: Induce protein expression with IPTG (e.g., 0.5-1 mM) and grow at room temperature for 18-24 hours.[2]

• Harvesting and Purification: Harvest the cells and purify the protein as described in Protocol 1.

Visualizations

Caption: Workflow for site-specific incorporation of 7F-Trp.

Caption: Troubleshooting flowchart for low protein yield.

Caption: Logical relationship between 7F-Trp labeling strategies.

References

• 1. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 2. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 3. addi.ehu.es [addi.ehu.es]
• 4. Assessing the applicability of 19F labeled tryptophan residues to quantify protein dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Site-Specific Incorporation of 7-Fluoro-L-tryptophan into Proteins by Genetic Encoding to Monitor Ligand Binding by 19F NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Site-specific incorporation of 7-fluoro-L-tryptophan into proteins by genetic encoding to monitor ligand binding by 19F NMR spectroscopy - American Chemical Society [acs.digitellinc.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Fluorine labeling of proteins for NMR studies – Bio-NMR Core [bionmr.cores.ucla.edu]
• 9. comp-bio.anu.edu.au [comp-bio.anu.edu.au]

Technical Support Center: Troubleshooting Low Incorporation Efficiency of Fluorinated Amino Acids

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the incorporation of fluorinated amino acids into proteins.

Troubleshooting Guides

Low protein yield and inefficient incorporation of fluorinated amino acids (FAAs) are common hurdles in the production of fluorinated proteins. The following sections provide a systematic approach to identifying and resolving these issues.

Initial Assessment and Optimization Strategy

A logical workflow can help pinpoint the cause of low incorporation efficiency. The following diagram outlines a general troubleshooting strategy.

Troubleshooting workflow for low FAA incorporation.

Factors Influencing Incorporation Efficiency

Several factors can impact the efficiency of fluorinated amino acid incorporation. The following table summarizes key parameters and suggested starting points for optimization.

Parameter	Potential Issue	Recommended Action
FAA Concentration	Suboptimal concentration can lead to low incorporation or cellular toxicity.	Titrate the FAA concentration. For mammalian cells, concentrations can range from 80 µM for fluorinated tryptophans to 600 µM for fluorinated tyrosines[1][2]. For E. coli, start with concentrations around 50 mg/L[3].
Competition with Canonical Amino Acid	The endogenous canonical amino acid outcompetes the fluorinated analog for the aminoacyl-tRNA synthetase.	Use an auxotrophic host strain for the canonical amino acid. In non-auxotrophic strains, inhibit the biosynthesis of the canonical amino acid (e.g., using glyphosate for aromatic amino acids in E. coli)[3].
Cellular Toxicity	High concentrations of FAAs or their metabolic byproducts can be toxic to the host cells, leading to reduced growth and protein expression.[4][5][6][7]	Monitor cell growth after FAA addition. If toxicity is observed, reduce the FAA concentration or the duration of exposure. Consider using a cell-free protein synthesis system to circumvent cellular toxicity issues[8].
Expression System	The chosen expression system (e.g., prokaryotic vs. eukaryotic) may not be optimal for the specific fluorinated protein.	If expression is low in E. coli, consider a mammalian or cell-free system. Mammalian systems have been shown to successfully incorporate various FAAs[1][2][4][6][9].
Timing of FAA Addition (Mammalian Cells)	The timing of the switch to FAA-containing medium can affect both incorporation efficiency and overall protein yield.	Optimize the medium switch time post-transfection. A switch at 8 to 24 hours post-transfection has been shown to be effective[1].
Aminoacyl-tRNA Synthetase (aaRS) Specificity	The endogenous aaRS may have a low affinity for the fluorinated amino acid.	Consider using an engineered orthogonal aaRS/tRNA pair that is specific for the desired FAA. This can significantly improve incorporation efficiency and fidelity.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Optimizing FAA Concentration in E. coli

This protocol is adapted for the incorporation of fluorinated aromatic amino acids using glyphosate to inhibit the endogenous synthesis of tryptophan, tyrosine, and phenylalanine[3].

• Prepare Minimal Media: Prepare M9 minimal media and autoclave.

• Inoculation and Growth: Inoculate a starter culture of your E. coli expression strain (e.g., BL21(DE3)) and grow overnight. The next day, inoculate 1 L of minimal media with the starter culture and grow at 37°C with shaking until the OD600 reaches 0.6.

• Induction and FAA Addition:

  • Reduce the shaker temperature to 18°C and continue shaking for one hour.

  • Add 1 g of glyphosate.

  • Add the canonical amino acids that are not being replaced (e.g., if incorporating 3-F-tyrosine, add L-phenylalanine and L-tryptophan to a final concentration of 50 mg/L each).

  • Add the fluorinated amino acid at a range of concentrations to be tested (e.g., 25, 50, 75, 100 mg/L).

  • Induce protein expression with IPTG (e.g., 0.5 mM final concentration).

• Expression and Harvest: Incubate the culture at 18°C for 18-20 hours. Harvest the cells by centrifugation.

• Analysis: Purify the protein and analyze the incorporation efficiency by mass spectrometry.

Protocol 2: Confirming FAA Incorporation by Mass Spectrometry

This protocol provides a general workflow for preparing a protein sample for mass spectrometry to confirm FAA incorporation.

• Protein Purification: Purify the expressed protein using standard chromatography techniques (e.g., affinity chromatography)[10][11].

• Sample Preparation:

  • Perform a buffer exchange to a volatile buffer (e.g., ammonium acetate) if necessary.

  • For electrospray ionization (ESI) mass spectrometry, dilute the purified protein to approximately 10 µM in a solution of 50:50 water/acetonitrile with 0.1% formic acid[12].

• Mass Analysis:

  • Infuse the sample into an ESI or MALDI-TOF mass spectrometer.

  • Acquire the mass spectrum and look for a mass shift corresponding to the incorporation of the fluorinated amino acid. The expected mass shift can be calculated by subtracting the mass of the canonical amino acid and adding the mass of the fluorinated analog.

Frequently Asked Questions (FAQs)

Q1: My protein expression is significantly lower after adding the fluorinated amino acid. What could be the cause?

A1: This is a common issue and can be due to several factors:

• Toxicity: The fluorinated amino acid or its metabolites may be toxic to the host cells, inhibiting growth and protein synthesis.[4][5][6][7] To address this, try reducing the concentration of the FAA or the duration of exposure.

• Metabolic Stress: The incorporation of a non-canonical amino acid can induce a stress response in the cell, leading to decreased protein production.

• Suboptimal Conditions: The expression conditions (e.g., temperature, induction time) may not be optimal for the production of the fluorinated protein. Re-optimization of these parameters may be necessary.

Q2: How can I be sure that the fluorinated amino acid is incorporated at the correct position?

A2: While residue-specific incorporation globally replaces a particular amino acid, site-specific incorporation methods are used for insertion at a defined position. To confirm site-specific incorporation, tandem mass spectrometry (MS/MS) is the method of choice. This technique involves fragmenting the protein and analyzing the masses of the resulting peptides to pinpoint the location of the mass-shifted amino acid.

Q3: I don't see a clear mass shift in my mass spectrometry data. Does this mean there was no incorporation?

A3: Not necessarily. Several factors could explain this observation:

• Low Incorporation Efficiency: If the incorporation efficiency is very low, the peak corresponding to the fluorinated protein may be too small to detect above the background noise.

• Heterogeneity: If there is a mix of fully canonical and partially or fully fluorinated protein, the mass spectrum may show multiple peaks or a broad peak that is difficult to interpret.

• Instrument Resolution: Ensure that the mass spectrometer has sufficient resolution to distinguish the mass difference between the canonical and fluorinated protein.

Consider using a more sensitive analytical technique like ¹⁹F NMR, as the fluorine nucleus provides a unique signal with no biological background[3][13][14].

Q4: Can I use a standard E. coli strain for fluorinated amino acid incorporation?

A4: While it is possible, using an auxotrophic strain that is unable to synthesize the corresponding canonical amino acid is often more effective. This eliminates competition between the natural and fluorinated amino acids. Alternatively, in a non-auxotrophic strain like BL21(DE3), you can use an inhibitor like glyphosate to block the synthesis of aromatic amino acids[3].

Q5: What is the key competition in the incorporation of a fluorinated amino acid?

A5: The primary competition occurs at the level of the aminoacyl-tRNA synthetase (aaRS). The endogenous aaRS must recognize and "charge" the fluorinated amino acid onto its corresponding tRNA. However, it will also bind to the natural, canonical amino acid. The relative concentrations of the two amino acids and the affinity of the aaRS for each will determine the incorporation efficiency.

Competition for aminoacyl-tRNA synthetase.

References

• 1. Controlling the incorporation of fluorinated amino acids in human cells and its structural impact - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorine labeling of proteins for NMR studies – Bio-NMR Core [bionmr.cores.ucla.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Recent advancements in mass spectrometry–based tools to investigate newly synthesized proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Residue-specific Incorporation of Noncanonical Amino Acids into Model Proteins Using an Escherichia coli Cell-free Transcription-translation System - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Troubleshooting Guide for Affinity Chromatography of Tagged Proteins [sigmaaldrich.com]
• 11. pdf.dutscher.com [pdf.dutscher.com]
• 12. benchchem.com [benchchem.com]
• 13. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 14. 19Flourine NMR [chem.ch.huji.ac.il]

minimizing structural perturbations from 7-fluoro-L-tryptophan incorporation

Technical Support Center: 7-Fluoro-L-Tryptophan Incorporation

Welcome to the technical support center for experiments involving 7-fluoro-L-tryptophan (7F-Trp). This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals minimize structural perturbations and overcome common challenges during the incorporation of this noncanonical amino acid.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is 7-fluoro-L-tryptophan considered a minimally perturbing probe?

A: The substitution of a single hydrogen atom with a fluorine atom is considered a conservative modification. Fluorine is the most electronegative element, but its van der Waals radius (1.47 Å) is only slightly larger than that of hydrogen (1.20 Å). This similarity in size and hydrophobicity helps to minimize significant perturbations to the protein's structure, stability, and solubility.[1][2][3][4] This makes 7F-Trp an excellent probe for sensitive techniques like 19F NMR spectroscopy, where it can report on the local environment with minimal disruption to the native protein conformation.[5]

Q2: My protein's expression yield dropped significantly after attempting to incorporate 7F-Trp. What are the common causes and solutions?

A: A drop in protein yield is a common issue. Several factors can contribute to this:

• Toxicity of the Analog: High concentrations of noncanonical amino acids (ncAAs) can sometimes be toxic to the expression host.

• Aminoacyl-tRNA Synthetase (aaRS) Efficiency: The engineered synthetase responsible for charging the tRNA with 7F-Trp may have suboptimal activity or specificity, leading to inefficient protein translation.

• Metabolic Burden: Overexpression of the orthogonal translation machinery (synthetase and tRNA) can place a metabolic burden on the cells.

• Precursor Cost and Stability: While effective, 7F-Trp can be expensive. A common cost-saving strategy is to use 7-fluoroindole (7FI) as a precursor in tryptophan auxotrophic strains. However, this can sometimes lead to a slight reduction in yield (e.g., a reported 25% decrease in some cases) compared to using 7F-Trp directly.[3]

Troubleshooting Steps:

• Optimize ncAA Concentration: Titrate the concentration of 7F-Trp in your growth media to find the optimal balance between incorporation efficiency and cell viability.

• Use a Different Precursor: Consider using 7-fluoroindole (7FI) as a less expensive precursor, but be prepared for a potential minor decrease in yield.[3]

• Verify Synthetase/tRNA System: Ensure you are using a validated and highly specific aminoacyl-tRNA synthetase mutant, such as G1PylRS, which has been evolved for 7F-Trp recognition.[3][5]

• Optimize Expression Conditions: Adjust induction parameters (e.g., lower temperature, shorter induction time, different inducer concentration) to reduce metabolic stress on the host cells.

Q3: My 19F NMR spectrum shows more than one peak for a single 7F-Trp incorporation site. What does this indicate?

A: The appearance of multiple peaks from a single fluorine label is a key advantage of 19F NMR and typically indicates conformational heterogeneity.[5][6] Instead of a technical problem, this is often a valuable scientific finding.

• Minor Conformational States: The protein may exist in multiple, slowly exchanging conformations. The minor peaks in the spectrum represent these less populated states.[3] This has been observed in flaviviral proteases, where the indole ring of a tryptophan residue can flip.[5]

• Ligand Binding: The addition of a ligand or inhibitor can shift the equilibrium between these states, often causing minor peaks to disappear and the major peak to sharpen or shift, confirming a ligand-induced conformational selection or change.[3][5]

• Verification: To confirm that the multiple peaks are from conformational exchange and not sample heterogeneity, you can run a 2D 19F-19F NOESY or EXSY experiment. The presence of exchange cross-peaks between the signals confirms they originate from the same site in different chemical environments.[3]

Q4: I'm concerned that incorporating 7F-Trp has altered my protein's stability or structure. How can I assess this?

A: While 7F-Trp is designed to be minimally perturbing, subtle structural and stability changes can occur. The impact is often site-dependent.[7]

• Structural Perturbations: The high electronegativity of fluorine can alter the electronic properties of the indole ring, potentially affecting local π-π or cation-π interactions.[8][9] These changes can be probed using 2D 1H-15N HSQC NMR spectroscopy. By comparing the HSQC spectrum of the labeled protein to the wild-type, you can map chemical shift perturbations (CSPs) to specific residues. Large and widespread CSPs may indicate a significant structural change.[7]

• Stability Assessment: Differential Scanning Fluorimetry (DSF) or chemical/thermal denaturation monitored by Circular Dichroism (CD) can be used to measure the melting temperature (Tm) of the wild-type versus the 7F-Trp labeled protein. A significant decrease in Tm would indicate destabilization.

• Functional Assays: The most critical test is a functional assay. Compare the activity (e.g., enzyme kinetics, binding affinity) of the labeled protein to the wild-type. A minimal change in function is the best indicator of a minimally perturbed structure.

Q5: I observed an unexpected photochemical reaction after incorporating 7F-Trp. Is this a known phenomenon?

A: Yes, in specific contexts, 7F-Trp has been shown to be photoreactive. In a study on cyclophilin A, exposure to UV light (282 nm) caused the 7F-Trp to defluorinate and form a covalent crosslink with a nearby phenylalanine residue.[10] This is an unusual but documented property that researchers should be aware of, especially if their experimental workflow involves prolonged exposure to UV light (e.g., during fluorescence microscopy or certain analytical techniques). If you suspect this is occurring, minimize UV exposure and use control experiments (e.g., mass spectrometry) to check for unexpected covalent modifications.[10]

Quantitative Data Summary

The following table summarizes representative protein yields for different fluorotryptophan isomers incorporated into the AncCDT-1 protein, illustrating the variability that can be encountered.

Fluorotryptophan Isomer	Purified Protein Yield (mg/L of culture)	Reference
4-fluoro-L-tryptophan (4F-Trp)	7.2	[5]
5-fluoro-L-tryptophan (5F-Trp)	23.0	[5]
6-fluoro-L-tryptophan (6F-Trp)	7.4	[5]
7-fluoro-L-tryptophan (7F-Trp)	9.0	[5]

Note: Yields are highly dependent on the specific protein, expression system, and experimental conditions.

Experimental Protocols

Protocol: Site-Specific Incorporation of 7F-Trp via Genetic Code Expansion

This protocol outlines a general method for producing proteins with a site-specifically incorporated 7F-Trp residue in E. coli using an engineered pyrrolysyl-tRNA synthetase (PylRS)/tRNA pair.

1. Plasmids and Strain:

• Expression Host: E. coli strain (e.g., DH10B or BL21) competent for transformation.

• Target Protein Plasmid: A plasmid encoding your gene of interest with an amber stop codon (TAG) engineered at the desired incorporation site.

• Orthogonal System Plasmid: A separate, compatible plasmid encoding the engineered 7F-Trp-specific aminoacyl-tRNA synthetase (e.g., G1(7FTrp)RS) and its corresponding suppressor tRNA (e.g., pRSF or pBK vector).[3][11]

2. Transformation:

• Co-transform the E. coli host with both the target protein plasmid and the orthogonal system plasmid.

• Select for positive transformants on agar plates containing the appropriate antibiotics for both plasmids.

3. Protein Expression:

• Inoculate a starter culture in a rich medium (e.g., LB) with antibiotics and grow overnight.

• Use the starter culture to inoculate expression media (e.g., Terrific Broth or minimal media) containing antibiotics.

• Grow the culture at 37°C with shaking until the optical density (OD600) reaches 0.6-0.8.

• Add 7-fluoro-L-tryptophan to the culture to a final concentration of ~1 mM.

• Induce protein expression with the appropriate inducer (e.g., IPTG or arabinose).

• Reduce the temperature to 18-25°C and continue shaking for 16-20 hours.

4. Purification and Verification:

• Harvest the cells by centrifugation.

• Purify the protein using standard methods (e.g., affinity chromatography via a His-tag).

• Verify successful incorporation and protein purity using SDS-PAGE and intact protein mass spectrometry. The mass of the labeled protein should show the expected mass shift (mass of Fluorine minus mass of Hydrogen).[3]

Visualizations

Workflow for Site-Specific 7F-Trp Incorporation

The following diagram illustrates the key steps and components involved in the genetic encoding of 7F-Trp.

Caption: Workflow for site-specific incorporation of 7F-Trp.

Potential Effects of 7F-Trp Incorporation

This diagram outlines the potential downstream consequences of replacing a native tryptophan with 7F-Trp.

Caption: Potential consequences of 7F-Trp incorporation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Site-Specific Incorporation of 7-Fluoro-L-tryptophan into Proteins by Genetic Encoding to Monitor Ligand Binding by 19F NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Fluorotryptophan incorporation modulates the structure and stability of transthyretin in a site-specific manner - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 4,5,6,7-Tetrafluoro-L-tryptophan | 72120-72-0 | Benchchem [benchchem.com]
• 9. The Role of Tryptophan in π Interactions in Proteins: An Experimental Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Magic of Linking Rings: Discovery of a Unique Photoinduced Fluorescent Protein Crosslink - PMC [pmc.ncbi.nlm.nih.gov]
• 11. comp-bio.anu.edu.au [comp-bio.anu.edu.au]

Technical Support Center: Addressing Cytotoxicity of Fluorinated Tryptophan Analogs in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the cytotoxicity of fluorinated tryptophan analogs during cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: Why are fluorinated tryptophan analogs cytotoxic?

A1: The cytotoxicity of fluorinated tryptophan analogs can stem from several factors. Organofluorine compounds, in general, can be toxic to living organisms.[1] When incorporated into proteins, these analogs can alter protein structure, stability, and function, potentially leading to misfolding and aggregation.[2] This can induce cellular stress responses, such as the Unfolded Protein Response (UPR), which, if prolonged, can trigger apoptosis (programmed cell death).[3][4][5][6][7] Additionally, the metabolism of tryptophan and its analogs can produce metabolites that are toxic to cells.

Q2: Can the position of the fluorine atom on the tryptophan analog affect its cytotoxicity?

A2: Yes, the position of the fluorine atom can influence the analog's biological effects. For example, studies on transthyretin have shown that the incorporation of 6-fluorotryptophan (6FW) led to more extensive structural perturbations and a higher aggregation propensity compared to 5-fluorotryptophan (5FW).[2] This suggests that the specific placement of the fluorine atom can differentially impact protein stability and, consequently, cytotoxicity.

Q3: What are the typical signs of cytotoxicity when using fluorinated tryptophan analogs in cell culture?

A3: Common indicators of cytotoxicity include a significant decrease in cell viability and proliferation, changes in cell morphology (e.g., rounding, detachment), increased membrane permeability (detectable by LDH assay), and the activation of apoptotic pathways (detectable by Annexin V/PI staining and caspase activity assays).

Q4: How can I minimize the cytotoxic effects of fluorinated tryptophan analogs in my experiments?

A4: Several strategies can be employed to mitigate cytotoxicity. Optimizing the concentration of the analog and the duration of exposure is crucial. Using tryptophan-auxotrophic cell lines can help control the incorporation of the analog. Additionally, supplementing the culture medium with natural tryptophan can sometimes alleviate toxic effects, although this may also reduce the incorporation efficiency of the analog.

Q5: Will the incorporation of fluorinated tryptophan analogs affect my protein's function?

A5: It is possible. The introduction of a fluorine atom can alter the electronic and steric properties of the tryptophan side chain, which may impact protein-ligand interactions, enzyme activity, and overall protein function.[8] It is recommended to perform functional assays to assess the activity of the fluorinated protein compared to its wild-type counterpart.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with fluorinated tryptophan analogs.

Issue 1: High Cell Death Observed After Introduction of Fluorinated Tryptophan Analog

• Possible Cause 1: High Concentration of the Analog. The concentration of the fluorinated tryptophan analog may be too high, leading to acute toxicity.

  • Solution: Perform a dose-response experiment to determine the optimal, non-toxic concentration range for your specific cell line and experimental duration. Start with a low concentration and gradually increase it.

• Possible Cause 2: Prolonged Exposure. Continuous exposure to the analog, even at lower concentrations, can lead to cumulative toxicity.

  • Solution: Optimize the incubation time. For protein expression experiments, it may be possible to induce expression for a shorter period to minimize toxicity while still obtaining sufficient protein yield.

• Possible Cause 3: Inherent Sensitivity of the Cell Line. Different cell lines exhibit varying sensitivities to chemical compounds.

  • Solution: If possible, test the analog in a few different cell lines to identify one that is more tolerant.

Issue 2: Low Yield of Fluorinated Protein

• Possible Cause 1: Cytotoxicity Leading to Reduced Protein Synthesis. Cell death will naturally lead to a decrease in overall protein production.

  • Solution: Address the cytotoxicity using the strategies outlined in Issue 1. A healthier cell population will produce more protein.

• Possible Cause 2: Inefficient Incorporation of the Analog. The cellular machinery may not efficiently incorporate the unnatural amino acid.

  • Solution: Consider using an expression system specifically designed for the incorporation of non-canonical amino acids, which may include engineered aminoacyl-tRNA synthetases. For E. coli expression, using a tryptophan-auxotrophic strain can improve incorporation efficiency.[1]

• Possible Cause 3: Protein Aggregation and Degradation. The fluorinated protein may be misfolded, leading to aggregation and subsequent degradation by cellular quality control mechanisms.

  • Solution: Try expressing the protein at a lower temperature to slow down protein synthesis and facilitate proper folding. The addition of chemical chaperones or co-expression of molecular chaperones might also help.

Issue 3: Protein Aggregation Observed During Purification or Analysis

• Possible Cause 1: Altered Protein Stability. The incorporation of fluorinated tryptophan can destabilize the protein, making it more prone to aggregation, as observed in some studies.[2]

  • Solution: Optimize purification buffers by including stabilizing agents such as glycerol, arginine, or non-detergent sulfobetaines. Perform purification steps at low temperatures to minimize aggregation.

• Possible Cause 2: Altered Hydrophobicity. Fluorination can increase the hydrophobicity of the tryptophan side chain, potentially promoting aggregation.

  • Solution: Use size-exclusion chromatography to separate aggregated protein from the soluble, monomeric form. Consider refolding protocols if the protein is found in inclusion bodies.

Quantitative Cytotoxicity Data

The following table summarizes available quantitative data on the cytotoxicity of tryptophan degradation products. Direct comparative IC50 values for various fluorinated tryptophan analogs across multiple cell lines are not extensively available in the literature, representing a current knowledge gap.

Compound	Cell Line(s)	Cytotoxicity Metric	Value	Reference
Tryptanthrin	CHOK1 GS & 3 other CHO clones	GI50	≤ 1.1 µM	[9]
Eudistomin U	CHOK1 GS & 3 other CHO clones	GI50	10 - 22 µM	[9]
Pityriacitrin B	CHOK1 GS & 3 other CHO clones	GI50	10 - 22 µM	[9]

Note: GI50 (Growth Inhibition 50) is the concentration of a substance that causes 50% inhibition of cell growth.

Experimental Protocols

Protocol 1: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the release of LDH from cells with damaged plasma membranes, a hallmark of cytotoxicity.

Materials:

• 96-well cell culture plates

• Your cell line of interest

• Complete cell culture medium

• Fluorinated tryptophan analog stock solution

• Vehicle control (e.g., DMSO)

• Lysis control (e.g., Triton X-100)

• Commercially available LDH cytotoxicity assay kit

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of the fluorinated tryptophan analog and a vehicle control. Include wells for a "maximum LDH release" control (lysis control) and an "untreated" control (spontaneous LDH release).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Supernatant Collection: After incubation, centrifuge the plate (if necessary for suspension cells) and carefully transfer the supernatant to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture from the kit to each well of the new plate.

• Incubation: Incubate at room temperature for the time specified in the kit's protocol, protected from light.

• Stop Reaction: Add the stop solution provided in the kit.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (typically 490 nm) using a microplate reader.

• Calculation: Calculate the percentage of cytotoxicity according to the kit's instructions, using the absorbance values from the control wells.

Protocol 2: Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining and Flow Cytometry

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Your cell line of interest

• Complete cell culture medium

• Fluorinated tryptophan analog stock solution

• Annexin V-FITC (or other fluorophore)

• Propidium Iodide (PI)

• 1X Annexin V Binding Buffer

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Seed and treat cells with the fluorinated tryptophan analog for the desired time. Include appropriate controls.

• Cell Harvesting:

  • Suspension cells: Pellet the cells by centrifugation.

  • Adherent cells: Gently detach the cells using a non-enzymatic method or trypsin. Collect both the detached cells and the cells from the supernatant.

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer.

• Staining: Add Annexin V-FITC and PI to the cell suspension.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Dilution: Add 1X Annexin V Binding Buffer to each sample.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour.

  • Viable cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

  • Necrotic cells: Annexin V-negative, PI-positive

Visualizations

Experimental Workflow for Assessing Cytotoxicity

Caption: Workflow for evaluating the cytotoxicity of fluorinated tryptophan analogs.

Unfolded Protein Response (UPR) and Apoptosis Signaling Pathway

Caption: UPR-mediated apoptosis triggered by fluorinated tryptophan analog incorporation.

References

• 1. researchgate.net [researchgate.net]
• 2. Fluorotryptophan incorporation modulates the structure and stability of transthyretin in a site-specific manner - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ER stress elicits non-canonical CASP8 (caspase 8) activation on autophagosomal membranes to induce apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ER stress triggers apoptosis induced by Nogo-B/ASY overexpression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Canonical and Noncanonical ER Stress-Mediated Autophagy Is a Bite the Bullet in View of Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tabaslab.com [tabaslab.com]
• 7. The Unfolded Protein Response: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Enhancing the Purity of 7-Fluoro-L-Tryptophan Labeled Proteins

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 7-fluoro-L-tryptophan (7-F-Trp) labeled proteins. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the expression and purification of these valuable research tools.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of impurity in my 7-F-Trp labeled protein preparation?

The most common impurities in site-specific incorporation of 7-F-Trp using amber stop codon suppression are:

• Misincorporation of natural L-tryptophan: The engineered aminoacyl-tRNA synthetase (aaRS) may still have some affinity for the natural tryptophan, leading to its incorporation at the target site.

• Amber stop codon suppression by cellular machinery: Host cell machinery, such as glutamyl-tRNA, can sometimes recognize and suppress the amber stop codon, resulting in the incorporation of glutamine instead of 7-F-Trp.[1]

• Truncated protein fragments: If the amber stop codon is not efficiently suppressed, protein synthesis can terminate prematurely, leading to truncated protein products.

• Contamination with host cell proteins: Standard purification challenges where host proteins co-elute with your target protein.

• Protein aggregation: The incorporation of a non-canonical amino acid can sometimes affect protein folding and stability, leading to aggregation.[2][3]

Q2: How can I confirm the successful incorporation of 7-F-Trp into my protein?

The most direct method for confirming the incorporation of 7-F-Trp is mass spectrometry . By comparing the observed molecular weight of the purified protein with the theoretical molecular weight of the 7-F-Trp labeled protein, you can verify the successful incorporation. A mass shift corresponding to the difference between fluorine and hydrogen will be observed for each incorporated 7-F-Trp residue. Intact protein mass spectrometry is a powerful tool for this purpose.[1][4]

Q3: What are the key considerations for choosing an expression system for 7-F-Trp labeling?

A robust expression system for 7-F-Trp incorporation typically involves:

• An engineered aminoacyl-tRNA synthetase (aaRS): A mutant aaRS that specifically recognizes 7-F-Trp but not the canonical amino acids is essential for high-fidelity incorporation.[1][2][3]

• A corresponding suppressor tRNA: This tRNA will recognize the amber stop codon (UAG) and deliver the 7-F-Trp to the ribosome.

• A suitable E. coli host strain: Strains that are auxotrophic for tryptophan or have reduced release factor 1 (RF1) activity can improve incorporation efficiency by reducing competition from natural tryptophan and premature termination, respectively.[4][5]

Troubleshooting Guides

Problem 1: Low Yield of 7-F-Trp Labeled Protein

Possible Causes & Solutions

Possible Cause	Recommended Solution
Toxicity of 7-F-Trp or its metabolic byproducts	Lower the induction temperature (e.g., 18-25°C) and/or reduce the inducer concentration (e.g., IPTG).
Inefficient amber stop codon suppression	Ensure the co-expression of the specific mutant aminoacyl-tRNA synthetase and suppressor tRNA. Consider using a host strain with reduced release factor 1 (RF1) activity.
Suboptimal concentration of 7-F-Trp	Titrate the concentration of 7-F-Trp in the growth media. A typical starting concentration is 1-2 mM.[1]
Poor expression of the target protein	Optimize codon usage for the E. coli expression host. Ensure the expression vector and promoter are suitable for your protein.
Use of 7-fluoroindole (7-FI) instead of 7-F-Trp	While more cost-effective, using 7-FI may result in a slight reduction in protein yield (around 25%) compared to using 7-F-Trp directly.[1]

Problem 2: High Levels of Truncated Protein

Possible Causes & Solutions

Possible Cause	Recommended Solution
Inefficient charging of the suppressor tRNA with 7-F-Trp	Ensure the mutant aaRS is expressed at sufficient levels. Optimize the concentration of 7-F-Trp in the medium.
Competition with Release Factor 1 (RF1)	Use an E. coli strain with a knockout or reduced expression of RF1.
Suboptimal expression conditions	Optimize induction time and temperature. Shorter induction times at lower temperatures can sometimes improve full-length protein expression.

Problem 3: Contamination with Unlabeled (Wild-Type) Protein

Possible Causes & Solutions

Possible Cause	Recommended Solution
Leaky expression of the target protein before induction	Use a tightly regulated promoter system (e.g., pBAD) and ensure the presence of the appropriate repressor.
Insufficient removal of natural tryptophan from the medium	If using a tryptophan auxotrophic strain, ensure thorough washing of the cells to remove any residual tryptophan before inducing with 7-F-Trp.[5]
Lack of specificity of the mutant aaRS	While the primary solution is a highly specific aaRS, optimizing the ratio of 7-F-Trp to any residual tryptophan in the cell can help.

Experimental Protocols

Protocol 1: Expression of 7-F-Trp Labeled Protein in E. coli

This protocol is a general guideline and may require optimization for your specific protein.

Workflow for 7-F-Trp Labeled Protein Expression

Caption: Workflow for expressing 7-F-Trp labeled proteins in E. coli.

Detailed Steps:

• Transformation: Co-transform a suitable E. coli expression strain (e.g., BL21(DE3)) with two plasmids: one containing your gene of interest with an in-frame amber stop codon (TAG) at the desired labeling site, and another plasmid encoding the mutant 7-F-Trp-specific aminoacyl-tRNA synthetase and its corresponding suppressor tRNA.

• Starter Culture: Inoculate a single colony into 5-10 mL of rich medium (e.g., LB) containing the appropriate antibiotics and grow overnight at 37°C with shaking.

• Main Culture: The next day, inoculate a larger volume of minimal medium (e.g., M9 salts supplemented with 0.4% glucose, 2 mM MgSO4, 0.1 mM CaCl2, and a mixture of all 20 canonical amino acids except tryptophan if using a Trp-auxotrophic strain) with the overnight starter culture to an initial OD600 of ~0.05.

• Growth: Incubate the main culture at 37°C with vigorous shaking until it reaches an OD600 of 0.6-0.8.

• Induction: Add 7-fluoro-L-tryptophan to a final concentration of 1-2 mM. If using 7-fluoroindole, add it to a final concentration of 1 mM.[4] Induce protein expression by adding the appropriate inducer (e.g., IPTG to a final concentration of 0.1-1 mM).

• Expression: Reduce the temperature to 18-25°C and continue to incubate for an additional 12-16 hours.

• Harvesting: Harvest the cells by centrifugation (e.g., 6,000 x g for 15 minutes at 4°C). Discard the supernatant and store the cell pellet at -80°C until purification.

Protocol 2: Purification of His-tagged 7-F-Trp Labeled Protein

This protocol is for the purification of a His-tagged protein using Immobilized Metal Affinity Chromatography (IMAC).

Workflow for His-tag Purification

Caption: Workflow for the purification of His-tagged proteins.

Detailed Steps:

• Buffer Preparation:

  • Lysis Buffer: 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole.

  • Wash Buffer: 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20-50 mM imidazole.

  • Elution Buffer: 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250-500 mM imidazole.

• Cell Lysis:

  • Resuspend the cell pellet in lysis buffer (e.g., 5 mL per gram of wet cell paste).

  • Lyse the cells by sonication on ice or by using a French press.

  • Clarify the lysate by centrifugation (e.g., 20,000 x g for 30 minutes at 4°C) to pellet cell debris.

• Binding:

  • Equilibrate the IMAC resin (e.g., Ni-NTA agarose) with lysis buffer.

  • Add the clarified lysate to the equilibrated resin and incubate with gentle mixing for 1 hour at 4°C.

• Washing:

  • Load the resin-lysate mixture onto a chromatography column.

  • Wash the resin with 10-20 column volumes of wash buffer to remove non-specifically bound proteins.

• Elution:

  • Elute the His-tagged protein with 5-10 column volumes of elution buffer. Collect fractions and analyze by SDS-PAGE.

• Post-Elution: Pool the fractions containing the purified protein. If necessary, dialyze the protein into a suitable storage buffer and store at -80°C.

Quantitative Data Summary

The following table summarizes typical yields for fluorinated tryptophan labeled proteins as reported in the literature. Actual yields will vary depending on the specific protein and expression conditions.

Protein	Fluorinated Tryptophan	Yield (mg/L of culture)	Reference
AncCDT-1	7-F-Trp	9.0	[4]
AncCDT-1	6-F-Trp	7.4	[4]
AncCDT-1	5-F-Trp	23.0	[4]
AncCDT-1	4-F-Trp	7.2	[4]

Disclaimer: The protocols and troubleshooting advice provided here are intended as general guidelines. Optimization will likely be required for your specific protein of interest.

References

• 1. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Site-Specific Incorporation of 7-Fluoro-L-tryptophan into Proteins by Genetic Encoding to Monitor Ligand Binding by 19F NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 5. biorxiv.org [biorxiv.org]

overcoming challenges in 19F NMR data acquisition and analysis

Welcome to the technical support center for 19F NMR spectroscopy. This guide is designed for researchers, scientists, and drug development professionals to provide clear and actionable solutions to common challenges encountered during data acquisition and analysis.

Frequently Asked Questions (FAQs)

Q1: Why is my 19F NMR spectrum baseline rolling or distorted?

A rolling or distorted baseline is a frequent artifact in 19F NMR that can significantly complicate phasing and integration. The primary causes include:

• Large Spectral Width: The vast chemical shift range of 19F NMR often necessitates a large spectral width, which can lead to baseline distortions.[1][2]

• Incorrect Phasing: Applying a large first-order phase correction, either manually or automatically, can introduce a rolling baseline.[1][2]

• Acoustic Ringing: The radiofrequency pulse can induce vibrations in the probe, causing oscillations in the initial part of the Free Induction Decay (FID) that manifest as baseline issues.[1]

• Probe Background Signals: Fluorine-containing materials within the NMR probe, such as Teflon components, can generate broad background signals that result in an uneven baseline.[1][3]

Q2: How can I improve the poor signal-to-noise (S/N) ratio in my 19F NMR experiment?

A low S/N ratio can obscure real signals and hinder accurate analysis.[4] Here are several strategies to enhance it:

• Increase the Number of Scans: The S/N ratio is proportional to the square root of the number of scans. Therefore, quadrupling the scans will double the S/N.[4]

• Optimize Shimming: A well-shimmed magnetic field is more homogeneous, leading to sharper signals and improved S/N.[4]

• Increase Sample Concentration: A more concentrated sample will produce a stronger signal, but be aware of potential line broadening at very high concentrations.[4]

• Use High-Quality NMR Tubes: Imperfections in the NMR tube can degrade the quality of the spectrum.[4]

• Exponential Multiplication: Applying a line-broadening factor (e.g., lb=0.3) during processing can improve the S/N, but may reduce resolution.[5][6]

Q3: What is the correct way to reference my 19F NMR spectra?

Accurate chemical shift referencing is critical for reliable data interpretation. Unlike 1H NMR, a universal internal standard for 19F NMR is challenging to establish due to the wide chemical shift range.[7]

• Internal vs. External Referencing: While internal references are common, they can sometimes interact with the sample. External referencing is an alternative, but susceptibility corrections may be necessary.

• Unified Chemical Shift Scale: The IUPAC recommends referencing all nuclei, including 19F, against the 1H signal of a primary reference like TMS (0 ppm), either directly or indirectly.[8]

• Common 19F Reference Compounds: Several compounds are used as 19F references, each with its own advantages and disadvantages. The choice may depend on the chemical shift range of the analyte.[7]

Q4: How do I determine the correct spectral width for my sample?

Setting an appropriate spectral width is crucial to avoid aliasing (folding) of peaks into the spectrum.[2]

• For Unknown Samples: Start with a very large spectral width (e.g., up to 500,000 Hz) to ensure all signals are captured.[2][9] The transmitter offset should be set to an estimated center of the expected chemical shift range.[2]

• For Known Samples: Once the approximate chemical shift range is known, the spectral width can be narrowed to encompass only the signals of interest, which can help improve digitization and reduce baseline artifacts.[2]

Q5: How can I remove or minimize background signals from the NMR probe?

Background signals from fluorine-containing materials in the probe are a common issue.

• EASY Pulse Sequence: The "Elimination of Artifacts in NMR SpectroscopY" (EASY) pulse sequence is a simple and effective method. It involves acquiring a second scan immediately after the first, before the T1 relaxation delay. This second scan primarily contains the background and artifact signals, which can then be subtracted from the first scan.[10]

• Probe Maintenance: In some cases, physically removing or replacing fluorine-containing components in the probe, such as Teflon sleeves, can reduce the background signal.[10]

Troubleshooting Guides

Guide 1: Resolving Baseline Distortions

This guide provides a step-by-step approach to diagnosing and fixing baseline issues in your 19F NMR spectra.

Troubleshooting Workflow for Baseline Issues

Caption: A decision tree for troubleshooting baseline problems.

Guide 2: Optimizing Data for Quantitative Analysis

Accurate quantification with 19F NMR requires careful optimization of acquisition parameters.

Experimental Workflow for Quantitative 19F NMR

Caption: Steps for acquiring quantitative 19F NMR data.

Data and Protocols

Table 1: Recommended Acquisition Parameters for Quantitative 19F NMR

Parameter	Recommended Value/Setting	Rationale
Pulse Angle	30° or 90°	A 90° pulse provides maximum signal per scan, but a 30° pulse can be used with a shorter relaxation delay if T1 values are long.[11][12]
Relaxation Delay (D1)	≥ 5 x T1 (longest T1 of interest)	Ensures complete relaxation of all nuclei for accurate integration.[13][14]
Acquisition Time (at)	~1-2 seconds	A longer acquisition time provides better resolution.[12][13]
Number of Scans (ns)	16 or higher	Dependent on sample concentration; sufficient to achieve a good S/N ratio.[11][13]
Spectral Width (sw)	Minimal width to encompass all signals	Reduces noise and baseline artifacts.[2][11]
Transmitter Offset (o1p)	Centered on the signals of interest	Ensures uniform excitation of all peaks.[2][11]

Table 2: Common 19F NMR Reference Compounds

Compound	Abbreviation	Chemical Shift (ppm vs. CFCl3)	Notes
Trifluoroacetic acid	TFA	-76.55	Commonly used, but its chemical shift can be pH-dependent.[7][15]
Benzotrifluoride	BTF	-63.72	Generally inert and provides a single sharp resonance.[7][15]
Hexafluorobenzene	HFB	-164.9	Useful for signals in the highly shielded region.[7][15]
2-(Trifluoromethyl)benzoic acid	TFMBA	Varies	Can be a good internal reference in certain biological buffers.[7]
Potassium Fluoride	KF	-125.3 (aqueous)	Simple and inexpensive, but the chemical shift is highly dependent on the solvent and concentration.[7][15]

Experimental Protocol: Standard 1D 19F NMR Acquisition

• Sample Preparation: Prepare your sample in a suitable deuterated solvent. If quantitative analysis is required, add a known amount of an internal standard.

• Probe Tuning and Matching: Insert the sample into the magnet. Tune and match the probe for the 19F frequency to ensure efficient transfer of radiofrequency power.[16][17] Improper tuning can lead to longer pulse widths and reduced sensitivity.[18]

• Initial Wide-Scan Spectrum:

  • Load a standard 1D 19F experiment.

  • Set a large spectral width (e.g., 250 ppm or greater) to identify the chemical shift range of your signals.[19]

  • Set the transmitter offset to an estimated midpoint of the expected signals.

  • Acquire a small number of scans (e.g., 16) to get a quick overview of the spectrum.[19]

• Optimized Spectrum Acquisition:

  • Based on the wide-scan spectrum, adjust the spectral width to be slightly larger than the region containing your signals of interest.

  • Re-center the transmitter offset.

  • Set the appropriate pulse angle and relaxation delay (especially for quantitative experiments).

  • Acquire the desired number of scans to achieve an adequate S/N ratio.

• Data Processing:

  • Apply a Fourier transform to the FID.

  • Apply an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3-1 Hz) to improve S/N.[6]

  • Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

  • Apply a baseline correction to obtain a flat baseline for accurate integration.

Logical Relationship of Key NMR Parameters

Caption: Key parameter relationships in NMR experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. F19 detection [nmr.chem.ucsb.edu]
• 3. Beginners question: checking probe and multinulear ability in Bruker machines - NMR Wiki Q&A Forum [qa.nmrwiki.org]
• 4. benchchem.com [benchchem.com]
• 5. NMR Artifacts - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Chemical Shift Referencing [nmr.chem.ucsb.edu]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Direct Comparison of 19F qNMR and 1H qNMR by Characterizing Atorvastatin Calcium Content - PMC [pmc.ncbi.nlm.nih.gov]
• 12. acgpubs.org [acgpubs.org]
• 13. chemrxiv.org [chemrxiv.org]
• 14. 19Flourine NMR [chem.ch.huji.ac.il]
• 15. colorado.edu [colorado.edu]
• 16. Probe Tuning [emory.edu]
• 17. 2) Manual Probe Tuning | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 18. What happens if NMR probe is not perfectly tuned/matched? - NMR Wiki Q&A Forum [qa.nmrwiki.org]
• 19. benchchem.com [benchchem.com]

strategies to control the incorporation of fluorinated amino acids in human cells

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for controlling the incorporation of fluorinated amino acids (FAAs) into proteins in human cells.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for incorporating fluorinated amino acids (FAAs) into proteins in human cells?

A1: There are two main strategies:

• Residue-Specific Incorporation: This method involves replacing a natural amino acid in the cell culture medium with its fluorinated analog. The cell's own translational machinery then incorporates the FAA at every position where the corresponding natural amino acid would normally occur. A "medium switch" strategy is often employed to control the timing and efficiency of incorporation.[1][2][3][4]

• Site-Specific Incorporation: This more precise method uses an engineered, "orthogonal" aminoacyl-tRNA synthetase (aaRS) and its cognate transfer RNA (tRNA).[5][6][7] The aaRS is evolved to exclusively recognize the FAA and charge it onto the orthogonal tRNA. This tRNA is engineered to recognize a "blank" codon, most commonly the amber stop codon (UAG), which has been introduced at the desired site in the gene of interest.[5][8][9]

Q2: Why use fluorinated amino acids in protein studies?

A2: Fluorine (¹⁹F) is an ideal probe for Nuclear Magnetic Resonance (NMR) spectroscopy. It has a high gyromagnetic ratio (83% of ¹H sensitivity), a 100% natural abundance, and is virtually absent in biological systems, which provides a background-free signal.[1][2][4] This allows for the study of protein structure, dynamics, and interactions in complex environments, including directly inside human cells (in-cell NMR).[3][4]

Q3: What human cell lines are commonly used for FAA incorporation?

A3: Human Embryonic Kidney 293 (HEK293) cells and their derivatives, like HEK293T, are frequently used due to their high transfection efficiency and robust protein expression capabilities.[2][4][6]

Q4: How can I verify that the FAA has been successfully incorporated?

A4: Mass spectrometry (MS) is the gold standard for confirming the successful incorporation, identity, and precise location of an FAA within a protein.[1][10][11] High-resolution MS can detect the mass shift caused by the FAA, and tandem MS (MS/MS) can pinpoint its exact location in the peptide sequence.[10] For residue-specific incorporation, ¹⁹F NMR can also confirm incorporation by detecting the characteristic fluorine signals.[2]

Troubleshooting Guide

Problem 1: Low or No Yield of FAA-Containing Protein

Possible Cause	Suggested Solution / Troubleshooting Step
FAA or Synthetase Toxicity	Perform a dose-response experiment to determine the optimal, non-toxic concentration of the FAA. For site-specific methods, use an inducible promoter for the orthogonal synthetase to control its expression level and timing.[12]
Inefficient Orthogonal System (Site-Specific)	- Optimize Plasmids: Co-transfect plasmids for the synthetase and the target protein at different ratios to find the optimal balance. Ensure the synthetase plasmid contains multiple copies of the tRNA gene for higher expression.[7][8]- Evolve Synthetase: If efficiency remains low, the synthetase may need to be further engineered for improved activity and specificity with your FAA of interest.[13][14]
Poor FAA Uptake by Cells	While many FAAs are readily taken up, some may have poor bioavailability. If uptake is suspected, consider using FAA-dipeptides, which can improve transport into the cell.[9]
Premature Termination at Stop Codon (Site-Specific)	The efficiency of stop codon suppression competes with the cell's natural release factors (e.g., eRF1).[7] Consider strategies like transiently inhibiting or engineering the release factor to improve readthrough, though this can increase off-target effects.[7]
Reduced Protein Synthesis (Residue-Specific)	Supplementing the medium with FAAs can sometimes slow down overall protein synthesis. Optimize the timing of the "medium switch" post-transfection. A switch at 24 hours is often a good starting point as it allows cells to recover from transfection before introducing the FAA.[2][4]

Problem 2: Off-Target Incorporation or Misediting

Possible Cause	Suggested Solution / Troubleshooting Step
Orthogonal Synthetase is Not Truly Orthogonal	The engineered synthetase may be charging the FAA onto endogenous tRNAs, or charging natural amino acids onto the orthogonal tRNA. This can be lethal to the cell.[12] Test the orthogonality of your system using in vitro assays or by expressing a reporter gene lacking a stop codon and checking for FAA incorporation via mass spectrometry.[12]
Endogenous Synthetases Recognize the FAA	A natural synthetase in the human cell may weakly recognize and incorporate the FAA, leading to off-target effects. This is a known challenge.[12] Verify incorporation sites rigorously with tandem mass spectrometry (MS/MS).

Visualized Workflows and Mechanisms

Mechanism of Site-Specific FAA Incorporation

The diagram below illustrates the core components of the orthogonal translation system used for site-specific incorporation of an FAA in response to an amber stop codon (UAG).

Caption: Orthogonal translation machinery for FAA incorporation.

General Experimental Workflow

This flowchart outlines the key steps from cell preparation to final analysis for incorporating FAAs in human cells.

Caption: Experimental workflow for FAA incorporation.

Troubleshooting Flowchart: Low Protein Yield

Use this decision tree to diagnose the cause of low yield of your target protein.

Caption: Troubleshooting flowchart for low protein yield.

Data Hub: FAA Incorporation Efficiency

The efficiency of residue-specific FAA incorporation can be controlled by altering the composition of the culture medium.[2][15] The following table summarizes typical results for different media strategies in HEK293T cells.

Media Strategy	Description	Typical Incorporation Efficiency	Key Advantage
Mix50	Medium contains a 50:50 mixture of the natural amino acid and the FAA from the start.[2]	Low (~10-25%)	Minimizes structural perturbation by favoring single FAA incorporation per protein molecule.[2]
Mix75	Medium contains a 25:75 mixture of the natural amino acid and the FAA.[2]	Medium (~25-40%)	A balance between incorporation level and potential structural effects.[15]
ST24h	Cells grow in standard medium for 24h post-transfection, then switched to medium where the natural amino acid is fully replaced by the FAA.[2][4]	High (up to 60%)[1][3]	Maximizes FAA incorporation for applications where signal intensity (e.g., in-cell NMR) is critical.[2]

Note: Efficiencies are estimates and will vary based on the specific protein, FAA, and experimental conditions.

Experimental Protocol: Residue-Specific FAA Incorporation

This protocol details the "Medium Switch" (ST24h) strategy for incorporating an FAA (e.g., 4-fluoro-L-phenylalanine, 4FF) in place of its natural analog (L-phenylalanine) in transiently transfected HEK293T cells.

Materials:

• HEK293T cells

• Complete Growth Medium (e.g., DMEM, 10% FBS, 1% Pen-Strep)

• Transfection Reagent (e.g., PEI, Lipofectamine)

• Plasmid DNA encoding your protein of interest

• Custom Expression Medium: Phenylalanine-free DMEM

• 4-fluoro-L-phenylalanine (4FF) powder

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding:

  • One day before transfection, seed HEK293T cells in a T-75 flask or 10 cm plate so they reach 70-80% confluency on the day of transfection.

• Transfection (Day 0):

  • Prepare the DNA-transfection reagent complexes according to the manufacturer's protocol.

  • Add the complexes to the cells and incubate under standard conditions (37°C, 5% CO₂).

• Medium Switch (Day 1 - 24 hours post-transfection):

  • Prepare the final expression medium: Dissolve 4FF in the Phenylalanine-free DMEM to the desired final concentration (e.g., the same concentration as Phe in standard DMEM). Warm to 37°C.

  • Gently aspirate the old medium from the cells.

  • Wash the cells once with 5 mL of pre-warmed sterile PBS to remove residual phenylalanine.

  • Aspirate the PBS and add 10-12 mL of the prepared 4FF-containing expression medium.

• Protein Expression (Day 1-3):

  • Return the cells to the incubator and allow the protein to express for an additional 24-48 hours. The total expression time from transfection is 48-72 hours.

• Cell Harvest (Day 3):

  • Aspirate the medium.

  • Wash cells with cold PBS.

  • Scrape the cells into 1-2 mL of cold PBS and transfer to a conical tube.

  • Pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C).

  • Discard the supernatant. The cell pellet can be stored at -80°C or used immediately for lysis.

• Lysis and Purification:

  • Lyse the cell pellet using a suitable buffer (e.g., RIPA buffer with protease inhibitors) and mechanical disruption (sonication or freeze-thaw cycles).

  • Clarify the lysate by high-speed centrifugation.

  • Purify the protein from the supernatant using an appropriate method (e.g., Ni-NTA affinity chromatography for His-tagged proteins).

• Verification:

  • Confirm the presence and purity of your protein using SDS-PAGE and Western Blot.

  • Verify the incorporation of 4FF and determine the efficiency using high-resolution mass spectrometry.[1][2][10]

References

• 1. researchgate.net [researchgate.net]
• 2. Controlling the incorporation of fluorinated amino acids in human cells and its structural impact - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Expanding the Genetic Code – KLang Lab | Chemical Biology | ETH Zurich [lang.ethz.ch]
• 6. A rationally designed orthogonal synthetase for genetically encoded fluorescent amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Improving the Efficiency and Orthogonality of Genetic Code Expansion - PMC [pmc.ncbi.nlm.nih.gov]
• 8. addgene.org [addgene.org]
• 9. Expanding the genetic code - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. mdpi.com [mdpi.com]
• 14. Engineering of an orthogonal aminoacyl-tRNA synthetase for efficient incorporation of the non-natural amino acid O-methyl-L-tyrosine using fluorescence-based bacterial cell sorting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. flore.unifi.it [flore.unifi.it]

Technical Support Center: Managing Metabolic Adaptation of E. coli to Fluoroindoles

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers studying the metabolic adaptation of Escherichia coli to fluoroindoles.

Troubleshooting Guides

This section addresses specific problems that may arise during experimentation.

1. Q: My E. coli culture shows slow or no growth after introducing fluoroindoles. What are the possible causes and solutions?

A: Slow or inhibited growth is a common challenge when forcing E. coli to utilize fluoroindole. Several factors could be responsible:

• Toxicity of the Fluoroindole Analog: Fluoroindoles can be toxic, altering the electrostatic potential of cellular membranes and inhibiting cell division.[1] The level of toxicity can vary significantly between different isomers. For instance, adaptation to 7-fluoroindole has been shown to be highly challenging for E. coli.[2]

  • Solution: Determine the Minimum Inhibitory Concentration (MIC) of your specific fluoroindole analog to establish a sub-lethal working concentration. If growth is severely inhibited, consider starting with a lower concentration of the fluoroindole or temporarily increasing the concentration of supplementary nutrients.[3]

• Inadequate Adaptation Period: Metabolic adaptation is a gradual process that occurs over many generations. Expect an initial lag or slow growth phase as the cells adjust their regulatory networks.

  • Solution: Ensure your Adaptive Laboratory Evolution (ALE) protocol involves a gradual decrease in the natural precursor (indole or tryptophan) while maintaining selective pressure with the fluoroindole.[1][3] Be patient, as full adaptation can take several weeks to months.[1]

• Suboptimal Inoculum: The physiological state of the starter culture can impact the experiment's success.

  • Solution: Standardize your inoculum preparation. It is recommended to start from a single colony and grow it to the mid-log phase before introducing it to the experimental medium. Avoid repeated subculturing from previous liquid cultures, which can lead to the accumulation of unintended mutations.[4][5]

• Media Composition: The composition of the minimal medium is critical for supporting growth under selective pressure.

  • Solution: Use a well-defined minimal medium, such as New Minimal Medium (NMM), supplemented with the necessary trace elements.[3] Ensure all components are fresh and correctly prepared.

2. Q: I'm observing highly variable or fluctuating optical density (OD600) readings during my Adaptive Laboratory Evolution (ALE) experiment. Why is this happening?

A: Fluctuating OD values, especially during the initial phases of adaptation, are often observed and can indicate several ongoing processes:

• Population Bottlenecks and Recovery: As the concentration of the natural nutrient (indole) is reduced, a portion of the cell population may die off, leading to a drop in OD. The subsequent increase in OD indicates that a sub-population is beginning to adapt and utilize the fluoroindole. This is a typical characteristic of the selection process in ALE.[3][6]

• Emergence of Competing Sub-populations: The culture may contain a mix of cells with varying degrees of adaptation. The fluctuating OD can reflect the competition dynamics within these populations.

• Inconsistent Sampling or Measurement: Ensure your culture is well-mixed before taking a sample for OD measurement to get a representative reading.

Solution: Continue the serial passage as planned. These fluctuations are often a natural part of the evolutionary process. Maintain consistent experimental conditions and track the overall trend of the OD over many passages. The fluctuations should stabilize as the population becomes more homogeneously adapted.[2]

3. Q: How can I confirm that fluoroindole is being converted to fluorotryptophan and incorporated into my E. coli proteome?

A: Confirmation of successful metabolic adaptation and incorporation requires proteomic analysis:

• Primary Method: Mass Spectrometry: The most definitive method is to analyze the proteome of your adapted strain using mass spectrometry (e.g., LC-ESI-Q-TOF).[3]

  • Procedure Overview: Harvest cells, extract total protein, and perform an in-gel digest. Analyze the resulting peptides via mass spectrometry. Search the spectra for a mass shift corresponding to the replacement of a hydrogen atom with a fluorine atom on tryptophan residues (+17.991 Da).[3] This will confirm the presence of fluorotryptophan in the peptide fragments.

• Supporting Evidence: While not as direct as mass spectrometry, observing consistent, robust growth in a minimal medium where fluoroindole is the sole precursor for tryptophan synthesis strongly suggests successful incorporation.

Frequently Asked Questions (FAQs)

1. Q: What is the underlying mechanism of E. coli's metabolic adaptation to fluoroindoles?

A: The adaptation hinges on the substrate promiscuity of two key enzymes in the tryptophan metabolic pathway:

• Tryptophan Synthase (TrpS): This enzyme, encoded by the trpA and trpB genes, catalyzes the final step in tryptophan biosynthesis. It can recognize and convert fluoroindoles (in the presence of L-serine) into their corresponding fluorotryptophan amino acids.[2][3][7]

• Tryptophanyl-tRNA Synthetase (TrpRS): This enzyme, encoded by trpS, charges the tRNA with the tryptophan analog. It can recognize fluorotryptophan and attach it to the tryptophan-specific tRNA, allowing for its incorporation into proteins during translation.[2][3] For this process to work, the E. coli strain must be a tryptophan auxotroph, meaning its native ability to synthesize tryptophan from chorismate is knocked out (e.g., by deleting the trpLEDC genes).[2][3] This creates the necessary selective pressure to force the cells to use the supplied fluoroindole.

2. Q: What genetic changes are expected in E. coli strains adapted to fluoroindoles?

A: Studies have shown that full adaptation to fluoroindoles requires a surprisingly low number of genetic mutations.[1][8] Instead of major changes to the core metabolic enzymes, the adaptation is primarily associated with large-scale rearrangements in:

• Regulatory Networks: Adjustments in gene expression that optimize the cell's metabolism for the new building block.

• Membrane Integrity: Changes in the cell membrane composition.[1][8][9]

• Protein Folding and Quality Control: Mechanisms to cope with potential protein misfolding caused by the incorporation of the unnatural amino acid.[1][6][8]

3. Q: How is the tryptophan (trp) operon regulated, and how does this affect experiments with fluoroindoles?

A: The trp operon in E. coli is a repressible system under negative control.[10][11]

• Repression: The operon includes five structural genes (trpE, D, C, B, A) that encode the enzymes for tryptophan synthesis.[10] A separate regulatory gene, trpR, produces a repressor protein. In the presence of high levels of tryptophan, tryptophan acts as a co-repressor, binding to the TrpR protein.[11][12] This complex then binds to the operator region of the trp operon, blocking transcription.[11][12]

• Implications for Experiments: In a typical fluoroindole adaptation experiment using a trpLEDC knockout strain, the repression mechanism of the full operon is not the primary control point, as the upstream pathway is absent. However, the expression of the remaining trpBA genes (encoding tryptophan synthase) is crucial. Understanding the native regulation is important for strain design and interpreting potential secondary mutations that may arise in regulatory elements during ALE.

4. Q: What is Adaptive Laboratory Evolution (ALE) and how is it applied in this context?

A: Adaptive Laboratory Evolution (ALE) is an experimental method that applies selective pressure to a microbial population over an extended period to select for individuals with desired traits.[13][14] In the context of fluoroindole adaptation, the workflow involves:

• Starting Strain: An E. coli strain that cannot synthesize its own tryptophan (a Trp-auxotroph).[3][6]

• Selective Environment: A minimal medium containing a growth-limiting amount of indole (the natural precursor) and an excess of the target fluoroindole.

• Serial Passage: The culture is grown for a set period (e.g., 24 hours), and then a small volume is transferred to a fresh flask of the same medium. This process is repeated for many generations.[13][15]

• Gradual Pressure Increase: Over the course of the experiment, the concentration of indole is gradually reduced to zero, forcing the cells to rely solely on the fluoroindole for survival and growth.[1][3]

• Analysis: The resulting adapted population is then analyzed for phenotypic changes (e.g., improved growth rate) and genotypic changes (via whole-genome sequencing).[13]

Quantitative Data

Table 1: Effect of Fluorotryptophan Incorporation on Enzyme Activity in E. coli

This table summarizes the impact on the specific activity of two enzymes when different fluorotryptophan analogs are incorporated into the proteome of a tryptophan-requiring E. coli strain.

Fluoro-Analog Supplied	% of Control Specific Activity
β-Galactosidase
4-Fluorotryptophan	60%
5-Fluorotryptophan	10%
6-Fluorotryptophan	10%

(Data sourced from PubMed.[16])

Table 2: Example Starting Parameters for an Adaptive Laboratory Evolution (ALE) Experiment

These parameters provide a validated starting point for cultivating a Trp-auxotrophic E. coli strain to adapt to 6-fluoroindole (6Fi) or 7-fluoroindole (7Fi).

Component	Initial Concentration	Purpose
Indole	2.5 µM	Provide a limiting amount of the natural precursor to sustain initial growth.
6-Fluoroindole or 7-Fluoroindole	70 µM	Exert selective pressure for adaptation to the unnatural analog.
Culture Medium	New Minimal Medium (NMM)	Provide essential nutrients for growth in a defined chemical environment.
Target OD600 before passage	0.7 - 1.0	Ensure a sufficient population density for serial transfer.

(Data sourced from Frontiers in Microbiology.[3])

Experimental Protocols

1. Protocol: Adaptive Laboratory Evolution for Fluoroindole Adaptation

This protocol outlines a serial batch culture method for adapting a Trp-auxotrophic E. coli strain to utilize fluoroindole.

• Strain Preparation:

  • Use an E. coli strain with deletions in the tryptophan biosynthesis pathway (e.g., ΔtrpLEDC) and tryptophan degradation pathway (ΔtnaA) to ensure tryptophan auxotrophy and prevent indole production.[2]

  • Streak the strain from a frozen glycerol stock onto an LB agar plate supplemented with tryptophan and incubate overnight.

• Pre-culture Preparation:

  • Inoculate a single colony into 5 mL of defined minimal medium (e.g., NMM) supplemented with a non-limiting concentration of indole (e.g., 100 µM).

  • Incubate overnight at 37°C with shaking (approx. 250 rpm).

• ALE Phase 1: Indole Depletion:

  • Prepare flasks of NMM containing the selective concentrations of indole (e.g., 2.5 µM) and the target fluoroindole (e.g., 70 µM).[3]

  • Inoculate these flasks with the pre-culture to a starting OD600 of ~0.05.

  • Incubate at 37°C with shaking.

  • Every 24 hours, measure the OD600 and transfer a small volume (e.g., 100 µL) to a new flask of the same medium. This is one "passage".

  • Periodically (e.g., every 5-10 passages), create a glycerol stock of the evolving population for backup and future analysis.

  • Over a period of 40-50 passages, gradually reduce the concentration of indole in the fresh media until it is completely eliminated.

• ALE Phase 2: Amino Acid Removal (Optional, for full adaptation):

  • If the NMM contains a supplementary mix of amino acids, begin a second phase of gradual removal of these supplements to ensure the strain is fully capable of synthesizing all necessary components using the fluorinated precursor.[3]

• Analysis of Adapted Strain:

  • After consistent growth is achieved in the complete absence of indole, isolate single colonies from the evolved population.

  • Characterize the growth kinetics of these isolates.

  • Perform whole-genome sequencing to identify mutations.

  • Use proteomic analysis to confirm fluorotryptophan incorporation.

2. Protocol: Determining Minimum Inhibitory Concentration (MIC) of Fluoroindoles

This protocol uses a broth microdilution method to determine the lowest concentration of a fluoroindole that inhibits visible E. coli growth.

• Preparation of Inoculum:

  • Inoculate a single colony of E. coli into 5 mL of Mueller-Hinton Broth (MHB) or another suitable medium.

  • Incubate overnight at 37°C with shaking.

  • Dilute the overnight culture in fresh MHB to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

  • Further dilute this suspension 1:100 in MHB to achieve a final inoculum density of approximately 1 x 10^6 CFU/mL.

• Preparation of Fluoroindole Dilutions:

  • In a 96-well microtiter plate, add 100 µL of MHB to wells 2 through 12.

  • Add 200 µL of a concentrated stock solution of your fluoroindole (e.g., 1024 µg/mL) to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, until well 11. Discard 100 µL from well 11. Well 12 will serve as a growth control (no fluoroindole).

• Inoculation and Incubation:

  • Add 100 µL of the prepared bacterial inoculum to each well (wells 1-12), bringing the final volume to 200 µL. The final bacterial density will be ~5 x 10^5 CFU/mL.[17]

  • Seal the plate and incubate at 37°C for 16-24 hours.[17]

• Determining the MIC:

  • After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the fluoroindole at which there is no visible growth.[18] This can be confirmed by measuring the OD600 of each well with a plate reader.

3. Protocol: Overview of Fluorotryptophan Incorporation Analysis by Mass Spectrometry

This section provides a high-level workflow for confirming the proteome-wide incorporation of fluorotryptophan.

• Sample Preparation:

  • Grow the adapted E. coli strain in minimal medium with the target fluoroindole as the sole tryptophan source until mid-log phase.

  • Harvest the cells by centrifugation.

  • Lyse the cells to extract the total cellular protein.

• Protein Digestion:

  • Run the protein extract briefly on an SDS-PAGE gel.

  • Excise the protein band and perform an in-gel tryptic digest to break down the proteins into smaller peptides.[3]

• LC-MS/MS Analysis:

  • Analyze the resulting peptide mixture using a high-resolution mass spectrometer, such as a Q-TOF or Orbitrap, coupled with liquid chromatography (LC-MS/MS).

• Data Analysis:

  • Use a proteomics software suite (e.g., Proteome Discoverer) to search the acquired MS/MS spectra against the E. coli protein database.

  • Crucially, include a dynamic (variable) modification in your search parameters for tryptophan residues corresponding to a mass shift of +17.991 Da (the mass difference between fluorine and hydrogen).[3]

  • The identification of a significant number of peptides containing this mass shift provides definitive evidence of fluorotryptophan incorporation.

Visualizations

Caption: Metabolic conversion of fluoroindole to fluorotryptophan in an engineered E. coli strain.

Caption: A typical workflow for an Adaptive Laboratory Evolution (ALE) experiment.

Caption: Negative repressible regulation of the E. coli trp operon by tryptophan.

References

• 1. Multiomics Analysis Provides Insight into the Laboratory Evolution of Escherichia coli toward the Metabolic Usage of Fluorinated Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Escherichia coli adapts metabolically to 6- and 7-fluoroindole, enabling proteome-wide fluorotryptophan substitution [frontiersin.org]
• 4. biology.stackexchange.com [biology.stackexchange.com]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. Tryptophan Synthase: Biocatalyst Extraordinaire - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. trp operon - Wikipedia [en.wikipedia.org]
• 11. Biology 2e, Genetics, Gene Expression, Prokaryotic Gene Regulation | OpenEd CUNY [opened.cuny.edu]
• 12. bio.libretexts.org [bio.libretexts.org]
• 13. Adaptive Laboratory Evolution of Microorganisms: Methodology and Application for Bioproduction | MDPI [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Incorporation of fluorotryptophans into proteins of escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 18. static.igem.org [static.igem.org]

Technical Support Center: Mass Spectrometry Analysis of Fluorinated Proteins

This guide provides troubleshooting advice, frequently asked questions (FAQs), and standardized protocols for researchers, scientists, and drug development professionals working with the mass spectrometry of fluorinated proteins.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the mass spectrometry analysis of fluorinated proteins?

A1: The unique physicochemical properties of fluorine introduce several challenges. The high electronegativity of fluorine and the strength of the carbon-fluorine (C-F) bond can affect ionization efficiency, lead to unusual fragmentation patterns, and cause issues with chromatographic separation compared to their non-fluorinated analogs.[1] Additionally, contamination from fluoropolymers commonly used in LC-MS systems (like PTFE tubing) can be a significant source of background noise.[1] Direct determination of fluorine itself is also difficult due to its high ionization potential and potential for spectral interferences.[2]

Q2: How does fluorination affect protein ionization?

A2: Fluorination can influence a protein's ionization behavior. The high electronegativity of fluorine can impact the protonation state of a peptide, potentially altering its charge state distribution in electrospray ionization (ESI). While some studies suggest fluorination can fine-tune molecular properties for analysis, it's crucial to optimize source conditions for each specific fluorinated analyte to ensure efficient ionization.[1][3]

Q3: Can standard protein digestion protocols be used for fluorinated proteins?

A3: Yes, standard enzymatic digestion protocols using enzymes like trypsin are generally effective.[4] However, the efficiency of digestion can be influenced by changes in protein conformation or enzyme accessibility caused by the incorporated fluorinated amino acids. It is important to ensure complete digestion, which can be verified by analyzing the resulting peptide mixture.

Q4: What is the "memory effect" in the context of fluorinated compound analysis?

A4: The memory effect refers to the persistence of signal from a previously analyzed sample in subsequent runs. Some fluorinated compounds can adsorb to surfaces within the mass spectrometer's ion source or transfer lines.[1] This leads to carryover and can interfere with the analysis of the next sample. To mitigate this, extensive washing of the system with strong organic solvents between sample injections is recommended.[1]

Troubleshooting Guide

This section addresses specific issues that may arise during the analysis of fluorinated proteins.

Issue 1: Poor Signal Intensity or No Peaks Detected

Q: My fluorinated protein/peptide is not showing up in the mass spectrum, or the signal is very weak. What should I do?

A: Low signal intensity is a common problem in mass spectrometry.[5] For fluorinated compounds, several factors could be at play. Follow this logical troubleshooting workflow:

Caption: Troubleshooting workflow for poor signal intensity.

• Sample Purity: Ensure the sample is free from contaminants like salts, detergents (e.g., SDS), and stabilizers (e.g., glycerol), which can suppress ionization.[6]

• Ionization Efficiency: The choice of ionization technique and its parameters are critical.[5] Systematically optimize ESI source parameters such as capillary voltage, gas flow, and temperature specifically for your fluorinated analyte.[1]

• Instrument State: Regularly tune and calibrate your mass spectrometer to ensure it is operating at peak performance.[5]

Issue 2: High Background Noise and Contamination

Q: I am observing significant background signals and non-specific peaks, especially in the low m/z range. What is the cause?

A: This is often due to contamination from fluoropolymers within the LC system.

• Source of Contamination: Standard LC systems often use PTFE tubing and solvent frits, which can leach fluorinated compounds, causing significant background noise.[1] This is especially problematic for trace-level analysis.

• Mitigation Strategy:

  • Use a "Fluorine-Free" System: If possible, use an LC system specifically designed to be free of fluoropolymers.

  • System Cleaning: Run several blank injections with a strong solvent wash (e.g., isopropanol or acetonitrile) to flush the system.[1]

  • Background Subtraction: Utilize data analysis software to perform background subtraction on your spectra.

Issue 3: Unexpected Fragmentation or Mass Shifts

Q: The fragmentation pattern of my fluorinated peptide is unusual, or the precursor mass is not what I expected. How do I interpret this?

A: Fluorination introduces specific and predictable changes to mass and fragmentation.

• Mass Calculation: First, confirm the expected mass. The incorporation of a fluorinated amino acid will increase the mass of the peptide. For example, replacing tyrosine with 3-fluoro-tyrosine results in a specific mass shift. Mass spectrometry is a key tool to confirm the efficiency of fluorine incorporation.[7][8]

• Characteristic Neutral Losses: Fluorinated compounds can exhibit characteristic fragmentation patterns, including the neutral loss of hydrogen fluoride (HF, 20 Da) or the loss of a fluorine radical (F, 19 Da).[1]

• Data Interpretation: Analyze your MS/MS spectra for these characteristic losses. Their presence can help confirm the identity of your fluorinated peptide.

Caption: Common fragmentation pathways for fluorinated peptides.

Data Tables for Quick Reference

Table 1: Common Mass Shifts for Fluorinated Aromatic Amino Acids

Amino Acid	Fluorinated Analog	Mass Change (Da)
Phenylalanine	4-Fluoro-phenylalanine	+18.00
Tyrosine	3-Fluoro-tyrosine	+17.99
Tryptophan	5-Fluoro-tryptophan	+18.00

Table 2: Typical Fragment Neutral Losses in Fluorinated Compounds

Neutral Loss	Mass (Da)	Description
HF	20.01	Loss of a neutral hydrogen fluoride molecule.[1]
F•	19.00	Loss of a fluorine radical from the molecular ion.[1]

Table 3: Fluorine Incorporation Efficiency

Method	Protein/System	Reported Efficiency	Reference
Medium Switch in Human Cells	Carbonic Anhydrase 2	Up to 60%	[7][8]
Auxotrophic E. coli DL39(DE3)	KIX domain	64% (3-F-Tyr)	[9]

Experimental Protocols

Protocol: Sample Preparation and Digestion of Fluorinated Proteins

This protocol outlines a general workflow for preparing a fluorinated protein sample for LC-MS/MS analysis.

Caption: General experimental workflow for protein analysis.

1. Protein Extraction and Solubilization:

• Extract proteins from cells or tissues using a lysis buffer compatible with mass spectrometry (i.e., low in non-volatile salts and detergents).[4]

• If detergents are necessary for solubilization, they must be removed prior to MS analysis.

2. Reduction and Alkylation:

• Reduce disulfide bonds by adding Dithiothreitol (DTT) to a final concentration of 10 mM and incubating at 50°C for 30 minutes.[4]

• Alkylate the resulting free cysteine residues by adding iodoacetamide (IAA) to a final concentration of 50 mM and incubating for 30 minutes at room temperature in the dark.[4]

3. In-Solution Enzymatic Digestion:

• Dilute the protein sample with a suitable buffer (e.g., 50 mM ammonium bicarbonate) to reduce the concentration of any denaturants.

• Add a sequencing-grade enzyme, such as trypsin, at a protein-to-enzyme ratio of approximately 20:1 (w/w).[4]

• Incubate overnight at 37°C with gentle agitation.

• Stop the digestion by adding trifluoroacetic acid (TFA) or formic acid to a final concentration of ~1%, which will bring the pH to 2-3.[4]

4. Peptide Desalting and Cleanup:

• Before MS analysis, peptides must be desalted to remove salts and other contaminants that can interfere with ionization.

• Use a C18-based solid-phase extraction method (e.g., ZipTips or spin columns).

• Wash the bound peptides with a low organic solvent solution (e.g., 0.1% TFA in water).

• Elute the purified peptides with a high organic solvent solution (e.g., 50% acetonitrile, 0.1% TFA).

5. Sample Reconstitution and Analysis:

• Dry the eluted peptides completely using a vacuum centrifuge.

• Reconstitute the peptide sample in a small volume of a solution suitable for injection into the LC-MS/MS system (e.g., 0.1% formic acid in water).

• Proceed with LC-MS/MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Application of Fluorine-Containing Reagents in Structural Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. info.gbiosciences.com [info.gbiosciences.com]
• 5. gmi-inc.com [gmi-inc.com]
• 6. massspec.unm.edu [massspec.unm.edu]
• 7. Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Validation of 7-Fluoro-L-tryptophan Incorporation in Recombinant Proteins

For researchers, scientists, and drug development professionals, the precise incorporation of non-canonical amino acids like 7-fluoro-L-tryptophan (7FTrp) is critical for a range of applications, from protein engineering to drug discovery. Mass spectrometry (MS) stands as a definitive analytical technique for validating this incorporation. This guide provides an objective comparison of MS-based validation of 7FTrp incorporation, supported by experimental data and detailed protocols.

The site-specific incorporation of 7FTrp into proteins, often achieved through genetic code expansion using an engineered aminoacyl-tRNA synthetase/tRNA pair that recognizes an amber stop codon (TAG), allows for the introduction of a fluorine atom as a sensitive probe for ¹⁹F NMR spectroscopy. This enables the study of protein structure, dynamics, and ligand binding with minimal structural perturbation. Validating the fidelity and efficiency of this incorporation is paramount, and high-resolution mass spectrometry is the gold standard for this purpose.

Comparative Analysis of Tryptophan Analog Incorporation

The efficiency and fidelity of incorporation can vary between different tryptophan analogs. While this guide focuses on 7FTrp, it is useful to compare its performance with other commonly used fluorinated and non-fluorinated tryptophan analogs. The following table summarizes quantitative data from mass spectrometry analyses of proteins expressed with the intent of incorporating a single tryptophan analog at a specific site.

Protein	Tryptophan Analog	Expected Mass (Da)	Observed Mass (Da)	Mass Difference (Da)	Relative Abundance	Notes
RFP-13TAG	7-Fluoro-L-tryptophan	26745.09	26745.12	+0.03	Most abundant	Single incorporation of 7FTrp.[1]
RFP-13TAG	7-Fluoro-L-tryptophan	-	26762.12	-	~30%	Double incorporation of 7FTrp (one at the TAG codon and one replacing a native Trp).[1]
RFP-13TAG	Glutamyl-tRNA	-	26673.11	-	Minor peak	Misincorporation of glutamic acid at the amber stop codon.[1]
AncCDT-1 (Trp71)	4-Fluoro-L-tryptophan	27454.5	27454.5	0.0	High	Homogeneous incorporation with negligible misincorporation of native tryptophan.[2]
AncCDT-1 (Trp71)	5-Fluoro-L-tryptophan	27454.5	27454.5	0.0	High	Homogeneous incorporation with negligible misincorporation of native tryptophan.[2]
AncCDT-1 (Trp71)	6-Fluoro-L-tryptophan	27454.5	27454.5	0.0	High	Homogeneous incorporation with negligible misincorporation of native tryptophan.[2]
AncCDT-1 (Trp71)	7-Fluoro-L-tryptophan	27454.5	27454.5	0.0	High	Homogeneous incorporation with negligible misincorporation of native tryptophan.[2]
ZiPro	7-Aza-L-tryptophan	-	Consistent	-	-	Mass spectrometry was consistent with the incorporation of single 7-azatryptophan residues.[3]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon these findings. Below are protocols for key experiments involved in the expression, purification, and mass spectrometry validation of 7FTrp-containing proteins.

Protein Expression and Purification of 7FTrp-labeled Zika Virus NS2B-NS3 Protease (ZiPro)

This protocol is adapted from the supplementary information of Qianzhu et al., 2022.

• Transformation and Culture:

  • Chemically competent E. coli BL21(DE3) cells are co-transformed with two plasmids: one encoding the G1PylRS enzyme specific for 7FTrp and another containing the gene for the Zika virus NS2B-NS3 protease (ZiPro) with an amber (TAG) stop codon at the desired tryptophan site.

  • A single colony is used to inoculate a 5 mL LB medium starter culture containing appropriate antibiotics and grown overnight at 37°C.

  • The starter culture is then used to inoculate 1 L of LB medium with antibiotics. The culture is grown at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induction and 7FTrp Incorporation:

  • Protein expression is induced by adding 1 mM IPTG to the culture.

  • Simultaneously, 2 mM 7-fluoro-L-tryptophan is added to the medium.

  • The culture is then incubated at 18°C for 16-20 hours with shaking.

• Cell Lysis and Protein Purification:

  • Cells are harvested by centrifugation at 4,000 x g for 20 minutes at 4°C.

  • The cell pellet is resuspended in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole) and lysed by sonication on ice.

  • The lysate is clarified by centrifugation at 18,000 x g for 30 minutes at 4°C.

  • The supernatant containing the His-tagged ZiPro is loaded onto a Ni-NTA affinity column.

  • The column is washed with a wash buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20 mM imidazole).

  • The protein is eluted with an elution buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250 mM imidazole).

  • The purified protein is then buffer-exchanged into a storage buffer (e.g., 20 mM MES, pH 6.5, 150 mM NaCl) and concentrated.

Intact Protein Mass Spectrometry Analysis

• Sample Preparation:

  • The purified protein sample is diluted to a final concentration of approximately 10 µM in a solution of 50% acetonitrile and 0.1% formic acid in water.

• Mass Spectrometry Analysis:

  • The sample is analyzed by electrospray ionization time-of-flight (ESI-TOF) mass spectrometry.

  • The mass spectrometer is operated in positive ion mode.

  • Data is acquired over a mass-to-charge (m/z) range appropriate for the expected protein mass and charge state distribution.

• Data Deconvolution:

  • The resulting multi-charged spectrum is deconvoluted using appropriate software (e.g., MaxEnt1) to obtain the zero-charge mass of the protein.

  • The observed mass is then compared to the theoretical mass calculated based on the amino acid sequence with and without the incorporation of 7FTrp. The mass of a tryptophan residue is 186.0793 Da, while the mass of a 7-fluoro-L-tryptophan residue is 204.0699 Da.

Visualizing the Workflow and Mechanism

To better illustrate the processes involved, the following diagrams were generated using the DOT language.

Caption: Experimental workflow for 7FTrp incorporation and MS validation.

Caption: Mechanism of site-specific 7FTrp incorporation via amber suppression.

References

• 1. researchgate.net [researchgate.net]
• 2. Efficient biosynthetic incorporation of tryptophan and indole analogs in an integral membrane protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biosynthetic Incorporation of Tryptophan Analogs in Proteins | Basicmedical Key [basicmedicalkey.com]

comparing 7-fluoro-L-tryptophan with other fluorinated tryptophan isomers

A Comprehensive Comparison of 7-Fluoro-L-Tryptophan and its Isomers for Advanced Research and Drug Development

In the landscape of modern biochemical research and pharmaceutical development, fluorinated amino acids have emerged as indispensable tools. The strategic incorporation of fluorine into amino acids, such as tryptophan, provides a unique probe for investigating protein structure, function, and dynamics. Among these, 7-fluoro-L-tryptophan and its isomers (4-fluoro-, 5-fluoro-, and 6-fluoro-L-tryptophan) offer distinct biophysical properties that can be leveraged for a variety of applications, from 19F Nuclear Magnetic Resonance (NMR) spectroscopy to the modulation of biological pathways. This guide provides an objective comparison of these fluorinated tryptophan isomers, supported by experimental data, to aid researchers in selecting the optimal analogue for their specific needs.

Biophysical and Spectroscopic Properties: A Comparative Overview

The substitution of a hydrogen atom with fluorine on the indole ring of tryptophan results in minimal steric perturbation while significantly altering the electronic properties of the molecule.[1] This makes fluorinated tryptophans excellent non-invasive probes. The position of the fluorine atom, however, dictates the specific characteristics of each isomer, influencing its utility in different experimental contexts.

Property	4-Fluoro-L-Tryptophan	5-Fluoro-L-Tryptophan	6-Fluoro-L-Tryptophan	7-Fluoro-L-Tryptophan	Reference
Molecular Weight ( g/mol )	222.22	222.22	222.22	222.22	[2][3][4]
19F NMR Chemical Shift Range in Proteins (ppm)	~ -120 to -125	~ -120 to -130	~ -115 to -120	~ -131 to -135	[1][5]
Fluorescence Quantum Yield	Significantly Reduced	Similar to Tryptophan	Similar to Tryptophan	Significantly Reduced	[6]
Effect on Protein Stability	Can be destabilizing	Generally well-tolerated	Can be destabilizing	Can be destabilizing	[6][7]
Serotonin Synthesis Inhibition	Not well-documented	Weak inhibitor	Known inhibitor	Not well-documented	[7][8][9]

Table 1: Comparative Properties of Fluorinated Tryptophan Isomers. This table summarizes the key biophysical and spectroscopic properties of 4-, 5-, 6-, and 7-fluoro-L-tryptophan, providing a basis for their differential application in research.

Performance in Key Experimental Applications

The choice of a fluorinated tryptophan isomer is highly dependent on the intended application. Below, we compare the performance of these analogues in several key experimental areas.

19F Nuclear Magnetic Resonance (NMR) Spectroscopy

19F NMR is a powerful technique for studying protein structure and dynamics due to the high sensitivity of the 19F nucleus and the absence of background signals in biological systems.[10] All four fluorinated tryptophan isomers can be incorporated into proteins for 19F NMR studies. However, their NMR properties differ, which can be advantageous for specific applications. For instance, the distinct chemical shift ranges of the isomers can be exploited for multi-site labeling and analysis.[5]

A study comparing the 19F NMR relaxation properties of these isomers incorporated into the protein cyclophilin A (CypA) provides valuable comparative data.

Isomer	¹⁹F R₁ (s⁻¹) in CypA	¹⁹F R₂ (s⁻¹) in CypA
4-Fluoro-L-Tryptophan	~ 2.0	~ 110
5-Fluoro-L-Tryptophan	~ 1.2	~ 65
6-Fluoro-L-Tryptophan	~ 1.2	~ 63
7-Fluoro-L-Tryptophan	~ 1.2	~ 110

Table 2: 19F NMR Relaxation Rates of Fluorinated Tryptophan Isomers in CypA. This data highlights the differences in the relaxation properties of the isomers, which can provide insights into the local dynamics of the protein.[11]

Fluorescence Spectroscopy

The intrinsic fluorescence of tryptophan is a sensitive probe of its local environment. Fluorination of the indole ring can modulate these fluorescence properties. 5- and 6-fluoro-L-tryptophan exhibit quantum yields similar to that of natural tryptophan, making them useful as fluorescent probes to study protein folding and conformational changes.[6] In contrast, 4- and 7-fluoro-L-tryptophan have significantly reduced quantum yields and are virtually non-fluorescent at room temperature.[6] This property can be exploited in studies where the fluorescence of a specific tryptophan needs to be silenced to observe signals from other fluorophores.

Isomer	Relative Fluorescence Quantum Yield	Key Feature
4-Fluoro-L-Tryptophan	Very Low	Fluorescence Quencher
5-Fluoro-L-Tryptophan	High (similar to Trp)	Fluorescent Reporter
6-Fluoro-L-Tryptophan	High (similar to Trp)	Fluorescent Reporter
7-Fluoro-L-Tryptophan	Very Low	Fluorescence Quencher

Table 3: Comparative Fluorescence Properties of Fluorinated Tryptophan Isomers. The distinct fluorescence characteristics of the isomers allow for their use as either reporters or quenchers in fluorescence-based assays.

Enzyme Inhibition and Drug Development

Fluorinated tryptophans can act as inhibitors of enzymes involved in tryptophan metabolism. For example, 6-fluoro-DL-tryptophan is a known inhibitor of serotonin synthesis.[7][8][9] This property makes these compounds valuable tools for studying metabolic pathways and for the development of therapeutic agents. While comprehensive comparative data on the inhibitory potency of all four isomers against specific enzymes is limited, the existing literature suggests that the position of fluorination can significantly impact their biological activity.

Experimental Protocols

The successful application of fluorinated tryptophan isomers relies on robust experimental protocols for their incorporation into proteins and subsequent analysis.

Protocol for Incorporation of Fluorinated Tryptophan into Proteins in E. coli

This protocol is adapted from established methods for expressing proteins with fluorinated amino acids in a tryptophan-auxotrophic E. coli strain.[12]

Figure 1: Workflow for incorporating fluorinated tryptophan into proteins.

Methodology:

• Transformation: Transform a tryptophan-auxotrophic E. coli strain (e.g., ATCC 15769) with the plasmid encoding the protein of interest.

• Starter Culture: Grow a starter culture overnight in a rich medium (e.g., LB).

• Main Culture: Inoculate a minimal medium (e.g., M9) supplemented with all essential amino acids except tryptophan, and a limiting amount of tryptophan, with the starter culture.

• Growth: Grow the culture at 37°C with shaking until the mid-logarithmic phase (OD600 ≈ 0.6-0.8).

• Induction: Pellet the cells by centrifugation, wash them with M9 medium lacking tryptophan to remove any residual tryptophan, and resuspend them in fresh M9 medium containing the desired fluorinated tryptophan isomer (typically 50-100 mg/L). After a brief incubation period to allow for uptake of the analog, induce protein expression with an appropriate inducer (e.g., IPTG).

• Expression and Harvest: Continue to grow the culture at a lower temperature (e.g., 18-25°C) for several hours to overnight. Harvest the cells by centrifugation.

• Purification and Analysis: Purify the fluorinated protein using standard chromatography techniques. Confirm incorporation and purity by SDS-PAGE and mass spectrometry.

Protocol for 19F NMR Spectroscopy

Methodology:

• Sample Preparation: Prepare the purified fluorinated protein in a suitable NMR buffer (e.g., 20 mM phosphate buffer, 50 mM NaCl, pH 7.0) containing 10% D₂O. The protein concentration should typically be in the range of 0.1-1 mM.

• NMR Spectrometer: Use an NMR spectrometer equipped with a fluorine-observe probe.

• Data Acquisition: Acquire one-dimensional 19F NMR spectra at a constant temperature (e.g., 25°C). A typical experiment involves a simple pulse-acquire sequence.

• Data Processing: Process the acquired data using appropriate software (e.g., TopSpin, NMRPipe). This includes Fourier transformation, phasing, and baseline correction. Chemical shifts are typically referenced to an external standard such as trifluoroacetic acid (TFA).

Figure 2: Workflow for a typical 19F NMR experiment.

Protocol for Fluorescence Quantum Yield Measurement

The relative fluorescence quantum yield of a fluorinated tryptophan can be determined by comparing its fluorescence intensity to that of a standard with a known quantum yield (e.g., quinine sulfate or tryptophan itself).[13][14]

Methodology:

• Sample and Standard Preparation: Prepare solutions of the fluorinated tryptophan and the quantum yield standard in the same solvent (e.g., phosphate buffer, pH 7.0). The absorbance of all solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Absorbance Measurement: Measure the absorbance spectra of the sample and standard solutions using a UV-Vis spectrophotometer.

• Fluorescence Measurement: Record the fluorescence emission spectra of the sample and standard solutions using a spectrofluorometer. The excitation wavelength should be the same for both the sample and the standard.

• Data Analysis: Integrate the area under the fluorescence emission curves for both the sample and the standard. The quantum yield of the sample (Φ_sample) can then be calculated using the following equation:

  Φ_sample = Φ_standard * (I_sample / I_standard) * (A_standard / A_sample) * (n_sample / n_standard)²

  where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Conclusion

7-fluoro-L-tryptophan and its isomers are powerful tools for researchers in chemistry, biology, and medicine. Their unique spectroscopic properties, particularly for 19F NMR and fluorescence, provide invaluable insights into protein structure, dynamics, and interactions. The choice of isomer should be carefully considered based on the specific experimental goals. While 5- and 6-fluorotryptophan are excellent fluorescent reporters, 4- and 7-fluorotryptophan can serve as effective fluorescence quenchers. All four isomers are valuable probes for 19F NMR, with their distinct chemical shifts offering opportunities for multi-site labeling. As our understanding of the subtle effects of fluorination on protein biology deepens, the strategic application of these versatile amino acid analogues will undoubtedly continue to drive innovation in drug discovery and biomedical research.

References

• 1. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 2. Metabolism of 6-fluoro-DL-tryptophan and its specific effects on the rat brain serotoninergic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tryptophan-based Fluorophores for Studying Protein Conformational Changes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. structbio.biochem.dal.ca [structbio.biochem.dal.ca]
• 6. Fluorotryptophan Incorporation Modulates the Structure and Stability of Transthyretin in a Site-Specific Manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fluorotryptophan incorporation modulates the structure and stability of transthyretin in a site-specific manner - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Fluorine labeling of proteins for NMR studies – Bio-NMR Core [bionmr.cores.ucla.edu]
• 11. 19F NMR relaxation studies of fluorosubstituted tryptophans - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Biosynthetic Incorporation of Tryptophan Analogs in Proteins | Basicmedical Key [basicmedicalkey.com]
• 13. Making sure you're not a bot! [opus4.kobv.de]
• 14. Tryptophan fluorescence yields and lifetimes as a probe of conformational changes in human glucokinase - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Functional Analysis: Wild-Type vs. 7-Fluoro-L-tryptophan-Containing Proteins

For Researchers, Scientists, and Drug Development Professionals

The site-specific incorporation of non-canonical amino acids into proteins has emerged as a powerful tool for dissecting protein structure, function, and dynamics. Among these, 7-fluoro-L-tryptophan (7FTrp) has garnered significant attention as a minimally perturbing probe for biophysical studies, particularly Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides an objective comparison of wild-type proteins and their 7FTrp-containing counterparts, supported by experimental data, detailed protocols, and visualizations to facilitate a deeper understanding of this innovative technique.

Introduction to 7-Fluoro-L-tryptophan as a Functional Probe

7-fluoro-L-tryptophan is an analog of the canonical amino acid tryptophan where a single hydrogen atom at the 7th position of the indole ring is replaced by a fluorine atom. This substitution is considered a minimal structural perturbation due to the similar van der Waals radii of hydrogen and fluorine.[1][2] The key advantage of this modification lies in the unique properties of the fluorine-19 (¹⁹F) nucleus. With a natural abundance of 100% and a high gyromagnetic ratio, ¹⁹F provides a sensitive and background-free NMR signal, making it an exceptional probe for monitoring local environmental changes within a protein without interference from other atoms.[2][3]

The site-specific incorporation of 7FTrp is achieved through genetic code expansion, utilizing a mutant aminoacyl-tRNA synthetase/tRNA pair that is orthogonal to the host's translational machinery. This enables the precise replacement of a specific tryptophan residue with 7FTrp in response to an amber stop codon (TAG) engineered into the gene of interest.[1][2]

Quantitative Data Presentation

The incorporation of 7FTrp generally results in functional proteins with yields suitable for structural and biophysical analysis. The following tables summarize key quantitative data comparing wild-type proteins with their 7FTrp-containing variants, using the Zika virus NS2B-NS3 protease (ZiPro) as a representative example.

Protein Variant	Expression System	Purification Yield (mg/L of culture)	Reference
Wild-Type ZiPro	E. coli	~10-15	[3]
ZiPro (Trp -> 7FTrp)	E. coli with G1(7FTrp)RS	~5-10	[3]

Table 1: Comparison of Protein Expression Yields. The expression yield of the 7FTrp-containing ZiPro is comparable to the wild-type, demonstrating the efficiency of the genetic incorporation system.

Protein Variant	Expected Mass (Da)	Observed Mass (Da)	Incorporation Efficiency	Reference
ZiPro (W69 -> 7FTrp)	25036.7	25036.6	>95%	[2]
ZiPro (W83 -> 7FTrp)	25036.7	25036.5	>95%	[2]

Table 2: Mass Spectrometry Analysis of 7FTrp Incorporation. Mass spectrometry confirms the high-fidelity incorporation of a single 7FTrp residue at the specified tryptophan positions in the Zika virus protease. The observed mass difference between the wild-type and the mutant corresponds to the mass change of replacing a hydrogen atom with a fluorine atom.

7FTrp Position in ZiPro	¹⁹F Chemical Shift (ppm) - Apo	¹⁹F Chemical Shift (ppm) - with Inhibitor	Chemical Shift Perturbation (ppm)	Reference
Trp5	-132.8	-132.9	-0.1	[2]
Trp50	-134.2	-134.8	-0.6	[2]
Trp69	-131.5	-131.2	+0.3	[2]
Trp83	-133.7	-134.1	-0.4	[2]
Trp89	-132.1	-132.3	-0.2	[2]

Table 3: ¹⁹F NMR Chemical Shift Perturbations upon Ligand Binding. The change in the ¹⁹F chemical shift of 7FTrp at different positions within the Zika virus protease upon binding to an inhibitor demonstrates the sensitivity of the fluorine probe to local conformational changes. These perturbations provide site-specific information about ligand interaction.

Experimental Protocols

Site-Specific Incorporation of 7-Fluoro-L-tryptophan

This protocol outlines the general steps for producing a protein with a site-specifically incorporated 7FTrp residue in E. coli.

a. Plasmid Preparation: i. The gene of interest is cloned into an appropriate expression vector. ii. Site-directed mutagenesis is performed to introduce an amber stop codon (TAG) at the tryptophan codon corresponding to the desired incorporation site. iii. A separate plasmid carrying the gene for the mutant pyrrolysyl-tRNA synthetase specific for 7FTrp (e.g., G1(7FTrp)RS) and its cognate tRNA is co-transformed with the expression vector into a suitable E. coli strain (e.g., BL21(DE3)).

b. Protein Expression: i. A single colony of the co-transformed E. coli is used to inoculate a starter culture in Luria-Bertani (LB) medium supplemented with appropriate antibiotics and grown overnight at 37°C. ii. The starter culture is used to inoculate a larger volume of minimal medium (e.g., M9 medium) supplemented with antibiotics. iii. The culture is grown at 37°C with shaking until the optical density at 600 nm (OD₆₀₀) reaches 0.6-0.8. iv. 7-fluoro-L-tryptophan is added to the culture to a final concentration of 1 mM. v. Protein expression is induced by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.5 mM. vi. The culture is then incubated at a lower temperature (e.g., 18-25°C) for 12-16 hours to enhance proper protein folding.

c. Protein Purification: i. The cells are harvested by centrifugation. ii. The cell pellet is resuspended in a suitable lysis buffer and lysed by sonication or high-pressure homogenization. iii. The cell lysate is clarified by centrifugation to remove cell debris. iv. The target protein is purified from the supernatant using standard chromatography techniques, such as affinity chromatography (e.g., Ni-NTA for His-tagged proteins), followed by size-exclusion chromatography for further purification.

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol provides a general workflow for acquiring ¹⁹F NMR spectra of a 7FTrp-labeled protein.

a. Sample Preparation: i. The purified 7FTrp-containing protein is buffer-exchanged into an appropriate NMR buffer (e.g., 20 mM MES, pH 6.5, 150 mM NaCl) containing 10% D₂O for the lock signal. ii. The final protein concentration for NMR experiments is typically in the range of 50-200 µM.

b. NMR Data Acquisition: i. ¹⁹F NMR spectra are acquired on a high-field NMR spectrometer equipped with a cryoprobe for enhanced sensitivity. ii. A standard one-dimensional ¹⁹F NMR experiment is typically sufficient. iii. Key acquisition parameters to be optimized include the spectral width (typically around 40 ppm centered on the expected 7FTrp chemical shift range), the number of scans (depending on protein concentration and desired signal-to-noise ratio), and the relaxation delay. iv. For ligand binding studies, a series of ¹⁹F NMR spectra are recorded after titrating increasing concentrations of the ligand into the protein sample.

c. Data Processing and Analysis: i. The acquired free induction decays (FIDs) are processed using NMR software (e.g., TopSpin, NMRPipe). This typically involves Fourier transformation, phasing, and baseline correction. ii. Chemical shift perturbations are calculated by comparing the ¹⁹F chemical shifts of the protein in the apo and ligand-bound states.

Mandatory Visualizations

Caption: Workflow for site-specific incorporation of 7-fluoro-L-tryptophan.

Caption: Monitoring Zika virus protease inhibition using 7FTrp NMR.

Functional Comparison and Applications

The primary functional difference between a wild-type protein and its 7FTrp-containing counterpart lies not in a significant alteration of biological activity, but in the introduction of a powerful spectroscopic handle. The minimal steric and electronic perturbation of the fluoro-substitution ensures that the protein's folding, stability, and enzymatic activity are largely preserved.[1][2] This makes 7FTrp an ideal non-invasive probe.

Key Applications:

• Ligand Binding Studies: As demonstrated with the Zika virus protease, the ¹⁹F NMR signal of a 7FTrp residue is highly sensitive to its local environment. Upon ligand binding, conformational changes in the protein will alter the chemical environment of the fluorine nucleus, resulting in a measurable change in its chemical shift.[2] This allows for the site-specific monitoring of ligand interactions and the determination of binding affinities.

• Conformational Dynamics: Proteins are not static entities but exist in a dynamic equilibrium of different conformational states. By incorporating 7FTrp at various positions, it is possible to probe these conformational dynamics. The appearance of multiple ¹⁹F NMR signals for a single 7FTrp site can indicate the presence of distinct conformational substates.

• Protein Folding Studies: The change in the ¹⁹F chemical shift can be used to monitor the folding and unfolding of a protein in real-time, providing insights into the folding pathway and the stability of different domains.

• Drug Discovery: In the context of drug development, 7FTrp-labeled proteins can be used in fragment-based screening campaigns. The ¹⁹F NMR signal provides a sensitive readout for the binding of small molecule fragments to the target protein, aiding in the identification of new drug leads.

Conclusion

The incorporation of 7-fluoro-L-tryptophan into proteins represents a sophisticated yet powerful technique for elucidating protein function at a molecular level. The minimal perturbation to the protein's native structure and function, combined with the exceptional sensitivity of ¹⁹F NMR, provides researchers with a unique window into the intricacies of protein dynamics, ligand binding, and conformational changes. This guide has provided a comparative overview, quantitative data, and detailed protocols to facilitate the adoption of this valuable tool in academic and industrial research settings.

References

• 1. Site-Specific Incorporation of Non-canonical Amino Acids by Amber Stop Codon Suppression in Escherichia coli | Springer Nature Experiments [experiments.springernature.com]
• 2. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 3. pubs.acs.org [pubs.acs.org]

Assessing the Impact of 7-fluoro-L-tryptophan on Protein Structure and Stability: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of non-canonical amino acids into proteins has become a powerful tool in chemical biology and drug discovery. Among these, 7-fluoro-L-tryptophan (7F-Trp) has emerged as a valuable probe for studying protein structure, dynamics, and ligand interactions, primarily through the use of ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy. A key advantage of 7F-Trp is its nature as a minimally perturbing probe, where the substitution of a single hydrogen atom with a fluorine atom is intended to have a minor impact on the overall protein structure and stability.[1][2] This guide provides a comparative analysis of the effects of 7F-Trp incorporation on protein stability, supported by experimental data and detailed methodologies for key assessment techniques.

Quantitative Comparison of Protein Stability

While 7-fluoro-L-tryptophan is designed to be a structurally conservative substitution, quantitative data directly comparing the thermal and thermodynamic stability of 7F-Trp-containing proteins to their wild-type (WT) counterparts or other tryptophan analogs is not extensively available in the public domain. The primary application of 7F-Trp lies in its utility as a ¹⁹F NMR probe, with most studies focusing on its ability to report on local environmental changes upon ligand binding or conformational shifts.

However, studies on other fluorinated tryptophan analogs, such as 5-fluorotryptophan (5FW) and 6-fluorotryptophan (6FW), provide valuable insights into how the position of fluorine substitution can influence protein stability. For instance, a study on human transthyretin (TTR) revealed that the incorporation of 5FW resulted in a protein that was kinetically more stable and less prone to aggregation compared to the 6FW-substituted variant.[1] This highlights the subtle yet significant impact that the precise location of the fluorine atom can have on the delicate balance of forces governing protein stability.

Table 1: Comparison of Aggregation Propensity for Fluorinated Transthyretin (TTR) Analogs

Protein Variant	Relative Aggregation Propensity
Wild-Type TTR	Baseline
WT-5FW TTR	Similar to Wild-Type
WT-6FW TTR	Higher than Wild-Type

Data summarized from a study on human transthyretin, indicating that the 6FW substitution promotes aggregation while the 5FW substitution does not significantly alter the aggregation propensity compared to the wild-type protein.[1]

Experimental Protocols for Assessing Protein Stability

A variety of biophysical techniques can be employed to assess the impact of 7F-Trp incorporation on protein structure and stability. The following sections provide detailed methodologies for three key techniques: Circular Dichroism (CD) Spectroscopy, Differential Scanning Calorimetry (DSC), and Fluorescence-based Thermal Shift Assays.

Circular Dichroism (CD) Spectroscopy for Thermal Denaturation Analysis

CD spectroscopy is a powerful technique for monitoring changes in the secondary structure of a protein as a function of temperature.

Methodology:

• Sample Preparation:

  • Prepare protein samples (both wild-type and 7F-Trp-containing) at a concentration of 0.1-0.2 mg/mL in a suitable buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, pH 7.4). The buffer should have low absorbance in the far-UV region.

  • Degas the samples to prevent bubble formation at elevated temperatures.

• Instrumentation and Setup:

  • Use a CD spectrometer equipped with a Peltier temperature controller.

  • Set the wavelength to a value sensitive to the protein's secondary structure, typically 222 nm for α-helical proteins.

• Data Acquisition:

  • Equilibrate the sample at the starting temperature (e.g., 25°C) for 5 minutes.

  • Increase the temperature at a controlled rate (e.g., 1°C/minute) from the starting temperature to a final temperature where the protein is expected to be fully unfolded (e.g., 95°C).

  • Record the CD signal at the chosen wavelength throughout the temperature ramp.

• Data Analysis:

  • Plot the CD signal as a function of temperature.

  • Fit the resulting sigmoidal curve to a two-state unfolding model to determine the melting temperature (Tₘ), which is the temperature at which 50% of the protein is unfolded.

Differential Scanning Calorimetry (DSC)

DSC directly measures the heat capacity of a protein solution as it is heated, providing a detailed thermodynamic profile of its unfolding transition.

Methodology:

• Sample Preparation:

  • Prepare protein samples (wild-type and 7F-Trp-containing) at a concentration of 0.5-1.0 mg/mL.

  • Dialyze the protein samples extensively against the experimental buffer (e.g., 20 mM potassium phosphate, 150 mM KCl, pH 7.5) to ensure a precise buffer match for the reference cell.

  • Degas both the protein samples and the dialysis buffer.

• Instrumentation and Setup:

  • Use a differential scanning calorimeter.

  • Load the protein sample into the sample cell and the matched dialysis buffer into the reference cell.

• Data Acquisition:

  • Set the temperature scan rate (e.g., 60°C/hour).

  • Perform a temperature scan from a pre-transition baseline temperature (e.g., 20°C) to a post-transition baseline temperature (e.g., 100°C).

  • After the sample scan, perform a buffer-buffer scan using the same parameters.

• Data Analysis:

  • Subtract the buffer-buffer scan from the sample scan to obtain the excess heat capacity as a function of temperature.

  • Fit the resulting thermogram to a suitable model to determine the melting temperature (Tₘ), the calorimetric enthalpy of unfolding (ΔH), and the change in heat capacity upon unfolding (ΔCₚ).

Fluorescence-based Thermal Shift Assay (TSA)

Due to the intrinsic fluorescence quenching of 7F-Trp, a standard intrinsic fluorescence-based TSA is not feasible.[3] An alternative approach using an extrinsic fluorescent dye that binds to hydrophobic regions exposed upon protein unfolding is recommended.

Methodology:

• Sample and Reagent Preparation:

  • Prepare protein samples (wild-type and 7F-Trp-containing) at a final concentration of 2-5 µM in a suitable buffer.

  • Prepare a stock solution of an extrinsic fluorescent dye (e.g., SYPRO™ Orange) and determine the optimal final concentration for the assay (typically 1-5x).

• Assay Setup:

  • In a 96-well or 384-well PCR plate, mix the protein sample with the extrinsic dye.

  • Include appropriate controls (buffer with dye, buffer with protein).

• Instrumentation and Data Acquisition:

  • Use a real-time PCR instrument capable of monitoring fluorescence changes with temperature.

  • Set the instrument to increase the temperature incrementally (e.g., 1°C/minute) from a starting temperature (e.g., 25°C) to a final temperature (e.g., 95°C).

  • Measure the fluorescence of the dye at each temperature increment.

• Data Analysis:

  • Plot the fluorescence intensity as a function of temperature.

  • The melting temperature (Tₘ) is determined from the inflection point of the sigmoidal curve, often by analyzing the first derivative of the curve.

Visualizing Experimental Workflows

Genetic Encoding of 7-fluoro-L-tryptophan

The site-specific incorporation of 7F-Trp into a target protein is a prerequisite for these stability studies. This is typically achieved through the use of an orthogonal aminoacyl-tRNA synthetase/tRNA pair that recognizes a unique codon (e.g., the amber stop codon, UAG) and inserts 7F-Trp at that position.

References

• 1. Fluorotryptophan incorporation modulates the structure and stability of transthyretin in a site-specific manner - PMC [pmc.ncbi.nlm.nih.gov]
• 2. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to 4-, 5-, 6-, and 7-Fluorotryptophan for Protein Studies

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of non-canonical amino acids has become a powerful tool in protein science. Among these, fluorinated tryptophans offer a unique spectroscopic window into protein structure, dynamics, and interactions. The fluorine atom, being nearly absent in biological systems, provides a sensitive and background-free probe for ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy. Furthermore, its influence on the electronic properties of the indole ring can modulate fluorescence characteristics, offering additional avenues for investigation. This guide provides a comparative analysis of the four positional isomers of monofluorotryptophan—4-fluorotryptophan (4-F-Trp), 5-fluorotryptophan (5-F-Trp), 6-fluorotryptophan (6-F-Trp), and 7-fluorotryptophan (7-F-Trp)—to aid researchers in selecting the optimal probe for their specific application.

Data Presentation: A Quantitative Comparison

The choice of a fluorotryptophan isomer can significantly impact the experimental outcome. The following tables summarize key quantitative parameters for each isomer, facilitating a direct comparison of their spectroscopic properties and effects on protein stability.

Isomer	Typical ¹⁹F NMR Chemical Shift Range (ppm) in Proteins	Relative Linewidth Broadening (CSA)	Reported Fluorescence Quantum Yield (Φ)	Reported Fluorescence Lifetime (τ) in ns
4-F-Trp	Highly variable, sensitive to environment	Larger	-	-
5-F-Trp	-120 to -130	Lowest	~0.27	~3.0-4.0[1]
6-F-Trp	-125 to -135	Moderate	~0.15	-
7-F-Trp	-130 to -140	Larger	-	-

Table 1: Comparative Spectroscopic Properties of Fluorotryptophan Isomers. The ¹⁹F NMR chemical shift is highly sensitive to the local electrostatic environment.[2] 5-F-Trp often exhibits the least line broadening due to chemical shift anisotropy (CSA), making it suitable for larger proteins.[3] Fluorescence properties are also modulated by the position of the fluorine atom.

Isomer	Effect on Protein Stability (ΔΔG, kcal/mol)	Observed Effects on Protein Function
4-F-Trp	Can be destabilizing	Variable, can significantly alter activity
5-F-Trp	Often minimal perturbation	Generally well-tolerated, often preserving native function
6-F-Trp	Can be destabilizing	Variable, can alter activity
7-F-Trp	Generally well-tolerated	Often preserves native function

Table 2: Impact of Fluorotryptophan Isomers on Protein Stability and Function. The effect of fluorination on protein stability is site-specific and depends on the local environment of the tryptophan residue. However, 5-F-Trp and 7-F-Trp are often considered to be more conservative substitutions.

Experimental Protocols

Detailed methodologies are crucial for the successful application of fluorotryptophan analogs in protein studies. Below are generalized protocols for key experiments.

Site-Specific Incorporation of Fluorotryptophan via Genetic Code Expansion

This method allows for the precise incorporation of a fluorotryptophan isomer at a specific site in a protein in response to an amber stop codon (TAG).

Materials:

• E. coli expression strain (e.g., BL21(DE3))

• Expression plasmid for the protein of interest with a TAG codon at the desired position.

• Plasmid encoding an evolved pyrrolysyl-tRNA synthetase (PylRS) specific for the desired fluorotryptophan isomer and its cognate tRNA (pEVOL or similar).

• 4-, 5-, 6-, or 7-fluorotryptophan.

• Luria-Bertani (LB) and M9 minimal media.

• Appropriate antibiotics.

• Isopropyl β-D-1-thiogalactopyranoside (IPTG).

Protocol:

• Co-transform the E. coli expression strain with the plasmid for the protein of interest and the pEVOL plasmid for the specific fluorotryptophan isomer.

• Grow a starter culture overnight in LB medium containing the appropriate antibiotics.

• Inoculate M9 minimal medium supplemented with glucose, essential vitamins, trace metals, and antibiotics with the overnight culture.

• Grow the culture at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Add the desired fluorotryptophan isomer to a final concentration of 1-2 mM.

• Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.

• Continue to grow the culture at a reduced temperature (e.g., 18-25°C) for 12-16 hours.

• Harvest the cells by centrifugation and purify the protein using standard chromatography techniques.

• Verify incorporation and purity by mass spectrometry.

¹⁹F NMR Spectroscopy of Fluorotryptophan-Labeled Proteins

¹⁹F NMR provides high-resolution information about the local environment of the incorporated fluorotryptophan.

Materials:

• Purified fluorotryptophan-labeled protein.

• NMR buffer (e.g., 20 mM Tris-HCl, 150 mM NaCl, pH 7.5).

• NMR spectrometer equipped with a fluorine probe.

• NMR tubes.

Protocol:

• Prepare the protein sample to a concentration of 50-200 µM in the NMR buffer. For optimal results, the buffer should be free of any fluorine-containing compounds.

• Transfer the sample to an NMR tube.

• Acquire one-dimensional (1D) ¹⁹F NMR spectra. Typical acquisition parameters include a spectral width of 40-50 ppm, a recycle delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• Process the data using appropriate software (e.g., TopSpin, NMRPipe). This includes Fourier transformation, phasing, and baseline correction.

• To study protein-ligand interactions, acquire spectra in the absence and presence of the ligand. Changes in chemical shift or line shape indicate binding events.

• For larger proteins or more complex systems, two-dimensional (2D) experiments such as ¹H-¹⁹F HSQC or ¹⁹F-¹⁹F NOESY can be employed to resolve overlapping signals and obtain structural information.

Fluorescence Spectroscopy of Fluorotryptophan-Labeled Proteins

The fluorescence of fluorotryptophan can be used to monitor changes in the local environment, such as those occurring during protein folding or ligand binding.

Materials:

• Purified fluorotryptophan-labeled protein.

• Spectroscopy-grade buffer (e.g., phosphate-buffered saline, pH 7.4).

• Fluorometer.

• Quartz cuvettes.

Protocol:

• Prepare the protein sample in the desired buffer at a concentration that gives an absorbance of less than 0.1 at the excitation wavelength to avoid inner filter effects.

• Record the fluorescence emission spectrum by exciting the sample at a wavelength around 295 nm. The emission maximum will vary depending on the isomer and its environment.

• To measure fluorescence quantum yields, a reference standard with a known quantum yield (e.g., quinine sulfate) is used.

• Fluorescence lifetime measurements can be performed using time-correlated single-photon counting (TCSPC) to obtain information about the dynamics of the fluorophore's environment.

• For folding or binding studies, monitor the change in fluorescence intensity or emission maximum as a function of denaturant concentration or ligand concentration.

X-ray Crystallography of Fluorotryptophan-Labeled Proteins

Incorporating fluorotryptophan can aid in protein structure determination by providing a heavy atom for phasing.

Materials:

• Highly purified and concentrated fluorotryptophan-labeled protein.

• Crystallization screens and reagents.

• Crystallization plates (e.g., sitting-drop or hanging-drop).

• X-ray diffraction equipment.

Protocol:

• Concentrate the purified protein to a high concentration (typically 5-20 mg/mL) in a suitable buffer.

• Set up crystallization trials using various commercial or custom screens that sample a wide range of precipitants, pH, and salts. The hanging-drop or sitting-drop vapor diffusion methods are commonly used.[4]

• Incubate the crystallization plates at a constant temperature and monitor for crystal growth over several days to weeks.

• Once crystals are obtained, they are cryo-protected and flash-cooled in liquid nitrogen.

• Collect X-ray diffraction data at a synchrotron source.

• The fluorine atom can be used as an anomalous scatterer to help solve the phase problem in X-ray crystallography, particularly for single-wavelength anomalous dispersion (SAD) or multi-wavelength anomalous dispersion (MAD) experiments.

• Build and refine the protein model using the collected diffraction data.

Mandatory Visualizations

Diagrams illustrating key experimental workflows and logical relationships are provided below.

References

• 1. gracebio.com [gracebio.com]
• 2. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 3. pubs.acs.org [pubs.acs.org]
• 4. opentrons.com [opentrons.com]

Unveiling Protein Conformation: A Comparative Guide to ¹⁹F NMR with 7-Fluoro-L-tryptophan and Alternative Methodologies

For researchers, scientists, and drug development professionals, the precise determination of protein conformation is paramount. This guide provides an objective comparison of ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy utilizing site-specifically incorporated 7-fluoro-L-tryptophan against established techniques: Circular Dichroism (CD) spectroscopy, X-ray Crystallography, and Cryo-Electron Microscopy (Cryo-EM). We present a comprehensive overview of their respective principles, experimental protocols, and performance metrics, supported by experimental data, to aid in the selection of the most appropriate method for your research needs.

The incorporation of the fluorine-labeled non-canonical amino acid, 7-fluoro-L-tryptophan, into proteins offers a powerful and sensitive probe for investigating protein structure and dynamics. The ¹⁹F nucleus boasts several advantageous properties for NMR studies, including 100% natural abundance, a large chemical shift range that is exquisitely sensitive to the local environment, and the absence of background signals in biological systems.[1][2][3] This allows for the detection of subtle conformational changes, protein-ligand interactions, and the characterization of dynamic processes that are often challenging to observe with other methods.[2][4]

Comparative Analysis of Protein Conformation Techniques

To facilitate a direct comparison, the following tables summarize the key performance indicators of ¹⁹F NMR with 7-fluoro-L-tryptophan incorporation alongside CD Spectroscopy, X-ray Crystallography, and Cryo-EM.

Parameter	¹⁹F NMR (with 7-Fluoro-L-tryptophan)	Circular Dichroism (CD) Spectroscopy	X-ray Crystallography	Cryo-Electron Microscopy (Cryo-EM)
Primary Information	Local conformational changes, dynamics, ligand binding at a specific site.[2][3]	Global secondary structure content (α-helix, β-sheet).[5][6]	High-resolution 3D atomic structure of the protein in a crystalline state.[7]	High-resolution 3D structure of the protein in a vitrified, near-native state.[7][8]
Resolution	Provides information on local environment changes, not atomic resolution of the entire protein.	Low resolution, provides percentage of secondary structure elements.[9]	Typically 1-3 Å, can reach sub-atomic resolution.[10][11]	Typically 2-4 Å, can reach near-atomic resolution (<2 Å).[12][13]
Protein Size Limitation	Applicable to a wide range of sizes, including large proteins (>100 kDa), as the complexity of the spectrum depends on the number of labels, not the total number of atoms.[1]	No strict size limit, but signal can be weaker for very large proteins.	No theoretical upper size limit, but obtaining high-quality crystals can be challenging for large, flexible proteins.[7]	Ideal for large proteins and complexes (>100 kDa); challenging for small proteins (<50 kDa).[7]
Sample Requirements	Purified, soluble protein with incorporated fluoro-tryptophan (µM to mM concentrations).[14]	Purified, soluble protein (typically 0.1-1 mg/mL).[5][6]	Highly pure, concentrated protein that can form well-ordered crystals.[15][16]	Pure, homogenous protein sample (typically 0.5-5 mg/mL) that can be vitrified.[17]
Information on Dynamics	Excellent for studying protein dynamics over a wide range of timescales (ms to s).[2][4]	Limited; can monitor changes in secondary structure upon perturbation (e.g., temperature, ligand binding).[18]	Provides a static picture of the protein in the crystal lattice; B-factors can give some indication of flexibility.	Can capture different conformational states present in the sample, providing insights into structural heterogeneity.[7]
Throughput	Moderate; sample preparation can be time-consuming, but NMR data acquisition is relatively fast.	High; rapid analysis of multiple samples.[5][6]	Low to moderate; crystal screening and optimization can be a major bottleneck.[19]	Low to moderate; grid screening and data collection can be time-consuming.

Experimental Protocols

Detailed methodologies for each technique are crucial for reproducibility and obtaining high-quality data. Below are summaries of the key experimental steps for each of the compared methods.

¹⁹F NMR with 7-Fluoro-L-tryptophan Incorporation

This technique involves the site-specific incorporation of 7-fluoro-L-tryptophan into the protein of interest, followed by NMR data acquisition and analysis.

1. Protein Expression and Labeling:

• Genetic Encoding: A common method involves the use of an engineered aminoacyl-tRNA synthetase/tRNA pair that is orthogonal to the host's translation machinery. This system specifically recognizes 7-fluoro-L-tryptophan and incorporates it in response to a unique codon (e.g., an amber stop codon) introduced at the desired position in the protein's gene.[3]

• Cell Culture: The protein is then expressed in a suitable host (e.g., E. coli) grown in a minimal medium supplemented with 7-fluoro-L-tryptophan.

• Purification: The labeled protein is purified using standard chromatography techniques. The efficiency of incorporation should be verified by mass spectrometry.[14]

2. NMR Data Acquisition:

• Sample Preparation: The purified, labeled protein is buffer-exchanged into a suitable NMR buffer (e.g., phosphate or Tris buffer) with a known concentration.

• NMR Spectrometer: One-dimensional ¹⁹F NMR spectra are acquired on a high-field NMR spectrometer equipped with a fluorine-observe probe.

• Experimental Parameters: Key parameters include the spectral width, acquisition time, and number of scans, which are optimized to achieve a good signal-to-noise ratio.

3. Data Analysis:

• The chemical shift of the ¹⁹F signal provides information about the local environment of the fluorinated tryptophan.

• Changes in the chemical shift upon addition of a ligand, a change in temperature, or pH can be monitored to study protein conformational changes and interactions.

• Linewidth analysis can provide information about protein dynamics.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a rapid and non-destructive technique for assessing the global secondary structure of proteins in solution.

1. Sample Preparation:

• Purity and Concentration: The protein sample must be highly pure (>95%) and its concentration accurately determined.[5][6]

• Buffer Selection: The buffer should be transparent in the far-UV region (below 250 nm) and should not contain any optically active components.[5][6] Common buffers include phosphate or Tris buffers at low concentrations.

2. Data Acquisition:

• Spectropolarimeter: CD spectra are recorded on a spectropolarimeter.

• Wavelength Scan: Data is typically collected in the far-UV range (e.g., 190-250 nm) to monitor the peptide backbone amide bonds.

• Instrument Parameters: Key parameters include the bandwidth, scan speed, and number of accumulations. A buffer blank is always subtracted from the protein spectrum.

3. Data Analysis:

• The resulting CD spectrum is a plot of ellipticity versus wavelength.

• The shape and magnitude of the spectrum are characteristic of the protein's secondary structure content. For example, α-helical proteins show characteristic negative bands at ~222 nm and ~208 nm, and a positive band at ~192 nm.[20]

• Deconvolution algorithms can be used to estimate the percentage of α-helix, β-sheet, and random coil structures.[21]

X-ray Crystallography

This technique provides high-resolution three-dimensional structures of proteins by analyzing the diffraction pattern of X-rays by a protein crystal.

1. Protein Crystallization:

• Sample Purity and Concentration: The protein must be of very high purity and concentrated to several mg/mL.[15]

• Crystallization Screening: A wide range of conditions (e.g., precipitants, pH, temperature) are screened to find conditions that induce the formation of well-ordered crystals.[15][22] This is often the most challenging and time-consuming step.[19]

2. Data Collection:

• Crystal Mounting: A suitable crystal is mounted and cryo-cooled in a stream of liquid nitrogen to prevent radiation damage.

• X-ray Diffraction: The crystal is exposed to a high-intensity X-ray beam, typically at a synchrotron source. The diffracted X-rays are recorded on a detector.[7]

3. Structure Determination and Refinement:

• Data Processing: The diffraction pattern is processed to determine the intensities and positions of the diffraction spots.

• Phasing: The phase information, which is lost during the experiment, is determined using methods like molecular replacement or experimental phasing.

• Model Building and Refinement: An atomic model of the protein is built into the resulting electron density map and refined to best fit the experimental data.[10]

Cryo-Electron Microscopy (Cryo-EM)

Cryo-EM allows for the determination of high-resolution structures of proteins and complexes in a near-native, vitrified state.

1. Sample Preparation and Vitrification:

• Sample Purity and Homogeneity: The protein sample must be pure and biochemically homogeneous.[17][23]

• Grid Preparation: A small volume of the protein solution is applied to an EM grid, blotted to create a thin film, and then rapidly plunged into a cryogen (e.g., liquid ethane) to vitrify the sample.[17][24]

2. Data Collection:

• Transmission Electron Microscope: The vitrified sample is imaged in a transmission electron microscope at cryogenic temperatures.

• Image Acquisition: A large number of images (micrographs) of the randomly oriented protein particles are collected.

3. Image Processing and 3D Reconstruction:

• Particle Picking: Individual protein particle images are selected from the micrographs.

• 2D Classification: The particles are classified into different views based on their orientation.

• 3D Reconstruction: The 2D class averages are used to reconstruct a 3D density map of the protein.

• Model Building: An atomic model is built into the 3D map.

Visualizing the Workflow and Comparative Logic

The following diagrams, generated using the DOT language, illustrate the experimental workflow for ¹⁹F NMR and the logical relationships in comparing these conformational analysis techniques.

Experimental workflow for protein conformation analysis using ¹⁹F NMR with 7-fluoro-L-tryptophan.

Decision-making framework for selecting a protein conformation analysis method.

References

• 1. USE OF 19F NMR TO PROBE PROTEIN STRUCTURE AND CONFORMATIONAL CHANGES - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Use of 19F NMR to probe protein structure and conformational changes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 4. 19F NMR‐based solvent accessibility profiling reveals tryptophan ring‐flip dynamics in a protein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Using circular dichroism spectra to estimate protein secondary structure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. home.sandiego.edu [home.sandiego.edu]
• 7. Comparison Of Structural Techniques: X-ray, NMR, Cryo-EM | Peak Proteins [peakproteins.com]
• 8. Cryo-EM Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. researchportalplus.anu.edu.au [researchportalplus.anu.edu.au]
• 10. Validation and Quality Assessment of X-ray Protein Structures [proteinstructures.com]
• 11. Predicting X-ray Diffraction Quality of Protein Crystals Using a Deep-Learning Method | MDPI [mdpi.com]
• 12. Cryo-EM targets in CASP13: overview and evaluation of results - PMC [pmc.ncbi.nlm.nih.gov]
• 13. creative-biostructure.com [creative-biostructure.com]
• 14. Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Protein Crystallization for X-ray Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Determining Protein Structures Using X-Ray Crystallography | Springer Nature Experiments [experiments.springernature.com]
• 17. Cryo-EM Services for Drug Discovery & Structural Biology | Shuimu Bio [shuimubio.com]
• 18. Circular Dichroism (CD) Analyses of Protein-Protein Interactions | Springer Nature Experiments [experiments.springernature.com]
• 19. researchgate.net [researchgate.net]
• 20. cmb.i-learn.unito.it [cmb.i-learn.unito.it]
• 21. Analysis of protein circular dichroism spectra for secondary structure using a simple matrix multiplication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. m.youtube.com [m.youtube.com]
• 23. creative-biostructure.com [creative-biostructure.com]
• 24. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

cross-validation of experimental results from different fluorinated probes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of various fluorinated probes used in experimental research, supported by experimental data. It includes detailed methodologies for key experiments and visualizations of relevant signaling pathways and workflows to aid in the selection and application of these powerful research tools.

Data Presentation: Comparative Performance of Fluorinated Probes

The following tables summarize quantitative data for different fluorinated probes, focusing on their application in ¹⁹F Magnetic Resonance Imaging (MRI) and fluorescence imaging.

Table 1: Performance of ¹⁹F MRI Probes

Probe	Type	Application	Detection Limit	Signal-to-Noise Ratio (SNR)	Key Findings
Perfluoro-15-crown-5-ether (PFCE)	Perfluorocarbon	In vivo angiography, cell tracking	~400 µM in vitro[1], ~6000 labeled cells/voxel in vitro[2]	17±8 in vivo (lower than ¹H MRI)[1]	Enables selective visualization of vasculature with high vessel sharpness.[1] Strong single peak resonance spectrum without chemical shift artifacts.[3]
Perfluorooctyl Bromide (PFOB)	Perfluorocarbon	Cell tracking	~10,000 labeled cells in vitro[2]	Lower than PFCE due to multiple NMR spectral peaks[3]	Accumulates in liver and spleen; can visualize highly vascularized tumor interfaces.[4]
PERFECTA	Multibranched Fluorinated Material	Multiscale imaging (¹⁹F MRI and Raman microscopy)	Higher sensitivity than PFCE and PFOB in both ¹⁹F-MRI and Raman microscopy	Higher SNR compared to PFCE in in vivo studies	Enables multiscale analysis from whole-body imaging to the cellular level.[5]
Fluorinated Nanoparticles (NP-F)	Nanoparticle-based	In vivo imaging	21 mM in fluorine detected in vivo	Not specified	High transverse relaxation times (T2) and a large number of equivalent fluorine atoms per nanoparticle.[6]

Table 2: Photophysical Properties of Fluorescent Probes

Fluorophore Class	Solvent	Quantum Yield (Φf)	Key Characteristics
Coumarin Derivatives	DMSO	0.26 - 0.83	Sensitive to solvent polarity.
Rhodamine-based Indicators	Aqueous Buffer	Increases up to 50-fold upon Ca²⁺ binding[7]	Long-wavelength indicators suitable for multiplexing with green-fluorescent dyes.[7]
Alexa Fluor Dyes	PBS (pH 7.2)	0.33 - 0.92	A series of well-characterized standards with known quantum yield values.[8]
Cyanine Dyes (e.g., Cy7)	Water	Not specified	Near-infrared fluorescence suitable for in vivo imaging.[9]

Experimental Protocols

Detailed methodologies for key experiments involving fluorinated probes are provided below.

In Vivo ¹⁹F MRI for Cell Tracking in a Mouse Model

This protocol describes the general steps for labeling cells with a perfluorocarbon (PFC) emulsion and performing in vivo ¹⁹F MRI to track their location.

a. Cell Labeling:

• Culture the cells of interest (e.g., murine immune cells) to the desired number.

• Prepare the PFC nanoemulsion (e.g., PFCE) according to the manufacturer's instructions.

• Incubate the cells with the PFC emulsion for 12-24 hours to allow for cellular uptake.

• Wash the cells thoroughly with phosphate-buffered saline (PBS) to remove excess, unlabeled PFC.

• Resuspend the labeled cells in a suitable medium for injection.

b. Animal Procedure and Imaging:

• Anesthetize the mouse using an appropriate anesthetic agent (e.g., isoflurane).

• Inject the labeled cells intravenously or via the desired administration route.[1]

• Position the mouse in the MRI scanner.

• Acquire ¹H anatomical reference images.

• Acquire ¹⁹F images of the same anatomical slices. A gradient echo sequence is commonly used.[1]

• The imaging parameters will need to be optimized for the specific MRI system, coil, and probe being used.[10]

c. Image Processing and Quantification:

• Co-register the ¹⁹F and ¹H images.

• Overlay the ¹⁹F signal as a "hotspot" image on the ¹H anatomical image.

• Quantify the ¹⁹F signal in regions of interest to determine the number of labeled cells, using a calibration standard of known cell number and PFC concentration.[10]

In Vitro Fluorescence Imaging of Labeled Cells

This protocol outlines the steps for labeling live cells with a fluorescent probe and visualizing them using fluorescence microscopy.

• Cell Culture: Seed the cells of interest onto glass-bottom dishes or coverslips and allow them to adhere overnight.[11]

• Probe Preparation: Reconstitute the fluorescent probe according to the manufacturer's data sheet to prepare a stock solution.[12]

• Cell Labeling: Add the reconstituted probe to the cell culture medium to achieve the recommended final concentration. Gently swirl the plate to mix and incubate at 37°C for the recommended time (can range from 1 hour to overnight).[12]

• Washing: Remove the probe-containing medium and wash the cells 2-3 times with pre-warmed PBS or culture medium to remove any unbound probe.[11]

• Imaging: Add fresh, pre-warmed culture medium or an appropriate imaging buffer to the cells. Image the cells using a fluorescence microscope equipped with the appropriate excitation and emission filters for the chosen fluorophore.[11]

MTT Assay for Cytotoxicity of Fluorinated Probes

The MTT assay is a colorimetric method to assess cell viability and the potential cytotoxicity of a fluorinated probe.

• Cell Seeding: Seed cells into a 96-well plate at a desired density and allow them to attach overnight.

• Treatment: Treat the cells with various concentrations of the fluorinated probe. Include untreated cells as a control.

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator.

• MTT Addition: After the incubation period, add 10 µl of MTT labeling reagent (final concentration 0.5 mg/ml) to each well.[13]

• Incubation with MTT: Incubate the microplate for 4 hours in a humidified atmosphere.[13]

• Solubilization: Add 100 µl of the solubilization solution to each well to dissolve the formazan crystals.[13]

• Absorbance Measurement: Allow the plate to stand overnight in the incubator. Measure the absorbance of the samples using a microplate reader at a wavelength of 570-590 nm.[14]

• Data Analysis: Subtract the background absorbance from the readings. Cell viability is expressed as a percentage relative to the untreated control cells.

Mandatory Visualization

The following diagrams, created using the DOT language, illustrate key signaling pathways and experimental workflows relevant to the use of fluorinated probes.

Signaling Pathway: Caspase Activation in Apoptosis

Caption: Caspase activation cascade in apoptosis, highlighting the cleavage of a fluorinated probe by Caspase-3.

Signaling Pathway: Intracellular Calcium Signaling

Caption: GPCR-mediated intracellular calcium signaling pathway and detection by a fluorinated indicator probe.

Experimental Workflow: Enzyme-Activated Probe Imaging

Caption: General experimental workflow for imaging enzyme activity using a fluorinated "turn-on" probe.

References

• 1. Fluorine-19 magnetic resonance angiography of the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Advances in 19Fluorine Magnetic Resonance Imaging with Perfluorocarbon Emulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Perfluorocarbons-Based 19F Magnetic Resonance Imaging in Biomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Perfluorocarbon imaging in vivo: a 19F MRI study in tumor-bearing mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Newsletter: Fluorescent Probes for Intracellular Calcium Measurement - FluoroFinder [fluorofinder.com]
• 6. researchgate.net [researchgate.net]
• 7. 钙离子指示剂-钙离子检测试剂盒-赛默飞 | Thermo Fisher Scientific - CN [thermofisher.cn]
• 8. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. Fluorescent molecular probe for in vivo and in vitro targeting and imaging of an intracellular bacterial infection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vivo 19F MRI for cell tracking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. youtube.com [youtube.com]
• 13. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 14. MTT assay protocol | Abcam [abcam.com]

comparative study of the in vivo stability of fluorotryptophan isomers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the in vivo stability of various fluorotryptophan isomers. The strategic placement of a fluorine atom on the tryptophan indole ring significantly influences its metabolic fate, a critical consideration in the development of novel therapeutics and imaging agents.

The in vivo stability of fluorotryptophan isomers is highly dependent on the position of the fluorine atom. Extensive research, primarily utilizing Positron Emission Tomography (PET) with 18F-labeled isomers, has revealed a clear dichotomy in their metabolic stability. Isomers with fluorine at the 4, 5, and 6 positions of the indole ring undergo rapid in vivo defluorination. In stark contrast, 7-fluorotryptophan exhibits remarkable stability, making it a promising candidate for various biomedical applications.

Comparative In Vivo Stability Data

The following table summarizes the available data on the in vivo stability of different fluorotryptophan isomers. While precise quantitative data for the unstable isomers is limited due to their rapid degradation, the qualitative and semi-quantitative findings from multiple studies provide a clear picture of their relative stability.

Fluorotryptophan Isomer	In Vivo Stability	Quantitative Data (where available)	Key Findings
4-Fluorotryptophan (4-FTrp)	Low (Rapid Defluorination)	Specific defluorination rates in vivo are not well-documented due to rapid metabolism.	Consistently reported to undergo fast defluorination in vivo.[1]
5-Fluorotryptophan (5-FTrp)	Low (Rapid Defluorination)	Subject to rapid in vivo defluorination, limiting the availability of precise quantitative stability data.	Similar to 4-FTrp and 6-FTrp, it is metabolically unstable in vivo.[1]
6-Fluorotryptophan (6-FTrp)	Low (Rapid Defluorination)	Undergoes rapid in vivo defluorination.[1] The brain elimination half-life has been estimated to be between 0.5 and 1 hour in rats, suggesting rapid clearance and metabolism.[2]	Studies indicate rapid metabolism and clearance from the brain.[2]
7-Fluorotryptophan (7-FTrp)	High	Demonstrates high in vivo stability with less than 6% defluorination observed after 1 hour in studies using rat liver microsomes.[1]	Considered a metabolically stable PET tracer candidate.[1]

Experimental Protocols

The assessment of in vivo stability of fluorotryptophan isomers typically involves both in vivo imaging techniques and in vitro metabolic assays. Below are detailed methodologies for key experiments cited in the literature.

In Vivo Positron Emission Tomography (PET) Imaging in Rodent Models

This protocol outlines the general procedure for assessing the in vivo stability of 18F-labeled fluorotryptophan isomers in rats. The primary indicator of instability is the accumulation of [18F]fluoride in bone tissue.

Objective: To visualize the biodistribution of 18F-labeled fluorotryptophan isomers and assess their in vivo defluorination.

Animal Model: Male Wistar or Sprague-Dawley rats.

Materials:

• 18F-labeled fluorotryptophan isomer (e.g., [18F]4-FTrp, [18F]5-FTrp, [18F]6-FTrp, [18F]7-FTrp)

• Anesthesia (e.g., isoflurane)

• PET scanner

• Saline solution

Procedure:

• Animal Preparation: Fast the rats for 4-6 hours before the experiment to reduce background signals. Anesthetize the animals using isoflurane (e.g., 2% for induction, 1.5% for maintenance).

• Radiotracer Administration: Administer a bolus injection of the 18F-labeled fluorotryptophan isomer (typically 10-15 MBq) intravenously via the tail vein.

• PET Imaging: Acquire dynamic or static PET scans over a specific period (e.g., 60-120 minutes). For dynamic scanning, a series of short-duration frames are acquired immediately after injection, followed by frames of increasing duration.

• Image Analysis: Reconstruct the PET images and draw regions of interest (ROIs) over various organs, including the brain, liver, kidneys, and bone (e.g., femur).

• Data Analysis: Calculate the standardized uptake value (SUV) for each ROI to quantify the radiotracer accumulation. A significant increase in bone uptake over time is indicative of in vivo defluorination.

In Vitro Metabolic Stability Assay using Liver Microsomes

This assay provides an in vitro model to assess the metabolic stability of compounds by incubating them with liver microsomes, which contain a high concentration of drug-metabolizing enzymes.

Objective: To determine the rate of metabolism of fluorotryptophan isomers by liver enzymes.

Materials:

• Fluorotryptophan isomer

• Pooled liver microsomes (from human, rat, or mouse)

• Phosphate buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4)

• NADPH regenerating system (contains NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (for reaction termination)

• LC-MS/MS system for analysis

Procedure:

• Preparation of Reagents: Prepare working solutions of the fluorotryptophan isomer, liver microsomes, and NADPH regenerating system in phosphate buffer.

• Incubation: Pre-warm the fluorotryptophan isomer and microsomal solution at 37°C for 5-10 minutes. Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points: Collect aliquots of the reaction mixture at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination: Stop the reaction at each time point by adding a quenching solution, typically cold acetonitrile. This also precipitates the proteins.

• Sample Processing: Centrifuge the samples to pellet the precipitated proteins.

• LC-MS/MS Analysis: Analyze the supernatant to quantify the remaining concentration of the parent fluorotryptophan isomer.

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound against time. The slope of the linear regression will give the elimination rate constant (k). From this, the in vitro half-life (t1/2 = 0.693/k) and intrinsic clearance (CLint) can be calculated.

In Vitro Stability Assay in Human Serum

This assay evaluates the stability of a compound in human serum to assess its susceptibility to degradation by serum enzymes.

Objective: To determine the stability of fluorotryptophan isomers in human serum.

Materials:

• Fluorotryptophan isomer

• Pooled human serum

• Phosphate-buffered saline (PBS)

• Acetonitrile

• HPLC or LC-MS/MS system

Procedure:

• Incubation: Incubate the fluorotryptophan isomer at a specific concentration in human serum at 37°C.

• Time Points: Collect aliquots of the serum mixture at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).

• Sample Preparation: At each time point, precipitate the serum proteins by adding cold acetonitrile.

• Centrifugation: Centrifuge the samples to pellet the precipitated proteins.

• Analysis: Analyze the supernatant by HPLC or LC-MS/MS to quantify the concentration of the intact fluorotryptophan isomer.

• Data Analysis: Calculate the percentage of the compound remaining at each time point relative to the initial concentration at time zero.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the typical experimental workflow for assessing in vivo stability and a simplified representation of the metabolic fate of fluorotryptophan isomers.

Figure 1. Experimental workflow for assessing the in vivo and in vitro stability of fluorotryptophan isomers.

Figure 2. Simplified metabolic fate of fluorotryptophan isomers in vivo.

References

• 1. benchchem.com [benchchem.com]
• 2. Metabolism of 6-fluoro-DL-tryptophan and its specific effects on the rat brain serotoninergic pathway [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 7-Fluoro-L-tryptophan and Other Non-Canonical Amino Acids for Protein Engineering and Drug Development

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Performance and Applications Supported by Experimental Data.

The strategic incorporation of non-canonical amino acids (ncAAs) into proteins has emerged as a transformative tool in chemical biology, protein engineering, and drug development. These tailored amino acids offer novel chemical functionalities, enabling precise control over protein structure and function. Among the diverse array of available ncAAs, 7-fluoro-L-tryptophan (7-FTrp) has garnered significant attention as a minimally perturbative probe for studying protein dynamics and interactions, particularly through ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy.

This guide provides a comprehensive benchmark of 7-FTrp against other notable ncAAs, including alternative fluorinated tryptophans, 7-azatryptophan, 5-bromotryptophan, and cyanotryptophans. We present a comparative analysis of their key performance metrics, detailed experimental protocols for their incorporation and analysis, and visual representations of relevant biological pathways and experimental workflows.

Data Presentation: A Quantitative Comparison

The selection of an appropriate ncAA is dictated by the specific experimental requirements, including the desired chemical properties, incorporation efficiency, and potential for structural perturbation. The following tables summarize key quantitative data for 7-FTrp and its counterparts to facilitate an informed decision-making process.

Table 1: Physicochemical Properties of Selected Non-Canonical Amino Acids

Amino Acid	Molecular Weight ( g/mol )	Key Characteristics	Primary Applications
7-Fluoro-L-tryptophan	222.22	Minimally perturbing; ¹⁹F NMR probe.[1][2]	Protein structure and dynamics studies, ligand binding assays.[1][2][3]
4-Fluoro-L-tryptophan	222.22	¹⁹F NMR probe.	Probing protein structure and conformational changes.
5-Fluoro-L-tryptophan	222.22	¹⁹F NMR probe; can affect protein stability.[4]	Studies of protein folding and stability.
6-Fluoro-L-tryptophan	222.22	¹⁹F NMR probe.	Investigating protein-ligand interactions.
7-Aza-L-tryptophan	205.19	Isoelectronic with tryptophan; fluorescent probe.[5][6]	FRET studies, probing protein environment.[5]
5-Bromo-L-tryptophan	283.12	Heavy atom for phasing in X-ray crystallography; fluorescent quencher.	Structural biology, studying serotonin pathways.[7]
4-Cyano-L-tryptophan	229.23	Blue fluorescent probe with high quantum yield.[8][9]	Fluorescence spectroscopy and microscopy.[8][10]

Table 2: Performance Metrics for Non-Canonical Amino Acid Incorporation

Amino Acid	Typical Protein Yield	Incorporation Efficiency	Metabolic Stability	Key Considerations
7-Fluoro-L-tryptophan	High	High, with specific aminoacyl-tRNA synthetase (aaRS).[11]	High in vivo stability.[1]	Can be produced in situ from 7-fluoroindole, reducing cost.[1]
4-Fluoro-L-tryptophan	Variable	Can be lower than 7-FTrp; may exhibit toxicity.[1]	Undergoes rapid in vivo defluorination.[1]	Selection of a specific aaRS can be challenging.[1]
5-Fluoro-L-tryptophan	Moderate	50-60% replacement of tryptophan in auxotrophic strains.[4]	Undergoes rapid in vivo defluorination.	Can impact protein stability and aggregation.
6-Fluoro-L-tryptophan	Moderate	50-60% replacement of tryptophan in auxotrophic strains.[4]	Undergoes rapid in vivo defluorination.	May reduce enzymatic activity.[4]
7-Aza-L-tryptophan	High	~98% incorporation with specific expression systems.[5]	Generally stable.	Can alter protein-ligand binding affinity.[12]
5-Bromo-L-tryptophan	Variable	Can be incorporated site-specifically.	Data not readily available.	Heavy atom can influence protein packing.
4-Cyano-L-tryptophan	High (in engineered systems)	Can be efficiently incorporated using engineered TrpB variants.[13]	Generally stable.	Offers excellent photophysical properties for fluorescence studies.[8][9]

Table 3: Spectroscopic and Photophysical Properties

Amino Acid	¹⁹F NMR Chemical Shift Range (ppm)	Fluorescence Emission Max (nm)	Fluorescence Quantum Yield	Fluorescence Lifetime (ns)
7-Fluoro-L-tryptophan	-131 to -135 (in ZiPro)[1]	~350	Low	Data not readily available
4-Fluoro-L-tryptophan	Not specified	~350	Low	Data not readily available
5-Fluoro-L-tryptophan	Not specified	~350	Similar to Tryptophan	Data not readily available
6-Fluoro-L-tryptophan	Not specified	~350	Similar to Tryptophan	Data not readily available
7-Aza-L-tryptophan	N/A	~390-400 (in water)[14]	0.01 (in water) to 0.25 (in acetonitrile)[14]	0.78 (in water)[15]
5-Bromo-L-tryptophan	N/A	Red-shifted from tryptophan	Quenched due to heavy atom effect.[7]	Data not readily available
4-Cyano-L-tryptophan	N/A	~405	>0.8[8]	>13[8]

Experimental Protocols

The successful incorporation and analysis of ncAAs require optimized experimental procedures. Below are detailed protocols for the site-specific incorporation of ncAAs in E. coli using the amber stop codon suppression method and subsequent analysis by mass spectrometry.

Protocol 1: Site-Specific Incorporation of ncAAs in E. coli via Amber Suppression

This protocol outlines the general steps for expressing a target protein containing a site-specifically incorporated ncAA in E. coli.

1. Plasmid Preparation:

• Target Protein Plasmid: Clone the gene of interest into an expression vector (e.g., pCDF). Introduce an amber stop codon (TAG) at the desired incorporation site using site-directed mutagenesis.
• Orthogonal Translation System Plasmid: Utilize a separate, compatible plasmid (e.g., pRSF) encoding the engineered aminoacyl-tRNA synthetase (aaRS) specific for the desired ncAA and its cognate suppressor tRNA (e.g., tRNA Pyl).

2. Transformation:

• Co-transform a suitable E. coli expression strain (e.g., B-95.ΔA) with both the target protein plasmid and the orthogonal translation system plasmid. Plate on selective media containing the appropriate antibiotics for both plasmids.

3. Protein Expression:

• Inoculate a single colony into Luria-Bertani (LB) medium supplemented with the required antibiotics and grow overnight at 37°C.
• The following day, inoculate a larger volume of LB medium with the overnight culture.
• Grow the culture at 37°C with shaking until the optical density at 600 nm (OD₆₀₀) reaches 0.6-0.8.
• Add the non-canonical amino acid to the culture medium to a final concentration of 1-2 mM.
• Induce protein expression by adding Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.5-1 mM.
• Continue to grow the culture at a reduced temperature (e.g., 18-25°C) for 12-16 hours.

4. Cell Harvesting and Lysis:

• Harvest the cells by centrifugation.
• Resuspend the cell pellet in a suitable lysis buffer (e.g., containing Tris-HCl, NaCl, and protease inhibitors).
• Lyse the cells using sonication or a French press.
• Clarify the lysate by centrifugation to remove cell debris.

5. Protein Purification:

• Purify the target protein from the clarified lysate using an appropriate affinity chromatography method (e.g., Ni-NTA for His-tagged proteins).
• Further purify the protein using size-exclusion chromatography if necessary.

Protocol 2: Analysis of ncAA Incorporation by Mass Spectrometry

This protocol describes how to verify the successful incorporation of the ncAA into the target protein using electrospray ionization mass spectrometry (ESI-MS).

1. Sample Preparation:

• Prepare the purified protein at a concentration of approximately 10 µM in a solvent compatible with mass spectrometry (e.g., 50:50 water/acetonitrile with 0.1% formic acid).[16]

2. Intact Protein Mass Analysis:

• Infuse the sample directly into an ESI mass spectrometer.
• Acquire the mass spectrum over a suitable m/z range.
• Deconvolute the resulting spectrum to obtain the zero-charge mass of the protein.
• Compare the experimentally determined mass with the theoretical mass of the protein containing the ncAA. A successful incorporation will result in a mass shift corresponding to the difference in molecular weight between the ncAA and the canonical amino acid it replaced.

3. (Optional) Peptide Mapping by LC-MS/MS:

• For unambiguous confirmation of the incorporation site, perform in-solution digestion of the purified protein with a protease (e.g., trypsin).
• Separate the resulting peptides using liquid chromatography (LC) coupled to a tandem mass spectrometer (MS/MS).
• Analyze the fragmentation spectra of the peptide containing the ncAA to confirm its presence at the correct position.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for non-canonical amino acid incorporation and a key signaling pathway where these engineered proteins can be applied.

Workflow for ncAA Incorporation

GPCR to ERK Signaling Pathway

References

• 1. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 2. Site-Specific Incorporation of 7-Fluoro-L-tryptophan into Proteins by Genetic Encoding to Monitor Ligand Binding by 19F NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Incorporation of fluorotryptophans into proteins of escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biosynthetic incorporation of tryptophan analogues into staphylococcal nuclease: effect of 5-hydroxytryptophan and 7-azatryptophan on structure and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 7. benchchem.com [benchchem.com]
• 8. Chemical and biological incorporation of the blue florescent amino acid 4-cyanotryptophan into proteins: application to tune the absorption and emission wavelengths of GFP - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and Application of the Blue Fluorescent Amino Acid L-4-Cyanotryptophan to Assess Peptide-Membrane Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 12. Incorporation of the fluorescent amino acid 7-azatryptophan into the core domain 1–47 of hirudin as a probe of hirudin folding and thrombin recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Improved synthesis of 4-cyanotryptophan and other tryptophan analogs in aqueous solvent using variants of TrpB from Thermotoga maritima - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bosterbio.com [bosterbio.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Orthogonal translation with 5‐cyanotryptophan as an infrared probe for local structural information, electrostatics, and hydrogen bonding - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic Acid: A Step-by-Step Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides essential, immediate safety and logistical information for the disposal of 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid.

I. Immediate Safety and Handling Precautions

Table 1: Essential Personal Protective Equipment (PPE)

Protective Gear	Specifications
Eye Protection	Tightly fitting safety goggles or a face shield.
Hand Protection	Chemical-impermeable gloves (e.g., nitrile rubber).
Body Protection	Protective clothing, such as a lab coat.
Respiratory Protection	Use in a well-ventilated area. If dust is generated, a NIOSH-approved respirator is recommended.

II. Step-by-Step Disposal Protocol

The disposal of 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid must be conducted in accordance with local, state, and federal regulations[3]. The waste generator is responsible for determining if the chemical waste is classified as hazardous[2].

Experimental Protocol: Waste Disposal

• Waste Collection:

  • Carefully sweep up the solid 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid, avoiding dust formation[4].

  • Place the collected material into a suitable, clearly labeled, and tightly closed container for disposal[1][4][5].

• Container Labeling:

  • Label the waste container with the full chemical name: "2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid."

  • Include appropriate hazard warnings (e.g., "Irritant").

• Storage:

  • Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents[3].

• Final Disposal:

  • Dispose of the contents and the container at an approved waste disposal plant[1][2].

  • Consult with your institution's Environmental Health and Safety (EHS) department or a licensed waste disposal contractor to ensure compliance with all regulations.

  • Do not allow the chemical to enter drains, soil, or waterways[1][4].

III. Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate and Ventilate:

  • Evacuate non-essential personnel from the area.

  • Ensure adequate ventilation.

• Containment:

  • Prevent further leakage or spillage if it is safe to do so[1].

• Clean-up:

  • For minor spills, use dry clean-up procedures and avoid generating dust[3].

  • Absorb the spilled material with an inert substance (e.g., vermiculite, sand, or earth).

  • Place the absorbed material into a suitable container for disposal as outlined in the disposal protocol above[1].

• Decontamination:

  • Wash the spill area thoroughly with soap and water.

  • Collect all wash water for proper treatment and disposal; do not allow it to enter drains[3].

IV. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid.

Caption: Disposal workflow for 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid.

References

• 1. aksci.com [aksci.com]
• 2. aksci.com [aksci.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]

Safeguarding Your Research: A Comprehensive Guide to Handling 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic Acid

For Immediate Implementation: This document provides crucial safety and logistical protocols for researchers, scientists, and drug development professionals working with 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic Acid. Adherence to these guidelines is essential for ensuring a safe laboratory environment and proper disposal of chemical waste.

This guide outlines the necessary personal protective equipment (PPE), step-by-step handling procedures, and disposal plans to mitigate risks associated with this compound, which is known to cause skin and serious eye irritation, as well as potential respiratory irritation.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical. The following table summarizes the required PPE for handling 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic Acid.

PPE Category	Item	Specification	Rationale
Eye and Face Protection	Safety Goggles with Side Shields	Conforming to EN 166 (EU) or ANSI Z87.1 (US) standards.[1][2]	Protects against splashes and airborne particles, preventing serious eye irritation.
Face Shield	To be worn over safety goggles.	Recommended when there is a significant risk of splashing or aerosol generation.[2]
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves are a suitable option for protection against a range of chemicals.[3][4]	Prevents direct skin contact and subsequent irritation.
Body Protection	Laboratory Coat	Long-sleeved and fully buttoned.	Protects skin and personal clothing from contamination.[3]
Respiratory Protection	Fume Hood or Ventilated Enclosure	Use only in a well-ventilated area.[1][5][6]	Minimizes the inhalation of airborne particles, which may cause respiratory irritation.

Experimental Protocols: Safe Handling and Operational Plan

1. Pre-Experiment Preparation:

• Ensure the fume hood or ventilated enclosure is functioning correctly.

• Verify that all necessary PPE is available and in good condition.

• Locate the nearest eyewash station and safety shower before beginning work.

• Prepare all necessary equipment and reagents to minimize movement and potential for spills.

2. Handling the Compound:

• Always handle the solid compound within a fume hood to avoid generating dust.[1]

• Wear the prescribed PPE at all times.

• When weighing the compound, use a draft shield or a dedicated weighing enclosure within the fume hood.

• Avoid direct contact with the skin, eyes, and clothing.[5][6]

• After handling, wash hands thoroughly with soap and water.[5][6]

3. In Case of Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][7]

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[5][7] Remove contaminated clothing. If skin irritation persists, seek medical advice.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if you feel unwell.[5][7]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[5][7]

Disposal Plan

Contaminated materials and waste must be handled as hazardous waste.

• Solid Waste: Collect any waste solid, including contaminated weighing paper and gloves, in a clearly labeled, sealed container.

• Contaminated PPE: Dispose of used gloves and other disposable PPE in the designated hazardous waste container.

• Disposal: All waste must be disposed of in accordance with local, state, and federal regulations.[5] Consult your institution's environmental health and safety (EHS) department for specific guidance.

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling and disposal of 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic Acid.

Caption: Workflow for Safe Handling of 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic Acid.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. ehs.ucsf.edu [ehs.ucsf.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
• 5. aksci.com [aksci.com]
• 6. aksci.com [aksci.com]
• 7. fishersci.com [fishersci.com]